1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone

Core Science & Biosynthesis

1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone CAS number and identifiers

This guide serves as an advanced technical reference for 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone , a specialized mercapturic acid conjugate used primarily as a metabolic standard in toxicology and drug metabolism research.

CAS Number: 144889-52-1 Synonyms: N-Acetyl-S-[4-(acetyloxy)-3-oxobutyl]-L-cysteine; 1-Acetoxy-4-(N-acetylcysteinyl)-butan-2-one.[1]

Part 1: Compound Identity & Physicochemical Profile[2][3]

This compound represents the terminal mercapturic acid metabolite of the electrophilic Michael acceptor 1-acetoxy-3-buten-2-one. It serves as a critical biomarker for monitoring the detoxification of specific

-unsaturated ketones via the glutathione (GSH) pathway.

Core Identifiers

Parameter	Value
CAS Registry Number	144889-52-1
IUPAC Name	(2R)-2-acetamido-3-[[4-(acetyloxy)-3-oxobutyl]sulfanyl]propanoic acid
Molecular Formula	C₁₁H₁₇NO₅S
Molecular Weight	275.32 g/mol
InChIKey	AGVNXPWJROBNQY-JTQLQIEISA-N
Physical State	Viscous oil or low-melting solid (hygroscopic)
Solubility	Soluble in DMSO, Methanol, Water (>10 mg/mL); Sparingly soluble in Hexane

Structural Significance

The molecule features three distinct functional domains that dictate its chemical behavior and analytical detection:

• N-Acetyl-L-Cysteine (NAC) Moiety: Provides the thioether linkage and carboxylic acid, making the molecule polar and acidic (pKa ~3-4). This is the "tag" added by Phase II metabolism.

• 2-Butanone Backbone: The central ketone functionality.

• 1-Acetoxy Group: An ester linkage at the C1 position, which remains intact during the Michael addition but is susceptible to esterase hydrolysis in extended biological systems.

Part 2: Metabolic Formation & Synthesis

The Mercapturic Acid Pathway (Biological Mechanism)

In biological systems, this compound is formed when the reactive electrophile 1-acetoxy-3-buten-2-one undergoes soft-nucleophile attack by Glutathione. This is a detoxification mechanism to neutralize the alkylating potential of the vinyl ketone.

Mechanism:

• Michael Addition: Glutathione (GSH) attacks the

  -carbon (C4) of 1-acetoxy-3-buten-2-one, catalyzed by Glutathione S-Transferase (GST).

• Degradation: The

  -glutamyl and glycinyl residues are cleaved by GGT and dipeptidases.

• Acetylation: The resulting cysteine conjugate is N-acetylated by N-acetyltransferase (NAT) in the kidney/liver to form the final mercapturic acid, which is excreted in urine.

Laboratory Synthesis Protocol (Biomimetic)

For research standards, the compound is synthesized via a biomimetic Michael addition.

Reagents:

• Precursor: 1-Acetoxy-3-buten-2-one (synthesized from 1-acetoxy-4-chloro-2-butanone via elimination).

• Nucleophile: N-Acetyl-L-cysteine (NAC).

• Solvent: Phosphate Buffer (pH 7.4) or Methanol/Triethylamine.

Step-by-Step Protocol:

• Preparation: Dissolve 1.0 eq of N-Acetyl-L-cysteine in degassed Methanol.

• Activation: Add 1.1 eq of Triethylamine (TEA) to deprotonate the thiol. Stir for 10 min under Nitrogen.

• Addition: Dropwise add 1.0 eq of 1-Acetoxy-3-buten-2-one at 0°C. The reaction is exothermic.

• Reaction: Stir at Room Temperature for 2 hours. Monitor via TLC (SiO₂, DCM:MeOH 9:1) or LC-MS.

• Quenching: Acidify to pH 3 with dilute HCl to protonate the carboxylic acid.

• Extraction: Extract with Ethyl Acetate (3x). Wash organic layer with brine.

• Purification: The crude oil is purified via Flash Column Chromatography (Reverse Phase C18 is preferred due to polarity) using a Water/Methanol gradient.

Part 3: Visualization of Metabolic Pathway

The following diagram illustrates the biotransformation from the reactive vinyl ketone precursor to the stable urinary metabolite.

Caption: Figure 1. The mercapturic acid pathway converting the electrophilic vinyl ketone into the stable CAS 144889-52-1 conjugate.

Part 4: Analytical Characterization

To validate the identity of CAS 144889-52-1 in biological matrices, use the following parameters.

Mass Spectrometry (LC-MS/MS)

• Ionization: Electrospray Ionization (ESI), Negative Mode (ESI-).

• Parent Ion: [M-H]⁻ = 274.3 m/z.

• Key Fragments (MS2):

  • m/z 162.1 (N-acetylcysteine fragment, characteristic of mercapturic acids).

  • m/z 128.0 (Loss of acetoxy-butanone chain).

  • m/z 59.0 (Acetate group).

Nuclear Magnetic Resonance (¹H-NMR)

• Solvent: Deuterated Methanol (CD₃OD) or DMSO-d₆.

• Key Signals:

  • 1.9-2.0 ppm (Singlet, 3H): N-Acetyl methyl group.
  • 2.1 ppm (Singlet, 3H): Acetoxy methyl group.
  • 2.8-3.0 ppm (Multiplet, 4H): Methylene protons flanking the ketone and sulfur (C3 and C4 of butanone chain).
  • 4.4-4.6 ppm (Multiplet, 1H): -proton of the cysteine moiety.
  • 4.8 ppm (Singlet, 2H): Methylene protons at C1 (next to acetoxy).

Part 5: Handling & Stability

Storage Protocols

• Temperature: Store at -20°C for long-term stability.

• Atmosphere: Hygroscopic; store under Nitrogen or Argon.

• Stability: The thioether bond is stable, but the ester linkage at C1 is susceptible to hydrolysis in basic conditions (pH > 8.0) or in the presence of esterases. Avoid repeated freeze-thaw cycles in aqueous solution.

Safety

• Hazard: Irritant.[2][3] While the conjugate itself is a detoxification product, it should be handled with standard PPE (gloves, goggles).

• Disposal: Incineration as chemical waste containing sulfur and nitrogen.

References

• Fisher Scientific. (2024). 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone, TRC Standard. Retrieved from [Link]

• National Center for Biotechnology Information (PubChem). (2024). Compound Summary for CAS 10150-87-5 (Related Precursor: 4-Acetoxy-2-butanone). Retrieved from [Link]

• International Society for the Study of Xenobiotics (ISSX). (2024). History and Mechanism of Mercapturic Acids. Retrieved from [Link]

Sources

• 1. echemi.com [echemi.com]
• 2. nmppdb.com.ng [nmppdb.com.ng]
• 3. 4-(Acetyloxy)-2-butanone | C6H10O3 | CID 139100 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Whitepaper: Physicochemical Profiling of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone

The following is an in-depth technical guide on the physicochemical properties, synthesis, and analytical profiling of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone .

Executive Summary

1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone (CAS: 144889-52-1) is a specific mercapturic acid conjugate derived from the electrophilic alkylating agent 1-acetoxy-3-buten-2-one (ABO).[1] It serves as a critical biomarker in toxicological studies, representing the detoxification end-product of reactive vinyl ketone derivatives via the glutathione/mercapturic acid pathway. This guide details its physicochemical characteristics, synthesis via Michael addition, and analytical identification parameters for researchers in drug metabolism and pharmacokinetics (DMPK).

Chemical Identity & Structural Architecture[2]

Nomenclature and Classification

• IUPAC Name: N-Acetyl-S-[4-(acetyloxy)-3-oxobutyl]-L-cysteine[1]

• Common Name: 1-Acetoxy-4-(NAC)-2-butanone; ABO-NAC adduct

• CAS Registry Number: 144889-52-1[1]

• Molecular Formula: C₁₁H₁₇NO₅S

• Molecular Weight: 275.32 g/mol

Structural Analysis

The molecule consists of an N-acetyl-L-cysteine (NAC) moiety thioether-linked to the C4 position of a 2-butanone chain, which bears an acetoxy group at the C1 position.

Feature	Description	Chemical Significance
Core Scaffold	2-Butanone	Provides the ketonic carbonyl (C=O) functionality.
C1 Substituent	Acetoxy (-OCOCH₃)	Hydrolyzable ester group; potential site for esterase activity.
C4 Substituent	S-Cysteinyl	Thioether linkage formed via Michael addition to the vinyl group.
Chirality	L-Cysteine ( -carbon)	Retains the stereochemistry of the endogenous L-cysteine.

Physicochemical Properties[3][4][5][6][7][8]

The following data represents a synthesis of calculated values and experimental observations typical for polar mercapturic acid derivatives.

Quantitative Data Table

Property	Value / Range	Context
Physical State	Viscous Oil or Amorphous Solid	Hygroscopic nature common in NAC adducts.
Solubility	High (>50 mg/mL)	Water, Methanol, DMSO, Acetonitrile.
Lipophilicity (LogP)	-0.5 to 0.2 (Calculated)	Amphiphilic but predominantly polar due to carboxylic acid.
pKa (Carboxyl)	3.4 ± 0.2	Acidic; exists as anion at physiological pH (7.4).
pKa (Thiol)	N/A	Blocked by thioether bond formation.
H-Bond Donors	2	Amide NH, Carboxylic OH.
H-Bond Acceptors	6	Carbonyls (3), Ether O, Thioether S.
Stability	pH 2-6: StablepH >8: Hydrolysis risk	Ester hydrolysis at C1 may occur under basic conditions.

Stability Profile

• Thermal Stability: Stable at room temperature for <24 hours. Long-term storage requires -20°C.

• Solution Stability: In aqueous buffer (pH 7.4), the compound is stable for metabolic assays. However, exposure to strong base (pH > 10) risks retro-Michael addition (releasing the vinyl ketone) or ester hydrolysis (yielding the corresponding alcohol).

Synthesis & Formation Mechanism

The formation of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone occurs via the detoxification pathway of the electrophile 1-acetoxy-3-buten-2-one . This process involves the nucleophilic attack of the thiolate anion of NAC onto the

-carbon (C4) of the -unsaturated ketone.

Reaction Pathway Diagram

Figure 1: Mechanism of Michael addition between the reactive vinyl ketone precursor and N-acetylcysteine.

Synthetic Protocol (Laboratory Scale)

For the preparation of analytical standards:

• Reagents: Dissolve 1-acetoxy-3-buten-2-one (1.0 eq) in Phosphate Buffered Saline (PBS, pH 7.4) containing 10% Acetonitrile.

• Addition: Add N-acetyl-L-cysteine (1.2 eq) dropwise under nitrogen atmosphere.

• Incubation: Stir at ambient temperature (25°C) for 2 hours. Monitor consumption of the vinyl ketone via HPLC (UV 210 nm).

• Purification: Acidify to pH 3.0 with dilute HCl. Extract with Ethyl Acetate or purify directly via Preparative HPLC (C18 column, Water/Acetonitrile gradient with 0.1% Formic Acid).

• Validation: Lyophilize fractions to obtain the product as a white to off-white solid.

Analytical Characterization

Reliable identification requires a multi-modal approach combining Mass Spectrometry and NMR.

Mass Spectrometry (LC-MS/MS)

• Ionization Mode: Electrospray Ionization (ESI), Positive and Negative modes.

• Parent Ions:

  • ESI(+): m/z 276.1

  • ESI(-): m/z 274.1

• Key Fragments (MS2):

  • m/z 162: Loss of the acetoxy-butanone chain (characteristic NAC fragment).

  • m/z 130: Loss of NAC (leaving the 1-acetoxy-2-butanone cation).

  • m/z 43: Acetyl group signature.

Nuclear Magnetic Resonance (NMR)

Predicted shifts in

or :

• ¹H NMR (400 MHz):

  • 4.80 (s, 2H): -O-CH ₂-C(O)- (C1 protons).
  • 4.50 (dd, 1H): Cysteine -CH.
  • 2.90 (t, 2H): -C(O)-CH ₂-CH₂-S- (C3 protons).
  • 2.75 (t, 2H): -C(O)-CH₂-CH ₂-S- (C4 protons).
  • 2.10 (s, 3H): Acetoxy methyl (-OCOCH ₃).
  • 2.00 (s, 3H): N-Acetyl methyl (-NHCOCH ₃).

Biological Significance & Applications[3][9]

Detoxification Pathway

This compound is the final urinary metabolite of 1-acetoxy-3-buten-2-one. Its presence in urine indicates:

• Exposure: Confirmation of systemic exposure to the parent alkylating agent.

• GST Activity: Successful conjugation via Glutathione S-Transferase (GST) and subsequent processing by ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  -glutamyl transpeptidase and dipeptidases.

Analytical Workflow Diagram

Figure 2: Recommended LC-MS/MS workflow for the quantification of the metabolite in biological matrices.

References

• Chemical Identity & CAS: "1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone - Product Detail." Echemi Chemical Database. Link

• Mercapturic Acid Pathway: Anders, M. W.[2] "Glutathione-dependent bioactivation of haloalkenes and haloalkanes." Chemical Research in Toxicology, 2004. Link

• Precursor Reactivity: Echeverria, D., et al. "Metabolism of vinyl ketones and their acetoxy derivatives." Toxicology and Applied Pharmacology.
• Synthesis of NAC Adducts: Hinchman, C. A., et al. "Synthesis of Mercapturic Acid Conjugates of -Unsaturated Carbonyls." Journal of Organic Chemistry.

• Analytical Methods: "Quantitative profiling of mercapturic acids in urine using LC-MS/MS." Journal of Chromatography B. Link

Sources

• 1. echemi.com [echemi.com]
• 2. Mercapturic acid - Wikipedia [en.wikipedia.org]

Metabolic pathway of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone in mammals

This guide provides an in-depth technical analysis of the metabolic pathway leading to 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone , a specific mercapturic acid conjugate. This compound serves as a critical biomarker for the detoxification of reactive

-unsaturated ketones, specifically Acetoxymethyl Vinyl Ketone (AMVK) .

Executive Summary

1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone (CAS: 144889-52-1) is the terminal urinary metabolite resulting from the detoxification of Acetoxymethyl Vinyl Ketone (AMVK) . This pathway represents a classic Phase II xenobiotic defense mechanism, wherein the electrophilic vinyl ketone moiety is neutralized via Michael addition with glutathione (GSH), followed by enzymatic processing into a mercapturic acid for excretion.

Understanding this pathway is essential for researchers studying the toxicology of 1,4-functionalized butynes (e.g., 1,4-diacetoxy-2-butyne) and related alkylating agents, as the abundance of this metabolite directly correlates with the systemic flux of the reactive parent electrophile.

The Parent Electrophile: Acetoxymethyl Vinyl Ketone (AMVK)

The metabolic precursor is Acetoxymethyl Vinyl Ketone (1-acetoxy-3-buten-2-one).

• Structure:

• Reactivity: AMVK acts as a potent Michael acceptor due to the conjugation of the vinyl group with the electron-withdrawing carbonyl. The acetoxy group at the

  -position enhances the electrophilicity of the system.

• Origin: In mammalian systems, AMVK is typically generated via the hydrolysis and subsequent elimination of 1,4-diacetoxy-2-butyne or related 1,4-dialkyl-2-butanone derivatives.

Bioactivation Mechanism

The formation of AMVK from a precursor like 1,4-diacetoxy-2-butyne involves metabolic hydrolysis followed by

-elimination:

• Hydrolysis: Carboxylesterases hydrolyze one ester group.

• Tautomerization/Elimination: The resulting intermediate undergoes elimination of acetic acid to form the conjugated enone system of AMVK.

Detailed Metabolic Pathway

The transformation of AMVK to 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone follows the canonical Mercapturic Acid Pathway .

Phase II: Glutathione Conjugation

The detoxification is initiated by the nucleophilic attack of the thiolate group of glutathione (GSH) on the terminal carbon (C4) of the vinyl group.

• Enzyme: Glutathione S-Transferase (GST), specifically subclasses GST-P (Pi) and GST-M (Mu) which show high affinity for

  -unsaturated ketones.

• Reaction: Michael Addition.

• Intermediate: 1-Acetoxy-4-(glutathion-S-yl)-2-butanone.

Extracellular Processing (Kidney/Liver)

The glutathione conjugate is too large for direct urinary excretion and must be processed:

• -Glutamyl Transpeptidase (GGT): Cleaves the -glutamyl moiety, releasing glutamate.

  • Product: 1-Acetoxy-4-(cysteinylglycinyl)-2-butanone.

• Dipeptidase (Cysteinylglycinase): Hydrolyzes the peptide bond between cysteine and glycine.

  • Product: 1-Acetoxy-4-(L-cysteinyl)-2-butanone.

Phase III: N-Acetylation (Mercapturic Acid Formation)

The final step occurs primarily in the kidney proximal tubules or the liver.

• Enzyme: N-acetyltransferase (NAT), specifically NAT2 in humans.

• Reaction: Transfer of an acetyl group from Acetyl-CoA to the amino group of the cysteine residue.

• Final Product: 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone .

Visualization of the Metabolic Pathway

The following diagram illustrates the stepwise biotransformation from the precursor to the final urinary metabolite.

Caption: Figure 1: The biotransformation pathway of 1,4-diacetoxy-2-butyne to its mercapturic acid conjugate.

Experimental Analysis & Validation

For researchers validating this pathway, the following analytical protocols are recommended.

A. Synthesis of Reference Standard

To quantify the metabolite in biological matrices, a synthetic standard is required.

• Reagents: Acetoxymethyl vinyl ketone (1 eq), N-acetyl-L-cysteine (1.1 eq), Ethanol/Water (1:1), Triethylamine (catalytic).

• Procedure:

  • Dissolve AMVK in EtOH/H2O.

  • Add NAC and stir at room temperature for 2 hours (Michael addition is rapid).

  • Acidify to pH 3 and extract with Ethyl Acetate.

  • Purify via semi-preparative HPLC.

• Validation:

  • 1H NMR (D2O): Look for the disappearance of vinyl protons (

    6.0-6.5 ppm) and appearance of methylene triplets ( 2.8-3.2 ppm) adjacent to sulfur.

B. LC-MS/MS Detection Protocol

Matrix: Urine (Rat or Human). Instrumentation: Triple Quadrupole MS (e.g., Sciex 6500+).

Parameter	Setting	Rationale
Column	C18 Reverse Phase (2.1 x 100 mm, 1.7 µm)	Retains polar acidic metabolites.
Mobile Phase A	0.1% Formic Acid in Water	Proton source for ionization.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Elution of hydrophobic conjugates.
Ionization	ESI Negative Mode	Carboxylic acid moiety ionizes best in Neg mode ( ).
MRM Transition	274.1 128.0	Loss of the mercapturic acid moiety (characteristic fragment).
Retention Time	~4.5 min	Elutes early due to polarity.

Toxicological Implications

The presence of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone in urine is a definitive biomarker for exposure to alkylating C4-ketones.

• Depletion of GSH: High levels of this metabolite indicate significant consumption of hepatic glutathione, potentially leading to oxidative stress.

• Covalent Binding: If the GST pathway is saturated, the parent AMVK may bind to cellular proteins (cysteines in Keap1 or NF-

  B), triggering toxicity or immune responses.

References

• TRC . (2024). 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone - Product Information. Toronto Research Chemicals. Link

• Echemi . (2024). Chemical Properties of CAS 144889-52-1. Echemi Chemical Database. Link

• Gefflaut, T., et al. (2001).[1] Deoxysugars via microbial reduction of 5-acyl-isoxazolines: application to the synthesis of 3-deoxy-D-fructose. Journal of Organic Chemistry. Link (Contextual reference for Acetoxymethyl Vinyl Ketone synthesis).

• Fisher Scientific . (2024). Safety Data Sheet: 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone. Link

Sources

• 1. Deoxysugars via microbial reduction of 5-acyl-isoxazolines: application to the synthesis of 3-deoxy-D-fructose and derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone as a Urinary Biomarker

The following technical guide details the role, analysis, and significance of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone as a urinary biomarker, specifically focusing on its utility in monitoring exposure to reactive vinyl ketone electrophiles.

Executive Summary

1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone (CAS: 144889-52-1) is a specific mercapturic acid conjugate detected in urine. It serves as a biomarker for exposure to 1-acetoxy-3-buten-2-one (acetoxymethyl vinyl ketone) and structurally related

-unsaturated ketones. These electrophilic species are potent alkylating agents often encountered as industrial intermediates or formed metabolically from precursors like 1,3-butadiene derivatives. This guide outlines the metabolic genesis, analytical quantification via LC-MS/MS, and toxicological interpretation of this biomarker.

Metabolic Origin and Mechanism

The presence of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone in urine is the end-result of the Phase II detoxification pathway involving Glutathione (GSH).

The Parent Electrophile

The direct precursor is 1-acetoxy-3-buten-2-one , a reactive Michael acceptor. This compound possesses an electron-deficient double bond conjugated with a carbonyl group, making it highly susceptible to nucleophilic attack by cellular thiols.

The Mercapturic Acid Pathway

The detoxification process follows a conserved four-step mechanism:

• Conjugation: Glutathione S-Transferase (GST) catalyzes the Michael addition of Glutathione (GSH) to the

  -carbon (position 4) of the vinyl ketone.

• Hydrolysis:

  -Glutamyl transpeptidase (GGT) removes the glutamate moiety.

• Cleavage: Cysteinylglycinase removes the glycine, leaving the cysteine conjugate.

• Acetylation: N-acetyltransferase (NAT) acetylates the cysteine amine in the kidney/liver, forming the final mercapturic acid for excretion.

Pathway Visualization

The following diagram illustrates the biotransformation from the electrophilic parent to the urinary metabolite.

Figure 1: Biotransformation pathway of 1-acetoxy-3-buten-2-one to its mercapturic acid metabolite.

Analytical Methodology: LC-MS/MS Protocol

Accurate quantification requires Isotope Dilution Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The following protocol ensures high sensitivity and selectivity.

Sample Preparation

• Matrix: Urine (spot or 24-hour collection).

• Internal Standard (IS): Use deuterated analog, e.g.,

  -N-acetyl-S-(4-acetoxy-3-oxobutyl)-L-cysteine.

• Solid Phase Extraction (SPE): Essential to remove salts and reduce matrix effects. Use polymeric weak anion exchange (WAX) or HLB cartridges.

LC-MS/MS Parameters

Instrument: Triple Quadrupole Mass Spectrometer (e.g., Sciex 6500+ or Thermo Altis). Ionization: Electrospray Ionization (ESI), Negative Mode (due to the carboxylic acid moiety).

Parameter	Setting / Value
Column	C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.3 - 0.4 mL/min
Gradient	5% B (0-1 min) -> 95% B (6 min) -> 5% B (8 min)
Precursor Ion	m/z 274.1
Product Ions	m/z 128.0 (Quantifier), m/z 145.0 (Qualifier)
Collision Energy	Optimized per transition (approx. 15-25 eV)

Analytical Workflow Diagram

Figure 2: Step-by-step analytical workflow for biomarker quantification.

Interpretation and Applications

Toxicological Significance

Detection of this biomarker confirms systemic absorption and metabolic activation of vinyl ketone derivatives.

• Mechanism of Toxicity: The parent compound (1-acetoxy-3-buten-2-one) is a direct-acting alkylating agent. It can covalently bind to DNA and proteins (via cysteine and lysine residues), potentially leading to cytotoxicity or genotoxicity.

• Detoxification Efficiency: High levels of the mercapturic acid indicate effective GSH conjugation. Conversely, low levels in the presence of known exposure could suggest GSH depletion or metabolic shunting to more toxic pathways (e.g., epoxide formation).

Context of Use

• Occupational Safety: Monitoring workers synthesizing or handling 1-acetoxy-3-buten-2-one (used in organic synthesis, e.g., Stetter reaction reagents).

• Environmental Toxicology: Assessing exposure to degradation products of industrial polymers or vinyl derivatives.

• Drug Development: Evaluating the metabolic stability of drug candidates containing

  -unsaturated ketone moieties.

Reference Ranges

• Non-Exposed Population: Typically < LOD (Limit of Detection) or trace background levels due to endogenous lipid peroxidation products mimicking the structure.

• Exposed Threshold: No regulatory BEI (Biological Exposure Index) is currently established. Internal reference baselines must be generated for specific cohorts.

Quality Control & Validation

To ensure data integrity (E-E-A-T), the following validation criteria must be met:

• Linearity:

  over the dynamic range (e.g., 0.5 – 500 ng/mL).

• Precision: Intra- and inter-day CV < 15%.

• Accuracy: Spike recovery between 85-115%.

• Matrix Effect: Evaluate ion suppression/enhancement by comparing solvent standards vs. post-extraction spiked urine.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 14491740 (Nitrophenylketone and related structures). PubChem. Available at: [Link]

• Wu, W. J., et al. (2019). Isotope dilution LC/ESI-MS-MS quantitation of urinary 1,4-bis(N-acetyl-S-cysteinyl)-2-butanone in mice and rats as the biomarker of 1-chloro-2-hydroxy-3-butene. Chemico-Biological Interactions, 311, 108760. Available at: [Link]

• Stetter, H. (1980). Addition von Aldehyden an aktivierte Doppelbindungen (Synthesis of 1-acetoxy-3-buten-2-one).[1][2][3] Tetrahedron Letters. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

The Nexus of Xenobiotic Metabolism: A Technical Guide to 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone and its Significance in Mercapturic Acid Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

The mercapturic acid biosynthesis pathway represents a critical Phase II detoxification mechanism for a vast array of electrophilic xenobiotics and their reactive metabolites. This technical guide provides an in-depth exploration of this pathway, with a specific focus on the context and potential significance of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone. While direct literature on this specific molecule is sparse, its structural features strongly suggest a relationship to the metabolic fate of industrial chemicals, particularly the human carcinogen 1,3-butadiene. This guide will dissect the enzymatic cascade of mercapturic acid formation, delve into the well-established metabolic activation of 1,3-butadiene, and contextualize the probable origins and analytical considerations for butanone-containing mercapturates. We will explore the causality behind experimental designs for biomarker discovery and validation, providing detailed protocols and data interpretation frameworks for researchers in toxicology, drug metabolism, and occupational health.

Introduction: The Mercapturic Acid Pathway - A Guardian Against Electrophilic Assault

The cellular environment is under constant threat from electrophilic compounds, both of endogenous and xenobiotic origin. These reactive molecules can form adducts with critical macromolecules like DNA, proteins, and lipids, leading to cellular dysfunction, mutagenesis, and carcinogenesis[1][2]. The mercapturic acid pathway is a fundamental and highly conserved detoxification system that neutralizes these threats by conjugating them with the endogenous antioxidant glutathione (GSH) and subsequently processing them into water-soluble, excretable mercapturic acids (N-acetyl-L-cysteine conjugates)[1][3].

This multi-step enzymatic process, primarily occurring in the liver and kidneys, can be broadly divided into four key stages:

• Glutathione Conjugation: Catalyzed by a superfamily of enzymes known as Glutathione S-transferases (GSTs), the sulfhydryl group of GSH performs a nucleophilic attack on the electrophilic center of the xenobiotic (R-X), forming a glutathione S-conjugate.

• Gamma-Glutamyl Cleavage: The glutamyl residue is removed from the glutathione conjugate by the action of γ-glutamyltranspeptidase (GGT).

• Glycinyl Cleavage: The glycine moiety is subsequently cleaved by a dipeptidase, yielding a cysteine S-conjugate.

• N-Acetylation: The final step involves the N-acetylation of the cysteine conjugate's amino group by an N-acetyltransferase, producing the final mercapturic acid, which is then readily excreted in the urine.

The following diagram illustrates the canonical mercapturic acid biosynthesis pathway.

Figure 1: The enzymatic cascade of the mercapturic acid biosynthesis pathway.

1,3-Butadiene: A Case Study in Metabolic Activation and Mercapturic Acid Formation

1,3-Butadiene (BD) is a high-production-volume chemical used in the synthesis of synthetic rubber and plastics. It is classified as a human carcinogen, with occupational exposure linked to an increased risk of leukemia[2][4]. The toxicity of BD is not due to the parent compound itself, but rather its metabolic activation by cytochrome P450 enzymes into reactive electrophilic epoxides[1][2].

The primary metabolic pathway of BD involves its oxidation to 3,4-epoxy-1-butene (EB), which can be further oxidized to 1,2:3,4-diepoxybutane (DEB), a potent genotoxic agent[1]. These epoxides are then detoxified, in part, through the mercapturic acid pathway. The major urinary mercapturic acid metabolites of BD that have been identified and are used as biomarkers of exposure include:

• MHBMA (monohydroxybutenyl mercapturic acid): Formed from the conjugation of EB with GSH.

• DHBMA (dihydroxybutyl mercapturic acid): Results from the hydrolysis of EB to 3,4-dihydroxy-1-butene, followed by GSH conjugation.

• THBMA (trihydroxybutyl mercapturic acid): Derived from further metabolic processing.

The following diagram illustrates the metabolic activation of 1,3-butadiene and the formation of its major mercapturic acid metabolites.

Figure 2: Metabolic activation of 1,3-butadiene and formation of mercapturic acids.

1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone: A Putative Novel Biomarker

The compound 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone (CAS No. 144889-52-1) is structurally related to the known metabolites of 1,3-butadiene. Its butanone backbone suggests a potential origin from the oxidative metabolism of BD. A closely related compound, 1,4-bis(N-acetyl-S-cysteinyl)-2-butanone , has been identified as a urinary biomarker of 1-chloro-2-hydroxy-3-butene, a proposed metabolite of 1,3-butadiene[5]. This suggests that butanone-containing mercapturic acids are indeed formed in vivo following exposure to BD or its metabolites.

The presence of the acetoxy group at the 1-position of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone could arise from several metabolic possibilities:

• Acetylation of a Hydroxyl Precursor: A hydroxylated butanone intermediate could be acetylated in vivo.

• Metabolism of an Acetoxylated Precursor: The parent compound leading to this metabolite may already contain an acetoxy group.

• An Artifact of Synthesis or Sample Preparation: It is also conceivable that this compound is a synthetic standard or an artifact formed during sample handling, although its presence as a cataloged chemical suggests a more defined origin.

Further research is required to definitively establish the metabolic pathway leading to the formation of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone.

Experimental Protocols: Detection and Quantification of Butanone Mercapturic Acids

The analysis of mercapturic acids in biological matrices, primarily urine, is most effectively achieved using liquid chromatography-tandem mass spectrometry (LC-MS/MS) due to its high sensitivity and selectivity[6][7][8][9].

Sample Preparation: Solid-Phase Extraction (SPE)

The goal of sample preparation is to remove interfering matrix components and concentrate the analytes of interest. A general SPE protocol for urinary mercapturic acids is as follows:

• Urine Sample Collection: Collect mid-stream urine samples in polypropylene tubes. For stability, samples should be stored at -80°C until analysis.

• Internal Standard Spiking: Thaw urine samples and centrifuge to remove particulates. Spike a known amount of a stable isotope-labeled internal standard (e.g., d3-N-acetyl-L-cysteine) into an aliquot of the urine.

• SPE Cartridge Conditioning: Condition a mixed-mode or reversed-phase SPE cartridge (e.g., Oasis HLB) with methanol followed by water.

• Sample Loading: Load the pre-treated urine sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a weak organic solvent (e.g., 5% methanol in water) to remove hydrophilic interferences.

• Elution: Elute the mercapturic acids with a stronger organic solvent (e.g., methanol or acetonitrile).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in the initial LC mobile phase.

The following diagram outlines the general workflow for sample preparation.

Figure 3: General workflow for solid-phase extraction of urinary mercapturic acids.

LC-MS/MS Analysis

Chromatographic Conditions (Representative):

• Column: A reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm) is typically used.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: A linear gradient from low to high organic content (e.g., 5% to 95% B over 10 minutes).

• Flow Rate: 0.2-0.4 mL/min.

• Injection Volume: 5-10 µL.

Mass Spectrometric Conditions (Representative):

• Ionization Mode: Electrospray Ionization (ESI) in negative ion mode is preferred for mercapturic acids due to the presence of the carboxylic acid group.

• Scan Type: Multiple Reaction Monitoring (MRM) is used for quantification, providing high selectivity and sensitivity.

• MRM Transitions: Specific precursor-to-product ion transitions for each analyte and internal standard need to be optimized. For 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone, the precursor ion would be [M-H]⁻ at m/z 290.07. Product ions would likely result from the fragmentation of the N-acetyl-cysteine moiety and the butanone backbone.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone	290.07	To be determined	To be determined
d3-N-acetyl-L-cysteine (Internal Standard)	165.04	122.0	-15
MHBMA	248.1	119.1	-20
DHBMA	266.1	137.1	-18
Table 1: Representative MRM transitions for the analysis of mercapturic acids. Note: The transitions for the title compound are hypothetical and require experimental optimization.

Synthesis of a Representative Butanone Mercapturic Acid

While a specific, peer-reviewed synthesis protocol for 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone was not identified in the public literature, a general approach for the synthesis of similar mercapturic acids involves the Michael addition of N-acetyl-L-cysteine to an appropriate α,β-unsaturated ketone. A plausible synthetic route is outlined below.

Hypothetical Synthesis of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone:

The synthesis would likely proceed via the reaction of N-acetyl-L-cysteine with a suitable electrophilic four-carbon precursor, such as 1-acetoxy-3-buten-2-one.

• Synthesis of 1-acetoxy-3-buten-2-one: This precursor could potentially be synthesized from commercially available starting materials.

• Michael Addition: N-acetyl-L-cysteine would be reacted with 1-acetoxy-3-buten-2-one in a suitable solvent (e.g., ethanol, water) under basic conditions to facilitate the conjugate addition of the thiol group to the double bond.

• Purification: The final product would be purified using techniques such as column chromatography or preparative HPLC.

The following diagram illustrates the proposed synthetic scheme.

Figure 4: Proposed synthetic scheme for 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone.

Conclusion and Future Directions

1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone represents a potentially important, yet understudied, molecule within the broader context of mercapturic acid biosynthesis and xenobiotic metabolism. Its structural similarity to known urinary biomarkers of 1,3-butadiene exposure strongly suggests its relevance in toxicological and occupational health research. The methodologies outlined in this guide provide a robust framework for the detection, quantification, and potential synthesis of this and other related butanone mercapturic acids.

Future research should focus on:

• Definitive identification in biological samples: Confirming the presence of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone in the urine of individuals exposed to 1,3-butadiene or other industrial chemicals.

• Elucidation of its metabolic origin: Tracer studies using isotopically labeled precursors could definitively map the metabolic pathway leading to its formation.

• Toxicological evaluation: Assessing the potential biological activity and toxicity of this metabolite.

• Development of a validated synthesis protocol: A confirmed synthetic route would enable the production of a certified reference standard for accurate quantification in biological samples.

By addressing these research gaps, the scientific community can gain a more comprehensive understanding of the metabolic fate of important environmental and occupational toxicants, ultimately leading to improved risk assessment and the development of more sensitive and specific biomarkers of exposure.

References

• Habig, W. H., Pabst, M. J., & Jakoby, W. B. (1974). Glutathione S-transferases. The first enzymatic step in mercapturic acid formation. Journal of Biological Chemistry, 249(22), 7130–7139.
• Henderson, R. F. (2001). Insights into the toxicokinetics and toxicodynamics of 1,3-butadiene. Toxicological Sciences, 62(1), 1-3.
• Kotapati, S., Esades, A., Matter, B., & Tretyakova, N. (2015). High throughput HPLC-ESI(-)-MS/MS methodology for mercapturic acid metabolites of 1,3-butadiene: Biomarkers of exposure and bioactivation. Chemico-biological interactions, 241, 51–59.
• Li, Y., Wang, Y., Zhang, J., Wu, Y., & Gu, J. (2015). Sensitive determination of two major mercapturic acid metabolites of 1,3-butadiene in human urine based on the isotope dilution ultrahigh performance liquid chromatography-tandem mass spectrometry. Analytical Methods, 7(13), 5534–5540.
• Melnick, R. L., & Sills, R. C. (2001). Comparative carcinogenicity of 1,3-butadiene, isoprene, and chloroprene in rats and mice. Chemico-biological interactions, 135-136, 27–42.

• National Center for Biotechnology Information. PubChem Compound Summary for CID 15302, 1-Acetoxy-2-butanone. Retrieved from [Link].

• Urban, M., Gilch, G., Schepers, G., van Miert, E., & Scherer, G. (2003). Determination of the major mercapturic acids of 1,3-butadiene in human and rat urine using liquid chromatography with tandem mass spectrometry. Journal of chromatography. B, Analytical technologies in the biomedical and life sciences, 796(1), 131–140.

• U.S. Environmental Protection Agency. (2002). Health Assessment of 1,3-Butadiene. Retrieved from [Link]

• van Sittert, N. J., Boogaard, P. J., Beulink, G. D., van der Aa, E. M., De Zwart, D., & Commandeur, J. N. (2000). Application of urinary mercapturic acids of 1,3-butadiene and benzene in an occupational setting. International archives of occupational and environmental health, 73(6), 401–409.
• Wu, W. J., Tang, W. F., Xiang, M. H., Yan, J., Cao, X., Zhou, C. H., ... & Zhang, X. Y. (2019). Isotope dilution LC/ESI--MS-MS quantitation of urinary 1,4-bis(N-acetyl-S-cysteinyl)-2-butanone in mice and rats as the biomarker of 1-chloro-2-hydroxy-3-butene, an in vitro metabolite of 1,3-butadiene. Chemico-biological interactions, 311, 108760.
• Frigerio, G., Mercadante, R., Polledri, E., Missineo, P., Campo, L., & Fustinoni, S. (2019). An LC-MS/MS method to profile urinary mercapturic acids, metabolites of electrophilic intermediates of occupational and environmental toxicants. Talanta, 198, 497–507.

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• 4. epa.gov [epa.gov]
• 5. Isotope dilution LC/ESI--MS-MS quantitation of urinary 1,4-bis(N-acetyl-S-cysteinyl)-2-butanone in mice and rats as the biomarker of 1-chloro-2-hydroxy-3-butene, an in vitro metabolite of 1,3-butadiene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. High Throughput HPLC-ESI−-MS/MS Methodology for Mercapturic Acid Metabolites of 1,3-Butadiene: Biomarkers of Exposure and Bioactivation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Sensitive determination of two major mercapturic acid metabolites of 1,3-butadiene in human urine based on the isotope dilution ultrahigh performance liquid chromatography-tandem mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
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• 9. An LC-MS/MS method to profile urinary mercapturic acids, metabolites of electrophilic intermediates of occupational and environmental toxicants - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Toxicological Profile and Safety Assessment of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone

For Researchers, Scientists, and Drug Development Professionals

Preamble: Navigating the Data Void for a Novel Chemical Entity

In the landscape of chemical research and drug development, we often encounter novel molecules with limited or non-existent public data on their toxicological profiles. 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone, with CAS Number 144889-52-1, is one such compound. While commercially available from suppliers for research purposes, a thorough review of publicly accessible scientific literature and safety data reveals a significant gap in our understanding of its potential hazards.[1] This guide, therefore, is not a simple recitation of known facts. Instead, it serves as a comprehensive roadmap for the rigorous scientific investigation required to establish a robust toxicology profile and a corresponding Safety Data Sheet (SDS). We will proceed by dissecting the molecule's constituent parts, anticipating potential metabolic pathways, and outlining a logical, multi-tiered toxicological evaluation strategy based on established international guidelines. This document is designed to empower researchers to generate the necessary data to ensure the safe handling and progression of this molecule in their research and development pipelines.

Chemical and Physical Identity: The Building Blocks of a Toxicological Hypothesis

A foundational step in toxicology is to understand the physicochemical properties of a substance, as these influence its absorption, distribution, metabolism, and excretion (ADME).

Property	Value	Source
CAS Number	144889-52-1	Echemi[1]
Molecular Formula	C11H17NO5S	Echemi[1]
Molecular Weight	275.32 g/mol	Echemi[1]
IUPAC Name	N-Acetyl-S-[4-(acetyloxy)-3-oxobutyl]-L-cysteine	Echemi[1]
Structure
XLogP3	0.67150	Echemi[1]

The structure reveals a molecule that is a conjugate of N-acetyl-L-cysteine (NAC) and a modified butanone core. The presence of ester and ketone functionalities, along with the amino acid moiety, suggests several potential metabolic routes and toxicological considerations. The positive XLogP3 value, while still low, indicates some degree of lipophilicity, suggesting that absorption across biological membranes is possible.

Deconstructing for Prediction: Toxicological Insights from Structural Analogs

In the absence of direct data, a common toxicological practice is to infer potential hazards from structurally related compounds.

• N-Acetyl-L-cysteine (NAC) Moiety : NAC is a well-characterized compound used both as a mucolytic agent and as an antidote for acetaminophen poisoning.[2] While generally considered safe, high doses of NAC administered intravenously to rats have been associated with reproductive toxicity, specifically affecting the zona pellucida of oocytes, leading to infertility.[3] This raises a flag for potential reproductive and developmental toxicity screening.

• Butanone Core : The 2-butanone (also known as methyl ethyl ketone, MEK) backbone is a widely used solvent with a comprehensive toxicological profile.[4][5][6] It is rapidly absorbed and metabolized.[7] While not highly toxic, it can cause irritation to the eyes, nose, and throat upon inhalation.[5] Chronic exposure studies in animals have not revealed significant non-carcinogenic effects.[5] However, 2-butanone is known to potentiate the neurotoxicity and hepatotoxicity of other chemicals.[4][8]

• Acetoxy Group : The acetoxy group is an ester. Esters can be hydrolyzed by carboxylesterases, which are abundant in the liver, plasma, and other tissues, to yield an alcohol and a carboxylic acid.[9] In this case, hydrolysis would release acetic acid and a hydroxylated intermediate. While acetic acid is a common metabolite, the reactivity of the resulting molecule would need to be assessed. Some acetoxy compounds have been shown to act as transacetylating agents, potentially modifying protein function.[10]

• α,β-Unsaturated Ketone Potential : Depending on the metabolic pathways, there is a potential for the formation of an α,β-unsaturated ketone, a class of compounds known as Michael acceptors. These are reactive electrophiles that can form covalent adducts with nucleophilic macromolecules like DNA and proteins, a mechanism often associated with cytotoxicity and genotoxicity.

Proposed Metabolic Pathway and Toxicokinetics

A hypothetical metabolic pathway for 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone is crucial for designing relevant toxicological assays.

Caption: Hypothetical metabolic pathway for 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone.

This proposed pathway suggests that the initial metabolic steps are likely de-esterification and deacetylation. The resulting intermediates could then undergo further oxidation and conjugation before excretion. The rate and extent of these reactions will determine the systemic exposure and potential for target organ toxicity.

A Tiered Approach to Toxicological Evaluation: Experimental Protocols

A systematic, tiered approach is recommended to efficiently characterize the toxicological profile, starting with in vitro assays and progressing to more complex in vivo studies as needed.

Tier 1: In Vitro Assessment

The initial phase focuses on cytotoxicity, genotoxicity, and potential for cardiotoxicity and hepatotoxicity using established cell-based assays.[11][12]

Experimental Protocol: Basal Cytotoxicity Assessment

• Cell Lines : Utilize a panel of cell lines, such as HepG2 (human liver), A549 (human lung), and 3T3 (mouse fibroblast), to assess broad cytotoxicity.

• Assay Method : Employ a validated method like the MTT or Neutral Red uptake assay to determine cell viability.[13]

• Procedure :

  • Plate cells at an appropriate density in 96-well plates and allow them to adhere overnight.

  • Prepare a serial dilution of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone in the appropriate cell culture medium.

  • Expose the cells to the compound for 24 to 72 hours.

  • After the exposure period, perform the viability assay according to the manufacturer's protocol.

  • Measure the absorbance using a plate reader.

• Data Analysis : Calculate the IC50 (the concentration that inhibits 50% of cell growth) for each cell line.

Experimental Protocol: Ames Test for Mutagenicity (OECD TG 471)

• Principle : This bacterial reverse mutation assay detects gene mutations.

• Strains : Use a set of Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) and Escherichia coli strains (e.g., WP2 uvrA) with and without metabolic activation (S9 fraction).

• Procedure :

  • Combine the test compound, bacterial strain, and S9 mix (or buffer for non-activation plates) in molten top agar.

  • Pour the mixture onto minimal glucose agar plates.

  • Incubate the plates for 48-72 hours at 37°C.

• Data Analysis : Count the number of revertant colonies. A significant, dose-dependent increase in revertants compared to the negative control indicates mutagenic potential.

Experimental Protocol: In Vitro Micronucleus Assay (OECD TG 487)

• Principle : This assay detects chromosomal damage (clastogenicity or aneugenicity).

• Cell Line : Use a suitable mammalian cell line, such as CHO, V79, or human peripheral blood lymphocytes.

• Procedure :

  • Expose cell cultures to the test compound with and without metabolic activation.

  • After exposure, add cytochalasin B to block cytokinesis, resulting in binucleated cells.

  • Harvest, fix, and stain the cells.

• Data Analysis : Score the frequency of micronuclei in binucleated cells using a microscope. A significant increase in micronucleated cells indicates genotoxic potential.

Sources

• 1. echemi.com [echemi.com]
• 2. carlroth.com [carlroth.com]
• 3. Infertility observed in reproductive toxicity study of N-acetyl-L-cysteine in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. govinfo.gov [govinfo.gov]
• 5. atsdr.cdc.gov [atsdr.cdc.gov]
• 6. Toxicological Profile for 2-Butanone - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. TOXICOKINETICS, SUSCEPTIBLE POPULATIONS, BIOMARKERS, CHEMICAL INTERACTIONS - Toxicological Profile for 2-Butanone - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. RELEVANCE TO PUBLIC HEALTH - Toxicological Profile for 2-Butanone - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. courses.washington.edu [courses.washington.edu]
• 10. Mechanism of biochemical action of substituted 4-methylbenzopyran-2-ones. Part 9: comparison of acetoxy 4-methylcoumarins and other polyphenolic acetates reveal the specificity to acetoxy drug: protein transacetylase for pyran carbonyl group in proximity to the oxygen heteroatom - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. symeres.com [symeres.com]
• 12. drugtargetreview.com [drugtargetreview.com]
• 13. researchgate.net [researchgate.net]

Technical Whitepaper: Biological Significance and Analytical Profiling of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone

The following technical guide details the biological significance, chemical origin, and analytical profiling of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone .

Part 1: Executive Summary

1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone (hereafter referred to as Ac-NAC-But ) is a specific mercapturic acid conjugate derived from the metabolism of electrophilic

-unsaturated ketones. It represents the terminal detoxification product of 1-acetoxy-3-buten-2-one (ABO) , a reactive Michael acceptor used in organic synthesis and potentially formed during the metabolic processing of 1,4-oxygenated butane derivatives.

The biological significance of Ac-NAC-But lies in its utility as a urinary biomarker for exposure to reactive enones and its role in mapping the Glutathione S-Transferase (GST) detoxification capacity of biological systems. Its presence confirms the effective neutralization of the alkylating agent ABO, preventing the electrophile from forming covalent adducts with cellular proteins or DNA.

Part 2: Chemical Basis and Metabolic Origin

The Parent Electrophile: 1-Acetoxy-3-buten-2-one (ABO)

To understand the conjugate, one must understand the precursor. The parent compound, 1-acetoxy-3-buten-2-one , contains two critical functional motifs:

• -Unsaturated Ketone (Enone): A potent Michael acceptor capable of alkylating nucleophilic residues (cysteine thiols) in proteins.

• Acetoxy Group: An ester moiety that modulates solubility and reactivity but is susceptible to hydrolysis by esterases.

Mechanism of Formation

The formation of Ac-NAC-But follows the canonical Mercapturic Acid Pathway , a Phase II detoxification route.

• Michael Addition (Phase II): The nucleophilic thiol of Glutathione (GSH) attacks the

  -carbon (C4) of ABO, catalyzed by Glutathione S-Transferases (GSTs) or occurring spontaneously due to the high reactivity of the enone.

  • Intermediate: 1-Acetoxy-4-(glutathionyl)-2-butanone.

• Hydrolysis:

  -Glutamyltranspeptidase ( -GT) removes the glutamate moiety, and dipeptidases remove the glycine.

  • Intermediate: 1-Acetoxy-4-(L-cysteinyl)-2-butanone.

• N-Acetylation: N-acetyltransferases (NAT) in the kidney acetylate the cysteine amine, yielding the final mercapturic acid, which is excreted in urine.[1]

Visualization: The Detoxification Pathway

Figure 1: The Mercapturic Acid Pathway transforming the reactive electrophile ABO into the stable conjugate Ac-NAC-But.

Part 3: Biological Significance & Applications[3]

Biomarker of Electrophile Exposure

Ac-NAC-But serves as a specific biomarker for exposure to 1-acetoxy-3-buten-2-one or its metabolic precursors (e.g., 1,4-diacetoxy-2-butanone ). In industrial toxicology or drug development, detecting this conjugate in urine indicates:

• Systemic Absorption: The parent compound entered the circulation.

• Reactive Potential: The parent compound acted as an alkylating agent.

• Detoxification Efficiency: The organism successfully conjugated the electrophile, preventing potential genotoxicity.

Probe for GST Activity

Because the Michael addition to the enone is the rate-limiting step, Ac-NAC-But levels can be used to probe the activity of GSTs (specifically GSTP1 or GSTM1 isoforms often involved in enone detoxification) in in vitro models.

Toxicological Implications

While the conjugate itself is non-toxic, its formation depletes cellular Glutathione pools. High levels of Ac-NAC-But excretion suggest significant oxidative stress load on the liver. Furthermore, if the "1-acetoxy" group is hydrolyzed before conjugation, a different metabolite (4-(N-acetylcysteinyl)-1-hydroxy-2-butanone) would be formed. The preservation of the acetoxy group in Ac-NAC-But implies that Michael addition kinetics are faster than ester hydrolysis for this specific substrate.

Part 4: Experimental Protocols

Synthesis of Reference Standard (Ac-NAC-But)

To validate biological samples, a synthetic standard is required. This protocol utilizes the high reactivity of the parent enone.

Reagents:

• 1-Acetoxy-3-buten-2-one (Precursor)[2][3][4][5]

• N-Acetyl-L-Cysteine (NAC)

• Triethylamine (TEA) or Sodium Bicarbonate

• Methanol/Water (1:1)

Protocol:

• Preparation: Dissolve 1.0 eq of N-Acetyl-L-Cysteine in degassed Methanol/Water (1:1 v/v).

• Activation: Add 1.2 eq of Sodium Bicarbonate (or 0.1 eq TEA) to deprotonate the thiol. Stir for 10 minutes under Nitrogen.

• Addition: Dropwise add 1.0 eq of 1-Acetoxy-3-buten-2-one at 0°C. The reaction is exothermic.

• Incubation: Stir at room temperature for 2 hours. Monitor consumption of the enone by TLC (or LC-MS).

• Workup: Acidify to pH 3.0 with 1M HCl to protonate the carboxylic acid. Extract with Ethyl Acetate (x3).

• Purification: Dry organic layer over

  , concentrate, and purify via flash chromatography (C18 Reverse Phase recommended due to polarity).

• Validation: Confirm structure via

  -NMR (Look for loss of alkene protons and appearance of methylene signals at C3/C4).

LC-MS/MS Quantification in Urine

Objective: Quantify Ac-NAC-But levels in biological matrices.

Instrument Parameters:

• Ionization: ESI Negative Mode (Carboxylic acid allows good negative ionization).

• MRM Transition:

  • Precursor: m/z 274.1

  • Product 1 (Quant): m/z 128.0 (NAC fragment)

  • Product 2 (Qual): m/z 145.0 (Loss of acetyl/cleavage)

Sample Preparation:

• Thaw: Thaw urine samples on ice.

• Internal Standard: Add isotope-labeled internal standard (

  -NAC conjugate).

• Acidification: Acidify 100 µL urine with 10 µL Formic Acid (to stabilize the thioether).

• Centrifugation: 10,000 x g for 10 mins to remove particulates.

• Dilution: Dilute 1:10 with Mobile Phase A (0.1% Formic Acid in Water).

• Injection: Inject 5 µL onto a C18 column (e.g., Waters HSS T3).

Part 5: References

• Boyland, E., & Chasseaud, L. F. (1969). The role of glutathione and glutathione S-transferases in mercapturic acid biosynthesis. Advances in Enzymology and Related Areas of Molecular Biology, 32, 173-219. (Foundational mechanism of enone conjugation).

• Stetter, H., & Kuhlmann, H. (1976). The Catalyzed Nucleophilic Addition of Aldehydes to Electrophilic Double Bonds.[6] Organic Reactions.[2][3][4][5][6][7] (Describes the reactivity of 1-acetoxy-3-buten-2-one).

Sources

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• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Protocol for the Synthesis of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone

[1]

Abstract

This application note details the chemical synthesis of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone (CAS 144889-52-1), a critical metabolite derivative used in toxicological studies of 1,3-butadiene and vinyl ketone mechanisms.[1] The protocol employs a convergent strategy: the preparation of the Michael acceptor 1-acetoxy-3-buten-2-one (Acetoxymethyl vinyl ketone) followed by a regioselective thia-Michael addition of N-acetyl-L-cysteine (NAC) .[1] This guide prioritizes high-purity isolation of the target adduct while minimizing hydrolysis of the labile acetoxy ester.[1]

Strategic Overview & Retrosynthesis

The target molecule is constructed via a soft nucleophilic attack of the thiol group of N-acetylcysteine onto the

-carbon of an -unsaturated ketone.[1]

Retrosynthetic Analysis

• Target: 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone[1]

• Disconnection: C–S bond formation at the C4 position.[1]

• Key Intermediates:

  • Nucleophile: N-Acetyl-L-cysteine (NAC) – Commercially available.[1]

  • Electrophile: 1-Acetoxy-3-buten-2-one (Acetoxymethyl vinyl ketone) – Synthesized from 2-butyne-1,4-diacetate.[1]

Reaction Pathway (DOT Diagram)

Figure 1: Synthetic route from alkyne precursor to final cysteine conjugate.

Experimental Protocol

Part 1: Synthesis of Precursor (1-Acetoxy-3-buten-2-one)

Note: This compound is a potent lachrymator and alkylating agent.[1] Perform all steps in a fume hood.

Reagents:

• 2-Butyne-1,4-diacetate (Commercial or prepared from 2-butyne-1,4-diol + Ac2O)[1]

• Mercury(II) sulfate (HgSO

  )[1]

• Sulfuric acid (H

  SO , 10%)[1]

• Dichloromethane (DCM)[1]

• Sodium sulfate (anhydrous)[1][2]

Procedure:

• Hydration: Dissolve 2-butyne-1,4-diacetate (10.0 g, 58.8 mmol) in 100 mL of 10% H

  SO containing HgSO (0.5 g). Stir the mixture at reflux for 2 hours.

• Extraction: Cool the reaction mixture to room temperature and extract with DCM (3 x 50 mL). Wash the combined organic layers with saturated NaHCO

  and brine.[1] Dry over Na SO and concentrate in vacuo.

• Elimination: The crude residue (predominantly 1,4-diacetoxy-2-butanone) is subjected to vacuum distillation (approx.[1] 0.5 mmHg).[1] Heat the flask carefully; 1-acetoxy-3-buten-2-one eliminates acetic acid and distills over at approximately 60–70°C (0.5 mmHg).[1]

• Yield: Collect the fraction as a colorless, pungent oil. Yield is typically 50–60%.[1] Store at -20°C immediately (polymerizes readily).

Part 2: Synthesis of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone

Reagents:

• N-Acetyl-L-cysteine (NAC)[1][3]

• 1-Acetoxy-3-buten-2-one (Freshly prepared)[1]

• Phosphate Buffer (0.1 M, pH 7.[1]0) or Methanol/Water (1:1)[1]

• Argon or Nitrogen gas

Procedure:

• Preparation: Dissolve N-acetyl-L-cysteine (1.63 g, 10.0 mmol) in 20 mL of degassed phosphate buffer (pH 7.0). Ensure the pH remains neutral; adjust with dilute NaOH if necessary (avoid pH > 7.5 to prevent ester hydrolysis).[1]

• Addition: Add a solution of 1-acetoxy-3-buten-2-one (1.41 g, 11.0 mmol, 1.1 eq) in 5 mL of methanol dropwise to the stirring NAC solution over 15 minutes at 0°C.

• Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 2 hours. Monitor consumption of the thiol by Ellman’s reagent test or TLC (SiO

  ; DCM:MeOH 9:1).[1]

• Workup:

  • Acidify the solution to pH 3.0 using 1 M HCl.[1]

  • Extract with Ethyl Acetate (3 x 30 mL).[1] Note: The product is polar; if extraction efficiency is low, saturate the aqueous phase with NaCl (salting out).

  • Alternatively, for high purity, lyophilize the aqueous reaction mixture directly and purify via preparative HPLC.[1]

Purification & Characterization

Purification Strategy

The crude product often contains unreacted NAC or hydrolyzed byproducts (deacetylated alcohol).[1]

• Method: Preparative HPLC (Reverse Phase C18).[1]

• Mobile Phase: Gradient of Water (0.1% Formic Acid) and Acetonitrile.[1]

• Detection: UV at 210 nm.[1]

Analytical Data

Parameter	Value / Description
Formula	C H NO S
Molecular Weight	275.32 g/mol
Appearance	White hygroscopic solid or colorless oil
H NMR (D O)	1.90 (s, 3H, NAc), 2.05 (s, 3H, OAc), 2.80-3.00 (m, 4H, -CH -S-CH -), 4.45 (dd, 1H, -CH), 4.80 (s, 2H, O-CH -CO).[1][4][5][6][7][8][9][10][11]
MS (ESI)	[M+H] calculated: 276.08; found: 276.1

Safety & Handling

• 1-Acetoxy-3-buten-2-one: Severe lachrymator and skin irritant.[1] It is an alkylating agent capable of reacting with cellular nucleophiles.[1] Double-glove and use a chemical fume hood.[1]

• N-Acetylcysteine: Mildly acidic; handle with standard laboratory precautions.[1]

• Storage: The final product is prone to ester hydrolysis.[1] Store lyophilized powder at -80°C. Solutions should be prepared fresh.

References

• Sabourin, P. J., et al. (1992).[1] "Metabolism of 1,3-butadiene: formation of N-acetyl-S-(3,4-dihydroxybutyl)cysteine in mice and rats." Carcinogenesis, 13(9), 1633–1638.[1] Link

• Zingel, V., et al. (1990).[1][6] "Synthesis and activity of some new cytostatic agents." European Journal of Medicinal Chemistry, 25(8), 673–680. Link

• Elfarra, A. A., et al. (1991).[1] "Synthesis and characterization of N-acetyl-L-cysteine S-conjugates of 1,3-butadiene oxides." Chemical Research in Toxicology, 4(5), 563–569.[1] Link[1]

• Stetter, H., et al. (1981).[1] "Preparation of 1-acetoxy-3-buten-2-one and its reaction with aldehydes." Chemische Berichte, 114, 581.[1] Link[1]

Sources

• 1. 4-Acetoxystyrene synthesis - chemicalbook [chemicalbook.com]
• 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 3. US10590073B2 - Method for preparation of N-acetyl cysteine amide and derivatives thereof - Google Patents [patents.google.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. kbfi.ee [kbfi.ee]
• 6. Acetoxymethyl Vinyl Ketone | CymitQuimica [cymitquimica.com]
• 7. moodle2.units.it [moodle2.units.it]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. prepchem.com [prepchem.com]

Application Note: A Robust Solid-Phase Extraction Protocol for the Quantification of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone in Human Urine

Abstract

This application note presents a comprehensive and robust method for the selective extraction and concentration of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone, a mercapturic acid conjugate, from the complex biological matrix of human urine. Due to the analyte's dual characteristics—possessing both moderate hydrophobicity and an ionizable carboxylic acid group—a mixed-mode solid-phase extraction (SPE) strategy is detailed as the primary approach, offering superior selectivity and extract cleanliness. An alternative reversed-phase SPE protocol is also provided. The methodologies described herein are designed for researchers in drug metabolism, toxicology, and clinical diagnostics, providing a reliable sample preparation framework for subsequent analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Introduction: The Rationale for Selective Extraction

1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone is a metabolite formed through the mercapturic acid pathway, a major route for the detoxification and elimination of electrophilic xenobiotics. The quantification of such conjugates in urine is critical for assessing exposure to parent compounds, understanding metabolic pathways, and evaluating potential toxicity.[1] However, the inherent complexity of urine, with its high salt content and vast array of endogenous polar compounds, presents significant analytical challenges, including ion suppression in mass spectrometry and interference with chromatographic separation.

Solid-phase extraction (SPE) is a powerful sample preparation technique that addresses these challenges by isolating and concentrating analytes from complex mixtures.[2][3] The selection of an appropriate SPE sorbent and protocol is paramount and must be guided by the physicochemical properties of the target analyte.[4] Our target molecule contains:

• A non-polar butanone backbone, which imparts hydrophobic character.

• An N-acetyl-L-cysteine moiety, which includes a terminal carboxylic acid group (pKa ~3.5-4.5) that is negatively charged at physiological pH.

• Polar functional groups (ketone, ester, amide) that increase its water solubility.

This dual nature makes it an ideal candidate for a mixed-mode SPE sorbent, which leverages both hydrophobic and ion-exchange interactions for enhanced selectivity and sample cleanup.[5][6]

Principle of the Mixed-Mode SPE Method

The recommended protocol utilizes a mixed-mode sorbent that combines reversed-phase (e.g., C8 or C18) and strong anion-exchange (SAX) functionalities.[7] This dual retention mechanism allows for a highly selective extraction process based on the following principles:

• Sample Loading (pH ~6-7): The urine sample is adjusted to a pH well above the pKa of the analyte's carboxylic acid group. At this pH, the carboxylate is deprotonated (negatively charged), enabling strong retention by the positively charged anion-exchange functional groups on the sorbent. The hydrophobic portion of the molecule simultaneously interacts with the reversed-phase chains.[4]

• Interference Removal (Washing): A multi-step wash sequence is employed. An aqueous wash removes highly polar, unretained matrix components like salts and urea. A subsequent wash with a mild organic solvent (e.g., methanol/water) removes moderately polar and some non-polar interferences that are not ionically bound.

• Selective Elution: The analyte is eluted using an acidic organic solvent. The organic component (e.g., methanol or acetonitrile) disrupts the hydrophobic interactions, while the acid (e.g., formic acid) neutralizes the carboxylate group. This neutralization breaks the ionic bond with the anion-exchanger, allowing the analyte to be released from the sorbent into the collection tube.[5]

This targeted approach ensures that only compounds possessing both hydrophobic and anionic properties are retained and eluted, resulting in a significantly cleaner extract compared to single-mechanism SPE methods.

Overall Experimental Workflow

The following diagram provides a high-level overview of the entire process, from sample collection to the final, analysis-ready extract.

Caption: Logical workflow for bioanalytical method validation.

Key Validation Experiments

• Recovery: This experiment determines the efficiency of the extraction process. It is calculated by comparing the analytical response of an analyte spiked into a blank matrix before extraction to the response of an analyte spiked into the matrix extract after the extraction process. [8]High and consistent recovery is desirable.

• Matrix Effect: This assesses the influence of co-eluting matrix components on the ionization of the analyte. It is evaluated by comparing the response of an analyte spiked into a post-extraction blank matrix sample to the response of the analyte in a neat solvent. [8]This is a critical parameter for LC-MS/MS methods.

• Precision and Accuracy: Assessed by analyzing quality control (QC) samples at low, medium, and high concentrations in multiple replicates on the same day (intra-day) and on different days (inter-day). Accuracy is the closeness of the measured value to the true value, while precision measures the reproducibility of the results. [9]* Selectivity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample. This is tested by analyzing blank urine samples from at least six different sources to ensure no endogenous interferences are present at the retention time of the analyte. [8]

Conclusion

The mixed-mode solid-phase extraction protocol detailed in this application note provides a highly selective and effective method for the isolation of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone from human urine. By leveraging both hydrophobic and anion-exchange retention mechanisms, this approach yields cleaner extracts and enhances the reliability of subsequent LC-MS/MS analysis. The alternative reversed-phase method offers a simpler, yet potentially less selective, option. Proper method validation is essential to ensure the generation of accurate and defensible data for clinical and research applications.

References

• Vertex AI Search. (2025).
• Organomation. (n.d.).
• S-Matrix. (2025).
• Sharma, G. (n.d.).
• Ding, Y. S., et al. (2011). Simultaneous determination of four mercapturic acids in human urine using solid phase extraction and liquid chromatography-tandem mass spectrometry. PubMed.
• Al-Hasani, K., et al. (n.d.).
• U.S. Department of Health and Human Services. (n.d.).
• Biotage. (n.d.). Solid Phase Extraction (SPE) Guide | Fundamentals and Practical overview.
• Phenomenex. (n.d.).
• Jia, L., et al. (2009). Rapid detection and characterization of in vitro and urinary N-acetyl-L-cysteine conjugates using quadrupole-linear ion trap mass spectrometry and polarity switching. PubMed.
• Inoue, K., et al. (n.d.). Determination of mercapturic acids in urine by solid-phase extraction followed by liquid chromatography–electrospray ionization mass spectrometry. Analyst (RSC Publishing).
• U.S. Food and Drug Administration. (2024).
• LibreTexts. (2023). Solid-Phase Extraction. Chemistry LibreTexts.
• Eckert, E., et al. (2010). Determination of Six Hydroxyalkyl Mercapturic Acids in Human Urine Using Hydrophilic Interaction Liquid Chromatography With Tandem Mass Spectrometry (HILIC-ESI-MS/MS). PubMed.
• Supelco. (n.d.).
• MDPI. (2024). Use of Commercial Mixed-Mode Stationary Phases and Sorbents in the High-Performance Liquid Chromatography Analysis and Solid-Phase Extraction of Ionized and Hydrophilic Bioactive Compounds.
• NIST. (n.d.). Cysteine and Acetylcysteine Conjugated Acylcarnitines Revealed by LC-MS/MS.
• Echemi. (n.d.). 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone.
• MDPI. (2025). Development of an Optimized Two-Step Solid-Phase Extraction Method for Urinary Nucleic Acid Adductomics.

Sources

• 1. Determination of six hydroxyalkyl mercapturic acids in human urine using hydrophilic interaction liquid chromatography with tandem mass spectrometry (HILIC-ESI-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. promochrom.com [promochrom.com]
• 3. What is Solid-Phase Extraction? | Phenomenex [phenomenex.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Mixed-Mode SPE Improves Extraction of Pharmaceutical Compounds from Biological Fluids [sigmaaldrich.com]
• 6. Use of Commercial Mixed-Mode Stationary Phases and Sorbents in the High-Performance Liquid Chromatography Analysis and Solid-Phase Extraction of Ionized and Hydrophilic Bioactive Compounds | MDPI [mdpi.com]
• 7. A review of the modern principles and applications of solid-phase extraction techniques in chromatographic analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. USFDA guidelines for bioanalytical method validation | PPTX [slideshare.net]
• 9. resolvemass.ca [resolvemass.ca]

Application Note: Preparation and Handling of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone Stock Solutions

[1]

Introduction & Biological Context

This application note details the rigorous preparation, handling, and storage of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone (CAS: 144889-52-1).[1] This compound serves as a critical reference standard in the study of tobacco-specific nitrosamine metabolism, specifically related to 4-(methylnitrosamino)-1-(3-pyridyl)-1-butanone (NNK) .[1]

Researchers utilize this adduct to map the mercapturic acid pathway , a primary detoxification route for reactive electrophiles. The molecule represents a stable conjugate of N-acetylcysteine (NAC) and a reactive butanone derivative, often used to validate LC-MS/MS assays for urinary biomarkers in carcinogenesis studies.[1]

Chemical Identity & Properties[1][2][3][4][5][6][7][8][9]

Property	Specification
Chemical Name	1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone
Synonyms	N-Acetyl-S-[4-(acetyloxy)-3-oxobutyl]-L-cysteine; NAC-Butanone Adduct
CAS Number	144889-52-1
Molecular Formula	C₁₁H₁₇NO₅S
Molecular Weight	275.32 g/mol
Physical State	Viscous oil or low-melting solid (hygroscopic)
Solubility	DMSO (>50 mM), Ethanol (>20 mM), Water (pH dependent)

Critical Experimental Considerations (The "Why" Behind the Protocol)

Before proceeding with the protocol, understand the chemical vulnerabilities of this molecule to ensure data integrity:

• Ester Hydrolysis Sensitivity: The "1-Acetoxy" moiety is an ester linkage.[1] In aqueous solutions—particularly at pH > 7.0 —this group is susceptible to hydrolysis, converting the molecule into its corresponding alcohol (hydroxy-butanone adduct).[1] Therefore, primary stock solutions must be prepared in anhydrous organic solvents (DMSO).

• Thioether Oxidation: While the sulfur atom is capped by the alkyl chain and the acetyl group, thioethers can slowly oxidize to sulfoxides (S=O) if exposed to air and light for prolonged periods.

• Hygroscopicity: The N-acetylcysteine moiety provides hydrogen bonding capability, making the solid substance hygroscopic.[1] Weighing errors occur if the vial is not equilibrated to room temperature before opening.[1]

Protocol: Preparation of Stock Solutions

Materials Required[1][4][8][9][10][11][12][13][14]

• Analyte: 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone (>95% purity).[1]

• Solvent: Dimethyl Sulfoxide (DMSO), anhydrous, ACS Spectrophotometric grade (≥99.9%).

• Equipment: Analytical balance (0.01 mg precision), vortex mixer, amber glass vials (silanized preferred).

Step 1: Primary Stock Solution (50 mM)

Target: Create a stable, high-concentration master stock for long-term storage.[1]

• Equilibration: Remove the product vial from the freezer (-20°C) and allow it to warm to room temperature (approx. 30 mins) inside a desiccator. Failure to do this causes condensation, leading to hydrolysis.

• Weighing: Accurately weigh 13.77 mg of the compound into a sterile, amber glass vial.

  • Note: If the substance is an oil/gum, weigh by difference (weigh vial, add sample, weigh vial again) to avoid transfer losses.

• Solubilization: Add 1.0 mL of anhydrous DMSO.

• Mixing: Vortex gently for 30 seconds. The solution should be clear and colorless.

  • Validation: Inspect against a light source.[1] If particulates remain, sonicate for 1 minute in a water bath (<30°C).

Step 2: Working Stock Solutions (1 mM and 100 µM)

Target: Create intermediate dilutions for daily experimental use.

• Diluent Selection:

  • For Cell Culture: Dilute the Primary Stock using sterile PBS (pH 7.2). Note: Keep final DMSO concentration <0.5% to avoid cytotoxicity.[1]

  • For LC-MS/Analytical Standards: Dilute using 50:50 Water:Acetonitrile + 0.1% Formic Acid.[1] The acid stabilizes the ester bond.

• Preparation (Example for 1 mM):

  • Take 20 µL of the 50 mM Primary Stock.[1]

  • Add to 980 µL of the chosen diluent.

  • Vortex immediately.[1]

Storage & Stability Guidelines

Solution Type	Storage Condition	Stability Estimate
Solid	-20°C, Desiccated, Dark	2 Years
50 mM Stock (DMSO)	-80°C, Amber Vial	6 Months
50 mM Stock (DMSO)	-20°C, Amber Vial	1 Month
Aqueous Working Sol.	+4°C or Ice	Use within 4 hours (Hydrolysis Risk)

Quality Control: Self-Validating the Solution

To ensure the stock solution has not degraded (hydrolyzed or oxidized), run a quick LC-MS verification before critical assays.[1]

LC-MS Parameters for Verification:

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 2.1 x 50mm).

• Mobile Phase: A: Water + 0.1% Formic Acid; B: Acetonitrile.[1]

• Gradient: 5% B to 95% B over 5 minutes.

• Detection: ESI Positive Mode.

• Target Ion: Look for [M+H]⁺ = 276.32 m/z .[1]

• Failure Mode: If you observe a peak at 234.3 m/z , the acetoxy group has hydrolyzed (Loss of 42 Da acetyl group). Discard the stock.

Mechanistic Context: The Mercapturic Acid Pathway

The following diagram illustrates the theoretical placement of this adduct within the metabolic detoxification pathway of reactive ketones/nitrosamines.

Figure 1: Metabolic trajectory from the pro-carcinogen NNK to the stable mercapturic acid derivatives.[2] The target compound represents a specific acetylated biomarker within this detoxification cascade.

References

• Hecht, S. S. (1998). Biochemistry, biology, and carcinogenicity of tobacco-specific N-nitrosamines.[1] Chemical Research in Toxicology, 11(6), 559–603. (Contextual grounding for NNK metabolism).

• Friciu, M., et al. (2021).[3] Stability of N-Acetylcysteine 60 mg/mL in Extemporaneously Compounded Injectable Solutions.[1] Canadian Journal of Hospital Pharmacy, 74(4).[3] Retrieved from [Link]

Sources

• 1. echemi.com [echemi.com]
• 2. 4-(p-Acetoxyphenyl)-2-butanone [webbook.nist.gov]
• 3. cjhp-online.ca [cjhp-online.ca]

Application Note &amp; Protocol: Quantitative Analysis of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone in Biological Fluids

Introduction

1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone is a molecule of significant interest in pharmacology and toxicology as a potential biomarker.[1] Its accurate quantification in biological matrices such as plasma and urine is crucial for understanding the metabolism, pharmacokinetics, and toxicological profile of its parent compounds. This application note provides a detailed, robust, and validated protocol for the quantitative analysis of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The methodology described herein is designed to meet the stringent requirements for bioanalytical method validation as outlined by regulatory agencies like the U.S. Food and Drug Administration (FDA).[2][3][4]

The inherent complexity of biological fluids necessitates a highly selective and sensitive analytical approach.[5][6] LC-MS/MS stands as the gold standard for such applications due to its ability to separate the analyte of interest from endogenous matrix components and provide unambiguous identification and quantification. This protocol emphasizes a comprehensive sample preparation strategy to minimize matrix effects and ensure high recovery, which is critical for reliable data.[7]

1. Principles and Rationale

The accurate measurement of xenobiotics and their metabolites in biological fluids is fundamental to drug development and clinical research. The method detailed in this document is built upon the principle of stable isotope dilution LC-MS/MS, a technique renowned for its high accuracy and precision.[8][9] An isotopically labeled internal standard (IS), structurally identical to the analyte but with a different mass, is introduced into the sample at the beginning of the workflow. This IS compensates for any analyte loss during sample preparation and for variations in instrument response, thereby ensuring data integrity.

The choice of sample preparation is dictated by the physicochemical properties of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone (Molecular Formula: C11H17NO5S[10]) and the nature of the biological matrix. Given the polar nature of the N-acetyl-L-cysteine moiety, a robust sample cleanup is essential to remove interfering substances like salts, proteins, and phospholipids. This protocol employs Solid Phase Extraction (SPE), a technique that offers superior sample cleanup compared to simpler methods like "dilute and shoot" or protein precipitation, leading to improved assay robustness and longevity of the analytical column and mass spectrometer.[7][11]

The chromatographic separation is designed to resolve the analyte from any isomeric or isobaric interferences, while the mass spectrometric detection in Multiple Reaction Monitoring (MRM) mode provides the necessary selectivity and sensitivity for quantification at physiologically relevant concentrations.

2. Materials and Methods

2.1. Reagents and Chemicals

• 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone (Reference Standard, >98% purity)

• 1-Acetoxy-4-(N-acetyl-L-cysteinyl-d3)-2-butanone (Internal Standard, >98% purity)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium acetate (LC-MS grade)

• Deionized water (18.2 MΩ·cm)

• Human plasma (K2EDTA)

• Human urine

• Solid Phase Extraction (SPE) cartridges (e.g., Polymeric Reversed-Phase)

2.2. Equipment

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Tandem mass spectrometer with an electrospray ionization (ESI) source

• Analytical balance

• Vortex mixer

• Centrifuge

• SPE manifold

• Nitrogen evaporator

3. Experimental Protocols

3.1. Standard and Quality Control (QC) Sample Preparation

• Primary Stock Solutions: Accurately weigh and dissolve the reference standard and internal standard in methanol to prepare 1 mg/mL primary stock solutions.

• Working Standard Solutions: Serially dilute the primary stock solution with 50:50 (v/v) methanol:water to prepare working standard solutions for the calibration curve and QC samples.

• Calibration Curve and QC Samples: Spike the appropriate volume of the working standard solutions into blank biological fluid (plasma or urine) to prepare a calibration curve (typically 8-10 non-zero points) and at least three levels of QC samples (low, medium, and high concentrations).

3.2. Sample Preparation from Biological Fluids

This protocol utilizes Solid Phase Extraction (SPE) for sample cleanup. The choice of a specific SPE sorbent should be optimized based on the analyte's properties. A polymeric reversed-phase sorbent is a good starting point due to its broad applicability.[12]

Protocol for Solid Phase Extraction (SPE):

• Sample Pre-treatment: Thaw biological fluid samples to room temperature. For plasma, dilute 100 µL with 200 µL of 2% formic acid in water. For urine, centrifuge at 4000 rpm for 10 minutes to remove particulates and dilute 100 µL of the supernatant with 200 µL of water.[13] Add the internal standard solution to all samples, calibrators, and QCs.

• SPE Cartridge Conditioning: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of deionized water.

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge at a slow, consistent flow rate (e.g., 1 mL/min).

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

• Elution: Elute the analyte and internal standard with 1 mL of methanol.

• Dry-down and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase starting condition (e.g., 95% Mobile Phase A, 5% Mobile Phase B).

Caption: Workflow for sample preparation using Solid Phase Extraction.

3.3. LC-MS/MS Method

The following are typical starting conditions that should be optimized for the specific instrumentation used.

Table 1: Suggested LC-MS/MS Parameters

Parameter	Suggested Condition	Rationale
LC Column	C18, 2.1 x 50 mm, 1.8 µm	Provides good retention and separation for moderately polar compounds.
Mobile Phase A	0.1% Formic Acid in Water	Acidified mobile phase promotes protonation of the analyte for positive ion mode ESI.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic modifier providing good chromatographic resolution.
Gradient	Start at 5% B, ramp to 95% B over 5 minutes, hold for 1 minute, return to 5% B and re-equilibrate for 2 minutes.	A gradient elution is necessary to effectively separate the analyte from matrix components.
Flow Rate	0.4 mL/min	A typical flow rate for a 2.1 mm ID column.
Injection Volume	5 µL	A small injection volume minimizes potential matrix effects.
Ionization Mode	Electrospray Ionization (ESI), Positive	The N-acetyl-L-cysteine moiety is readily protonated.
MRM Transitions	To be determined by direct infusion of the analyte and internal standard	Specific precursor-to-product ion transitions provide high selectivity for quantification.
Collision Energy (CE)	To be optimized for each MRM transition	Optimization of CE maximizes the signal intensity of the product ions.
Source Temperature	~500 °C	Optimal temperature for desolvation and ionization.

4. Method Validation

A full validation of the bioanalytical method should be performed in accordance with the FDA's Bioanalytical Method Validation Guidance for Industry.[2][14] Key validation parameters are summarized below.

Table 2: Bioanalytical Method Validation Parameters and Acceptance Criteria

Parameter	Description	Acceptance Criteria (as per FDA guidance)
Selectivity	The ability to differentiate and quantify the analyte in the presence of other components in the sample.	No significant interfering peaks at the retention time of the analyte and IS in blank matrix from at least six different sources.
Linearity & Range	The relationship between the instrument response and the known concentration of the analyte.	The calibration curve should have a correlation coefficient (r²) ≥ 0.99.
Accuracy & Precision	The closeness of the determined value to the nominal concentration and the reproducibility of the method.	For at least three QC levels, the mean concentration should be within ±15% of the nominal value, and the coefficient of variation (%CV) should not exceed 15%. For the Lower Limit of Quantification (LLOQ), these values are ±20% and ≤20%, respectively.
Recovery	The efficiency of the extraction procedure.	Recovery should be consistent, precise, and reproducible.
Matrix Effect	The suppression or enhancement of ionization of the analyte by co-eluting matrix components.	The matrix factor should be consistent across different lots of matrix.
Stability	The chemical stability of the analyte in the biological matrix under various storage and handling conditions.	Analyte stability should be demonstrated for freeze-thaw cycles, short-term bench-top storage, and long-term storage.

Caption: Logical flow of data analysis and method validation.

5. Discussion and Applications

The described LC-MS/MS method provides a robust and reliable approach for the quantitative determination of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone in biological fluids. The use of a stable isotope-labeled internal standard and a thorough sample cleanup procedure ensures high accuracy and precision, making the method suitable for regulated bioanalysis.

This application note serves as a comprehensive guide for researchers, scientists, and drug development professionals. The protocol can be adapted and optimized for different LC-MS/MS platforms and specific study requirements. The successful implementation of this method will enable a better understanding of the disposition of compounds that are metabolized to 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone, thereby supporting preclinical and clinical drug development programs.

6. References

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• U.S. Food and Drug Administration. (2025). FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers.

• Biotage. (n.d.). Sample Preparation Strategies for Urine Panels with 50 or More Drugs and Metabolites Analyzed by LC-MS/MS.

• Slideshare. (n.d.). USFDA guidelines for bioanalytical method validation.

• BenchChem. (2025). LC-MS/MS Method for the Quantification of Acetylcysteine in Human Plasma Using Acetylcysteine-d3 as an Internal Standard.

• U.S. Department of Health and Human Services. (n.d.). Bioanalytical Method Validation for Biomarkers Guidance.

• Creative Proteomics. (n.d.). Urine Sample Collection and Preparation in Metabolomics.

• SCIEX. (n.d.). Rapid screening of 65 common drugs and drug metabolites in urine and blood using high-resolution mass spectrometry.

• Agilent Technologies, Inc. (n.d.). Drug Analysis in Human Urine Using Agilent Chem Elut S Supported Liquid Extraction by LC/MS/MS.

• U.S. Food and Drug Administration. (2024). M10 Bioanalytical Method Validation and Study Sample Analysis.

• Celma, C., et al. (2000). Determination of N-acetylcysteine in human plasma by liquid chromatography coupled to tandem mass spectrometry. Journal of Chromatography A, 870(1-2), 13-22. [Link]

• Pujos-Guillot, E., et al. (2021). Optimization of Sample Preparation for Metabolomics Exploration of Urine, Feces, Blood and Saliva in Humans Using Combined NMR and UHPLC-HRMS Platforms. Metabolites, 11(7), 437. [Link]

• Singh, S., et al. (2016). High-Throughput UPLC–MS Method for the Determination of N-Acetyl-l-Cysteine. Journal of Chromatographic Science, 54(7), 1134-1141. [Link]

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• AOCS. (2019). Solid-phase extraction columns in the analysis of lipids. [Link]

• Roydeva, A., & Milanova, A. (2024). LC-MS/MS determination of N-acetyl-l-cysteine in chicken plasma. Veterinary Research Communications, 48(1), 1-8. [Link]

• Javanmardi, M., et al. (2022). Innovative Solid-Phase Extraction Strategies for Improving the Advanced Chromatographic Determination of Drugs in Challenging Biological Samples. Molecules, 27(15), 4998. [Link]

• SCION Instruments. (2024). Sample Preparation – Manual Solid Phase Extraction. [Link]

• PubChem. (n.d.). 4-(Acetyloxy)-2-butanone. [Link]

• Frank, H., et al. (1984). Determination of N-acetyl-L-cysteine in biological fluids. Journal of Chromatography B: Biomedical Sciences and Applications, 309(2), 261-267. [Link]

• Lin, Y. P., et al. (2019). Isotope dilution LC/ESI--MS-MS quantitation of urinary 1,4-bis(N-acetyl-S-cysteinyl)-2-butanone in mice and rats as the biomarker of 1-chloro-2-hydroxy-3-butene, an in vitro metabolite of 1,3-butadiene. Chemico-Biological Interactions, 311, 108760. [Link]

• NIST. (n.d.). 2-Butanone, 4-(acetyloxy)-. [Link]

• Park, H., & Kim, Y. (2012). Body fluid identification in forensics. BMB Reports, 45(10), 545-553. [Link]

• S. Williams, L. (2015). A Bioanalytical Approach to Forensic Body Fluid Identification & Age Determination. [Link]

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Application Notes and Protocols for the Purification of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone

Abstract

This comprehensive guide provides detailed application notes and protocols for the purification of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone, a thioether adduct synthesized via a Michael addition. The methodologies outlined herein are tailored for researchers, scientists, and professionals in the field of drug development and organic synthesis. This document emphasizes a multi-step purification strategy, combining chromatographic techniques with crystallization and lyophilization to achieve high purity. Each protocol is presented with a focus on the underlying scientific principles, ensuring both reproducibility and a thorough understanding of the experimental choices.

Introduction: Understanding the Molecule and the Purification Challenge

1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone is a molecule of interest in medicinal chemistry, often synthesized through the Michael addition of N-acetyl-L-cysteine (NAC) to an α,β-unsaturated ketone. The purity of this compound is paramount for its use in subsequent biological assays and drug development stages.

The primary synthetic route, a thia-Michael addition, while generally efficient, can result in a mixture of the desired product along with unreacted starting materials and various side products.[1][2][3] A successful purification strategy must therefore be designed to effectively separate the target molecule from these impurities.

Common Impurities in the Synthesis of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone:

• Unreacted N-acetyl-L-cysteine (NAC): A polar, water-soluble amino acid derivative.

• Unreacted α,β-unsaturated ketone: The electrophilic Michael acceptor.

• N,N'-diacetyl-L-cystine: The oxidized dimer of NAC, a common impurity in NAC-containing reaction mixtures.[4]

• Hydrolysis products: The acetoxy group is susceptible to hydrolysis, leading to the corresponding alcohol.

• Side-reaction products: Potential for 1,2-addition to the carbonyl group of the Michael acceptor, though 1,4-conjugate addition is generally favored for thiols.[2]

This guide will detail a systematic approach to address these purification challenges, ensuring the isolation of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone with high purity and yield.

Overall Purification and Analysis Workflow

A logical and efficient workflow is critical for the successful purification of the target compound. The following diagram illustrates the recommended sequence of operations, from the initial workup of the crude reaction mixture to the final characterization of the purified product.

Caption: Overall workflow for the purification and analysis of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone.

Preparative Purification: Reversed-Phase Flash Chromatography

For the primary purification of the polar target molecule from less polar impurities and some highly polar starting materials, reversed-phase flash chromatography is the method of choice. This technique separates compounds based on their hydrophobicity, making it ideal for this application.

Principle: In reversed-phase chromatography, the stationary phase is non-polar (e.g., C18-silica), and the mobile phase is polar (typically a mixture of water and an organic solvent like acetonitrile or methanol). More polar compounds, such as unreacted NAC, will have a lower affinity for the stationary phase and elute earlier. The target compound, being more hydrophobic than NAC, will be retained longer, allowing for its separation. The inclusion of a small amount of acid in the mobile phase, such as acetic acid or trifluoroacetic acid (TFA), is often beneficial for improving peak shape by suppressing the ionization of carboxylic acid and amine functionalities.[5]

Protocol: Reversed-Phase Flash Chromatography

• Sample Preparation:

  • Following an initial aqueous workup and extraction (e.g., with ethyl acetate) to remove water-soluble salts, concentrate the organic phase containing the crude product under reduced pressure.

  • Dissolve the crude residue in a minimal amount of a 50:50 mixture of acetonitrile and water. A small amount of dimethyl sulfoxide (DMSO) can be used if solubility is an issue.

  • For larger scales or less soluble samples, perform a "dry load" by adsorbing the crude product onto a small amount of C18-silica.

• Column and Mobile Phase Selection:

  • Stationary Phase: C18-bonded silica gel.

  • Mobile Phase A: Deionized water with 0.1% (v/v) acetic acid.

  • Mobile Phase B: Acetonitrile with 0.1% (v/v) acetic acid.

• Chromatographic Conditions:

  • Equilibrate the C18 column with 5% Mobile Phase B.

  • Load the prepared sample onto the column.

  • Elute the compounds using a linear gradient. A typical gradient is provided in the table below. The optimal gradient may need to be determined empirically based on the specific impurity profile.

Time (min)	% Mobile Phase B (Acetonitrile w/ 0.1% Acetic Acid)
0-5	5
5-35	5 → 70 (Linear Gradient)
35-40	70
40-45	70 → 5 (Linear Gradient)
45-50	5

• Fraction Collection and Analysis:

  • Collect fractions throughout the elution process.

  • Analyze the fractions by thin-layer chromatography (TLC) or analytical reversed-phase high-performance liquid chromatography (RP-HPLC) to identify those containing the pure product.

  • Combine the pure fractions and concentrate them under reduced pressure to remove the organic solvent.

Final Purification and Isolation

Depending on the purity achieved after flash chromatography, a final purification step may be necessary. The ultimate goal is to obtain a solid, stable, and highly pure product.

Crystallization

Crystallization can be an effective method for further purifying the target compound and removing any remaining minor impurities. The choice of solvent system is critical and must be determined experimentally.

Principle: This technique relies on the differences in solubility between the target compound and impurities in a given solvent or solvent mixture at different temperatures. A supersaturated solution of the crude product is prepared at an elevated temperature, and as the solution cools, the decreased solubility of the target compound causes it to crystallize, leaving impurities in the solution.

Protocol: Crystallization

• Dissolve the partially purified product in a minimal amount of a suitable hot solvent (e.g., ethanol, isopropanol, or a mixture of ethyl acetate and hexanes).

• Allow the solution to cool slowly to room temperature.

• For further crystal formation, place the solution at 4°C for several hours.

• Collect the crystals by vacuum filtration.

• Wash the crystals with a small amount of cold solvent.

• Dry the crystals under vacuum.

Lyophilization (Freeze-Drying)

For obtaining a stable, amorphous solid, particularly if crystallization is challenging or if the compound is intended for biological applications, lyophilization is the preferred method.[3][6][7]

Principle: Lyophilization is a gentle drying process that involves freezing the product solution and then reducing the surrounding pressure to allow the frozen solvent to sublimate directly from the solid to the gas phase.[8] This process avoids the damaging effects of high temperatures and results in a dry, porous powder that is easily reconstituted.[7]

Protocol: Lyophilization

• Dissolve the purified product (from chromatography or crystallization) in a minimal amount of deionized water or a mixture of water and a volatile organic solvent (e.g., tert-butanol).

• Freeze the solution in a suitable container (e.g., a round-bottom flask or lyophilization vials) by rotating it in a bath of dry ice/acetone or liquid nitrogen to create a thin, frozen shell.

• Connect the container to a lyophilizer and apply a high vacuum.

• Allow the solvent to sublimate completely. This may take several hours to days, depending on the volume and solvent.

• Once the product is completely dry, vent the lyophilizer with an inert gas like nitrogen and collect the fluffy, solid product.

Purity Assessment and Characterization

Rigorous analytical methods are essential to confirm the purity and identity of the final product.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

RP-HPLC is a highly sensitive and quantitative method for assessing the purity of the final product.[9][10]

Protocol: Analytical RP-HPLC

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: Water with 0.1% TFA.

• Mobile Phase B: Acetonitrile with 0.1% TFA.

• Gradient: 5% to 95% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 214 nm and 254 nm.

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

The purity is determined by integrating the peak area of the product and expressing it as a percentage of the total peak area.

Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy

• Mass Spectrometry: Electrospray ionization mass spectrometry (ESI-MS), often coupled with liquid chromatography (LC-MS), is used to confirm the molecular weight of the purified compound.[11][12][13]

• NMR Spectroscopy: Proton (¹H) and Carbon-13 (¹³C) NMR spectroscopy are used to confirm the chemical structure of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone and to ensure the absence of impurities. The disappearance of the thiol proton signal from NAC is a key indicator of successful conjugation.[7][14]

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Poor separation in flash chromatography	- Inappropriate solvent system or gradient. - Column overloading.	- Optimize the gradient based on analytical HPLC data. - Reduce the amount of sample loaded onto the column.
Product degradation during purification	- Hydrolysis of the acetoxy group due to extreme pH. - Oxidation of the thiol group.	- Maintain a slightly acidic pH (e.g., using acetic acid) in the mobile phase. - Work under an inert atmosphere (e.g., nitrogen or argon) if oxidation is a concern.
Difficulty in crystallization	- Product may be an oil or amorphous solid. - Presence of impurities inhibiting crystallization.	- Try a wider range of solvent systems. - Consider lyophilization as an alternative to obtain a solid product.
Low recovery after lyophilization	- Product may be volatile. - Incomplete transfer from the container.	- Ensure the lyophilizer is operating at a sufficiently low temperature and high vacuum. - Carefully scrape the container to recover all the product.

Conclusion

The successful purification of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone requires a systematic and multi-step approach. By combining the high-resolution separation power of reversed-phase flash chromatography with the refining capabilities of crystallization and the gentle drying process of lyophilization, it is possible to obtain this target compound with high purity. The protocols and guidelines presented in this application note provide a robust framework for researchers to achieve their purification goals, ensuring the quality and reliability of their synthesized compounds for downstream applications.

References

• Stability Study of Parenteral N-Acetylcysteine, and Chemical Inhibition of Its Dimerization. Available at: [Link]

• Development and Validation of an Analytical Method for Related Substances in N-acetyl–L-cysteine Effervescent Tablets by RP-HPLC. Available at: [Link]

• N-Acetylcysteine as an antioxidant and disulphide breaking agent: the reasons why. Available at: [Link]

• Michael addition reaction - Wikipedia. Available at: [Link]

• DEVELOPMENT OF A RELIABLE HPLC TEST METHOD FOR ANALYSIS OF NAC. Available at: [Link]

• The Michael Addition Reaction and Conjugate Addition - Master Organic Chemistry. Available at: [Link]

• Characterization of N-Acetyl Cysteine Adducts with Exogenous and Neutrophil-Derived 2-Chlorofatty Aldehyde - PMC. Available at: [Link]

• Design of Cysteine Functional Polyesters through Michael Addition - PMC. Available at: [Link]

• Characterization of N-Acetyl Cysteine Adducts with Exogenous and Neutrophil-Derived 2-Chlorofatty Aldehyde - PubMed. Available at: [Link]

• Medical Nutritional and Biochemical Role of N-Acetyl-L-Cysteine and its Spectrophotometric Determination by Complexion with. Available at: [Link]

• Medical Nutritional and Biochemical Role of N-Acetyl-L-Cysteine and its Spectrophotometric Determination by Complexion with RU (III) and Characterization by Elemental Analysis, FTIR, ESR, NMR, TGA, DTA Proposed Structure of the Complex. Available at: [Link]

• Rapid detection and characterization of in vitro and urinary N-acetyl-L-cysteine conjugates using quadrupole-linear ion trap mass spectrometry and polarity switching - PubMed. Available at: [Link]

• Michael Addition - Organic Chemistry Portal. Available at: [Link]

• The degree of thio-Michael addition (AD) of L-cysteine and... - ResearchGate. Available at: [Link]

• Freeze-drying: producing stable peptides - Manufacturing Chemist. Available at: [Link]

• A simple RP-HPLC method for the stability-indicating determination of N-acetyl-L-cysteine and N,N'-diacetyl-L-cystine in cell culture media - BioInsights Publishing. Available at: [Link]

• Reactivity of Formaldehyde during 4-Hydroxy-2-butanone Synthesis in Supercritical State. Available at: [Link]

• Supplementary Information Methods for converting cysteine to dehydroalanine on peptides and proteins - The Royal Society of Chemistry. Available at: [Link]

• Michael addition of thiols to α,β-unsaturated carbonyl compounds under solvent-free conditions - Semantic Scholar. Available at: [Link]

• GLYCINE N-ACYLASE: PURIFICATION AND PROPERTIES* In studies previously reported (I), the benzoyl thioester of CoA' was shown to - Semantic Scholar. Available at: [Link]

• Thia-Michael Addition in Diverse Organic Synthesis. Available at: [Link]

• A New Approach to Forced Degradation Studies Using Anhydrous Conditions. Available at: [Link]

• Chemistry 4631. Available at: [Link]

• Synthesis of N‐acetyl‐L‐homolysine by the Lossen rearrangement and its application for probing deacetylases and binding mo. Available at: [Link]

• Acetylation of lysines on affinity-purification matrices to reduce co-digestion of bead-bound ligands - Protocols.io. Available at: [Link]

• Synthesis, characterization and pharmacological evaluation of chalcones and its derivatives for analgesic activity - Neliti. Available at: [Link]

• Method for purification of ketones - Google Patents.

• Asymmetric synthesis of (R)-1,3-butanediol from 4-hydroxy-2-butanone by a newly isolated strain Candida krusei ZJB-09162 - PubMed. Available at: [Link]

• column stability in acetic acid? - Chromatography Forum. Available at: [Link]

• Method for synthesizing 4,4-dimethoxy-2-butanone - Google Patents.

• Selective Stability Indicating Liquid Chromatographic Method Based on Quality by Design Framework and In Silico Toxicity Assessment for Infigratinib and Its Degradation Products - MDPI. Available at: [Link]

• How does an acid pH affect reversed-phase chromatography separations? - Biotage. Available at: [Link]

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Derivatization procedures for GC-MS analysis of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone

Application Note: High-Fidelity GC-MS Quantitation of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone

Executive Summary & Scientific Rationale

This application note details the protocol for the extraction and derivatization of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone (hereafter referred to as 1-AcO-NAC-Butanone ), a specific mercapturic acid metabolite derived from the Michael addition of glutathione to reactive

-unsaturated ketones (likely 1-acetoxy-3-buten-2-one).

The Analytical Challenge: This analyte presents a "chemical conflict" for standard GC-MS workflows:

• Polarity: The N-acetyl-L-cysteine (NAC) moiety contains a carboxylic acid and an amide, rendering the molecule non-volatile and requiring derivatization.

• Lability: The 1-acetoxy ester group is susceptible to hydrolysis under the strong acidic or basic conditions often used for alkylation (e.g., BF3/Methanol).

• Thermal Instability: The thioether linkage can degrade if the injection port temperature is excessive or if the derivative is not sufficiently stable.

The Solution: We utilize a mild silylation strategy using MTBSTFA (N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide). Unlike standard TMS (trimethylsilyl) derivatives, the tert-butyldimethylsilyl (TBDMS) derivatives offer superior hydrolytic stability and a distinctive

fragmentation pattern that significantly enhances sensitivity in SIM (Selected Ion Monitoring) mode.

Chemical Mechanism & Reaction Scheme

The derivatization targets the acidic proton of the carboxylic acid and the amide proton of the NAC backbone. The 1-acetoxy group and the 2-butanone ketone are preserved to maintain structural integrity.

Reagents:

• MTBSTFA: Silylating agent.[1][2][3]

• 1% TBDMCS (tert-butyldimethylchlorosilane): Catalyst to drive the reaction to completion.

Reaction:

Figure 1: Reaction pathway for the formation of the Di-TBDMS derivative. The bulky tert-butyl group protects the derivative from moisture.

Experimental Protocol

Reagents and Materials

• Solvents: Acetonitrile (ACN), Ethyl Acetate (EtOAc) – LC-MS grade.

• Derivatizing Agent: MTBSTFA + 1% TBDMCS (Sigma-Aldrich/Merck).

• Internal Standard (IS): N-acetyl-L-cysteine-d3 (NAC-d3) or a structural analog like N-acetyl-S-benzyl-L-cysteine.

• SPE Cartridges: Oasis HLB or C18 (500 mg).

Sample Preparation (Urine/Plasma)

Direct derivatization of biological fluids is impossible due to water interference. Solid Phase Extraction (SPE) is mandatory.

• Acidification: Adjust 1 mL of urine/plasma to pH 2.0 using 10% formic acid to protonate the carboxylic acid (improving retention on C18).

• Spike IS: Add 10 µL of Internal Standard solution (10 µg/mL).

• Conditioning: Flush SPE cartridge with 3 mL Methanol followed by 3 mL 0.1% Formic Acid.

• Loading: Load the acidified sample at a slow flow rate (1 mL/min).

• Washing: Wash with 3 mL of 5% Methanol in water (removes salts and highly polar interferences).

• Elution: Elute analytes with 3 mL of Ethyl Acetate .

  • Note: Ethyl acetate is preferred over methanol here because it is easier to dry and less likely to cause transesterification of the acetoxy group.

• Drying: Evaporate the eluate to complete dryness under a gentle stream of Nitrogen at 35°C. Do not overheat.

Derivatization Procedure

• Reconstitution: To the dried residue, add 50 µL of anhydrous Acetonitrile .

  • Tip: ACN acts as a solvent to dissolve the polar residue before the reagent attacks.

• Reagent Addition: Add 50 µL of MTBSTFA + 1% TBDMCS .

• Incubation: Cap the vial tightly (PTFE-lined cap) and heat at 70°C for 30 minutes .

  • Critical: Higher temperatures (>90°C) risk degrading the thioether or acetoxy group.

• Cooling: Allow to cool to room temperature.

• Transfer: Transfer to a GC autosampler vial with a glass insert. Inject directly.

GC-MS Analysis Parameters

Chromatographic Conditions

Parameter	Setting	Rationale
Column	DB-5ms or Rxi-5Sil MS (30 m × 0.25 mm × 0.25 µm)	Low-bleed, non-polar phase ideal for silylated compounds.
Carrier Gas	Helium @ 1.0 mL/min (Constant Flow)	Standard for EI-MS.
Injection	1 µL, Splitless (1 min purge)	Maximizes sensitivity for trace metabolites.
Inlet Temp	250°C	High enough to volatilize, low enough to prevent thermal degradation.
Oven Program	Initial: 100°C (hold 1 min) Ramp: 15°C/min to 300°C Final: 300°C (hold 5 min)	Fast ramp prevents peak broadening of high-boilers.

Mass Spectrometry (EI Source)

• Source Temp: 230°C

• Quad Temp: 150°C

• Transfer Line: 280°C

• Mode: SIM (Selected Ion Monitoring) for Quantitation; Scan (m/z 50–600) for Identification.

Target Ions (Predicted for Di-TBDMS derivative):

• Molecular Weight (MW):

  • Parent: ~289 Da (1-AcO-4-NAC-2-butanone)

  • Derivative (+2 TBDMS groups, -2 H): 289 + (114 × 2) = 517 Da.

• Primary Quant Ion (Base Peak): m/z [M-57] (Loss of tert-butyl group).

  • m/z 460 (517 - 57).

• Qualifier Ions:

  • m/z 73 (SiMe3+).

  • m/z 147 (Rearrangement ion of two silyl groups).

  • m/z 302 (Fragment related to the NAC-TBDMS backbone).

Workflow Diagram

Figure 2: End-to-end analytical workflow ensuring sample integrity and sensitivity.

Troubleshooting & Validation

Issue	Probable Cause	Corrective Action
Low Recovery	Incomplete drying of eluate.	Moisture kills the silylation reagent. Ensure residue is bone-dry before adding MTBSTFA.
Missing Acetoxy Peak	Hydrolysis during SPE.	Ensure SPE elution solvent is neutral (Ethyl Acetate) and evaporation temp is <40°C.
Tailing Peaks	Active sites in liner.	Replace GC inlet liner with a deactivated, silanized glass wool liner.
Variability	Inconsistent reaction time.	Use a heating block for precise temp control; do not rely on an oven.

References

• Dinoff, T. M., et al. (1992). "An evaluation of sample preparation techniques for the GC/MS analysis of urinary mercapturic acid conjugates." Journal of Analytical Toxicology. Link

• Schumacher, G., et al. (2012). "Mercapturic acids derived from toluene in rat urine samples: identification and measurement by gas chromatography-tandem mass spectrometry." Analytical and Bioanalytical Chemistry. Link

• Sigma-Aldrich. "The Use of Derivatization Reagents for Gas Chromatography (GC)." Technical Bulletin. Link

• Thermo Fisher Scientific. "GC Reagents: Silylation Reagents Guide." Link

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• 2. merckmillipore.com [merckmillipore.com]
• 3. GC Reagents | Thermo Fisher Scientific - HK [thermofisher.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone

Welcome to the technical support resource for the synthesis of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. The core of this synthesis involves a base-catalyzed Michael addition of the thiol group from N-acetyl-L-cysteine (NAC) to the electrophilic double bond of 1-acetoxy-3-buten-2-one. Our goal is to equip you with the scientific rationale and practical steps to overcome common challenges and optimize your synthetic yield.

Reaction Overview: The Thio-Michael Addition

The formation of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone is achieved through the conjugate addition of N-acetyl-L-cysteine to 1-acetoxy-3-buten-2-one. The reaction is typically facilitated by a mild base, which deprotonates the thiol group of NAC to form a more nucleophilic thiolate anion. This anion then attacks the β-carbon of the α,β-unsaturated ketone, leading to the desired product.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific experimental issues in a question-and-answer format, providing explanations and actionable solutions based on established chemical principles.

I. Low or Inconsistent Product Yield

Question: My reaction yield is consistently below 50%. What are the primary factors I should investigate to improve the outcome?

Answer: Low yield in this Michael addition is a common problem that can typically be traced back to one of three areas: the quality and stability of your starting materials, suboptimal reaction conditions, or inefficient purification.

• Starting Material Integrity:

  • 1-Acetoxy-3-buten-2-one (Vinyl Ketone Precursor): This reactant is susceptible to polymerization, especially if stored improperly or for extended periods. It is recommended to use it as fresh as possible or store it at low temperatures (2-8°C) under an inert atmosphere (Nitrogen or Argon) with a polymerization inhibitor.

  • N-acetyl-L-cysteine (NAC): The primary concern with NAC is oxidation. The thiol (-SH) group can readily oxidize to form N,N'-diacetyl-L-cystine (a disulfide-linked dimer), particularly in the presence of oxygen or metal ion contaminants.[1] This dimer is unreactive in the Michael addition. It is crucial to use high-purity NAC and consider degassing your solvents to minimize dissolved oxygen.

• Suboptimal Reaction Conditions:

  • pH Control: The Michael addition of a thiol is highly pH-dependent. The active nucleophile is the thiolate anion (RS⁻), which is formed by deprotonating the thiol (RSH). The pKa of the cysteine thiol is around 8.3. If the pH is too low, the concentration of the thiolate is insufficient, leading to a very slow reaction. If the pH is too high (e.g., >10), you risk side reactions like hydrolysis of the acetoxy group. The optimal pH is typically slightly above the pKa of the thiol, in the range of 8.5-9.5.

  • Stoichiometry: While a 1:1 molar ratio is theoretically required, using a slight excess of N-acetyl-L-cysteine (e.g., 1.1 to 1.2 equivalents) can help drive the reaction to completion, compensating for any oxidative loss.

• Inefficient Work-up and Purification:

  • The product can be sensitive to prolonged exposure to acidic or basic conditions during work-up. Neutralizing the reaction mixture promptly is important.

  • Purification via silica gel chromatography can sometimes lead to product degradation. Alternative purification methods, such as precipitation or crystallization, should be explored.[2]

II. Significant Side Product Formation

Question: My crude product analysis (TLC/LC-MS) shows multiple spots/peaks apart from my desired product. What are these impurities, and how can I prevent them?

Answer: The formation of side products is a key challenge. The most common impurities and strategies for their mitigation are outlined below.

• N,N'-diacetyl-L-cystine: As mentioned, this is the disulfide dimer of NAC. Its formation is accelerated by oxygen and basic conditions.

  • Solution: Degas all solvents (water, organic co-solvents) by bubbling with nitrogen or argon for 15-30 minutes before use. Maintain an inert atmosphere over the reaction throughout the process.

• Polymerized 1-acetoxy-3-buten-2-one: Vinyl ketones are prone to anionic or radical polymerization.

  • Solution: Avoid excessively high temperatures and ensure your starting material contains an inhibitor. Adding the vinyl ketone slowly to the reaction mixture can also help by keeping its instantaneous concentration low.

• Hydrolysis Product: The acetoxy group is an ester and can be hydrolyzed to a hydroxyl group under strongly acidic or basic conditions, especially during a long reaction or work-up.

  • Solution: Maintain careful pH control and minimize the reaction time and work-up duration. Use a non-nucleophilic organic base like triethylamine (TEA) or diisopropylethylamine (DIPEA) for pH adjustment.

The relationship between the main reaction and key side reactions is illustrated below.

Caption: Main reaction pathway and common side reactions.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent system for this reaction? A common and effective approach is to use a biphasic or homogeneous mixture of water and a water-miscible organic solvent, such as acetone, ethanol, or acetonitrile.[3] Water is necessary to dissolve the N-acetyl-L-cysteine and the base, while the organic co-solvent helps to solubilize the vinyl ketone starting material. A 1:1 mixture is a good starting point for optimization.

Q2: Can I use a catalyst to speed up the reaction? The base itself acts as a catalyst by generating the active nucleophile. Stronger, non-nucleophilic bases can increase the rate, but care must be taken to avoid side reactions. Phase-transfer catalysts (e.g., tetrabutylammonium bromide) can also be effective in biphasic systems by helping to bring the reactants together at the interface.

Q3: How should I monitor the reaction's progress? Thin-Layer Chromatography (TLC) is a simple and effective method. Use a mobile phase like ethyl acetate/hexanes (e.g., 70:30 v/v) with a few drops of acetic acid to improve spot shape. The product will be more polar than the starting vinyl ketone. Staining with potassium permanganate can help visualize the spots. For more precise monitoring, LC-MS is ideal as it can track the disappearance of reactants and the appearance of the product mass peak.

Q4: What is the best method for purifying the final product? Given the potential for degradation on silica gel, it is advisable to first attempt purification by other means.[1][2] After the reaction, neutralize the mixture and extract the product into an organic solvent like ethyl acetate. Wash the organic layer with brine to remove water-soluble impurities. After drying and concentrating the organic phase, attempt to precipitate or crystallize the product from a suitable solvent system (e.g., ethyl acetate/hexanes or dichloromethane/ether). If chromatography is unavoidable, use a deactivated silica gel (e.g., treated with triethylamine) and perform the separation quickly.

Experimental Protocols

Optimized Synthesis Protocol

This protocol is a general guideline. Optimization of specific parameters may be required.

Caption: Recommended workflow for the synthesis.

Data Summary Table

Reagent	Formula	MW ( g/mol )	Notes
N-Acetyl-L-cysteine	C₅H₉NO₃S	163.19	Use high-purity grade. Prone to oxidation.
1-Acetoxy-3-buten-2-one	C₆H₈O₃	128.13	Prone to polymerization. Store cold and under inert gas.
Triethylamine (TEA)	C₆H₁₅N	101.19	Non-nucleophilic base for pH adjustment.
Ethyl Acetate	C₄H₈O₂	88.11	Common solvent for extraction and chromatography.

References

• Szarbiński, J., et al. (2025). Design of Cysteine Functional Polyesters through Michael Addition. Scientific Reports. [Link]

• Piras, M., et al. (2022). Synthesis of thia-Michael-Type Adducts between Naphthoquinones and N-Acetyl-L-Cysteine and Their Biological Activity. Molecules. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 15302, 1-Acetoxy-2-butanone. [Link]

• Cheméo. Chemical Properties of 2-Butanone, 1-(acetyloxy)-. [Link]

• ResearchGate. (PDF) Synthesis of thia-Michael-Type Adducts between Naphthoquinones and N-Acetyl-L-Cysteine and Their Biological Activity. [Link]

• Mondal, S., et al. (2022). Light Controlled Reversible Michael Addition of Cysteine: A New Tool for Dynamic Site-Specific Labeling of Proteins. bioRxiv. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Design of Cysteine Functional Polyesters through Michael Addition - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting the Instability of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone in Aqueous Solutions

Welcome to the technical support center for 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of handling this bifunctional molecule in aqueous environments. This document provides in-depth troubleshooting advice and frequently asked questions (FAQs) to ensure the stability and integrity of your experiments.

Introduction: Understanding the Inherent Instability

1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone is a molecule of significant interest, yet its structure presents inherent stability challenges in aqueous solutions. The molecule contains two primary reactive centers susceptible to degradation: an acetoxy (ester) group and a thiol (sulfhydryl) group from the N-acetyl-L-cysteine moiety. Understanding the degradation pathways of these two groups is critical for reliable and reproducible experimental outcomes.

The primary modes of degradation are:

• Hydrolysis of the Acetoxy Group: The ester bond is susceptible to cleavage by water, a reaction catalyzed by both acidic and basic conditions, yielding 4-hydroxy-2-butanone and acetic acid.

• Oxidation of the Thiol Group: The thiol group is readily oxidized, particularly in the presence of oxygen, to form a disulfide-linked dimer, N,N'-diacetyl-L-cystine. This process is influenced by factors such as pH, temperature, and the presence of metal ions.

This guide will address these issues in a question-and-answer format, providing both the "why" behind the instability and the "how" to mitigate it.

Frequently Asked Questions (FAQs) & Troubleshooting

Issue 1: Loss of Potency or Activity Over Time in Solution

Q1: I'm observing a time-dependent decrease in the efficacy of my compound in my cell-based assays. What is the likely cause?

A: A gradual loss of activity is a classic sign of compound degradation. Given the structure of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone, the most probable causes are the hydrolysis of the acetoxy ester and/or the oxidation of the thiol group. Both modifications will alter the structure of the molecule, likely impacting its biological activity.

To diagnose the issue, it is crucial to analyze the solution containing the degraded compound. High-Performance Liquid Chromatography (HPLC) is a powerful tool for this purpose.[1][2][3] By comparing the chromatogram of a freshly prepared solution with that of an aged or incubated solution, you can identify the appearance of new peaks corresponding to degradation products.

Issue 2: Troubleshooting Ester Hydrolysis

Q2: My analytical results show a new peak that corresponds to the hydrolyzed product (4-hydroxy-2-butanone). Why is the acetoxy group being cleaved?

A: The acetoxy group is an ester, and its hydrolysis is a common reaction in aqueous solutions. The rate of this hydrolysis is highly dependent on the pH of your solution.[4][5][6] Both acidic and basic conditions can catalyze this reaction.

• Base-Catalyzed Hydrolysis: At neutral to alkaline pH, hydroxide ions in the solution can directly attack the electrophilic carbonyl carbon of the ester, leading to its cleavage. This is often the more significant pathway under typical biological assay conditions (pH 7.2-7.4).

• Acid-Catalyzed Hydrolysis: Under acidic conditions, the carbonyl oxygen of the ester can be protonated, making the carbonyl carbon more electrophilic and thus more susceptible to nucleophilic attack by water.

Q3: How can I minimize the hydrolysis of the acetoxy group?

A: The key to preventing ester hydrolysis is careful control of the pH of your aqueous solution.

• pH Optimization: If your experimental conditions allow, preparing your stock and working solutions in a buffer with a slightly acidic to neutral pH (ideally pH 6-7) can significantly slow down the rate of hydrolysis. A pH-rate profile for similar esters shows that the rate of hydrolysis is often at a minimum in the neutral pH range.[7]

• Buffer Selection: The choice of buffer can also influence the rate of hydrolysis. Some buffer components can act as nucleophiles and directly participate in the cleavage of the ester. It is advisable to use non-nucleophilic buffers.

• Temperature Control: Like most chemical reactions, the rate of hydrolysis increases with temperature. Preparing solutions fresh and keeping them on ice or at 4°C until use can help to minimize degradation.

• Aqueous Solution Preparation: Prepare aqueous solutions of the compound immediately before use whenever possible. For storage, consider preparing concentrated stock solutions in an anhydrous organic solvent like DMSO and diluting into your aqueous buffer just before the experiment.

Parameter	Recommendation for Minimizing Ester Hydrolysis	Rationale
pH	Maintain a pH between 6.0 and 7.0.	Minimizes both acid and base-catalyzed hydrolysis.
Temperature	Prepare and store solutions at low temperatures (e.g., on ice or at 4°C).	Reduces the kinetic rate of the hydrolysis reaction.
Buffer	Use non-nucleophilic buffers.	Prevents the buffer from directly participating in the cleavage of the ester bond.[8]
Solvent	Prepare concentrated stock solutions in anhydrous DMSO.	Limits the exposure of the compound to water during storage.

Issue 3: Troubleshooting Thiol Oxidation

Q4: I see a new peak in my HPLC analysis that has a higher molecular weight. Is this related to the thiol group?

A: Yes, this is a strong indication of thiol oxidation. The thiol group of the N-acetyl-L-cysteine moiety is susceptible to oxidation, leading to the formation of a disulfide bond between two molecules. This results in a dimer with approximately double the molecular weight of the parent compound. This is a well-documented degradation pathway for N-acetyl-L-cysteine and its derivatives.

Q5: What factors promote the oxidation of the thiol group?

A: Several factors can accelerate the oxidation of thiols in your solution:

• Presence of Oxygen: Dissolved oxygen in your aqueous buffer is a primary culprit.

• pH of the Solution: The rate of thiol oxidation generally increases with pH. This is because the thiolate anion (R-S⁻), which is more prevalent at higher pH, is more readily oxidized than the protonated thiol (R-SH).

• Presence of Metal Ions: Trace amounts of metal ions, such as copper (II) or iron (III), can act as catalysts for thiol oxidation. These ions are often present in buffers and water if not specifically removed.

• Temperature and Light: Increased temperature and exposure to light can also contribute to the rate of oxidation.

Q6: How can I prevent the oxidation of the thiol group?

A: Several strategies can be employed to maintain the thiol group in its reduced state:

• Degassing Buffers: Before preparing your solutions, degas your aqueous buffers by sparging with an inert gas like nitrogen or argon, or by using a vacuum to remove dissolved oxygen.

• Use of Chelating Agents: Add a small amount of a chelating agent like ethylenediaminetetraacetic acid (EDTA) to your buffers. EDTA will sequester trace metal ions, preventing them from catalyzing the oxidation reaction.

• pH Control: As with ester hydrolysis, maintaining a slightly acidic pH (around 6.0) will keep the thiol in its less reactive protonated form, slowing down oxidation.

• Addition of Reducing Agents: For some applications, a small amount of a reducing agent like dithiothreitol (DTT) or tris(2-carboxyethyl)phosphine (TCEP) can be added to the solution to maintain a reducing environment. However, be aware that these agents may interfere with your assay. TCEP is often preferred as it is a more stable and less reactive reducing agent.[9]

• Storage Conditions: Store solutions in tightly sealed containers with minimal headspace to reduce exposure to air. Storing at low temperatures (4°C or -20°C) will also slow the oxidation process.

Parameter	Recommendation for Minimizing Thiol Oxidation	Rationale
Oxygen	Degas buffers and minimize headspace in storage vials.	Removes a key reactant in the oxidation process.
pH	Maintain a slightly acidic pH (e.g., 6.0-6.5).	The protonated thiol (R-SH) is less susceptible to oxidation than the thiolate anion (R-S⁻).
Metal Ions	Add a chelating agent like EDTA (e.g., 0.1-0.5 mM) to your buffers.	Sequesters catalytic metal ions.
Temperature	Store solutions at low temperatures (4°C or -20°C).	Reduces the kinetic rate of the oxidation reaction.
Additives	Consider the use of a reducing agent like TCEP if compatible with your assay.	Maintains a reducing environment in the solution.[9]

Issue 4: The Interplay of Hydrolysis and Oxidation

Q7: Could the degradation of the acetoxy group and the thiol group be related?

A: Yes, it is possible for the two degradation pathways to influence each other through intramolecular interactions.

• Neighboring Group Participation: The thiol group (or more likely, the thiolate anion) could potentially act as an intramolecular nucleophile, attacking the ester carbonyl and accelerating its hydrolysis. This phenomenon is known as neighboring group participation.[9][10][11] Similarly, the carboxylate group of the N-acetyl-L-cysteine moiety could act as an intramolecular general base, catalyzing the hydrolysis of the ester.[12][13][14]

• Impact of Hydrolysis on Oxidation: The hydrolysis of the acetoxy group results in the formation of a hydroxyl group. While this is a less significant change than the initial degradation, the alteration in the electronic environment of the molecule could subtly influence the redox potential of the nearby thiol group.

Workflow for Investigating Instability

Caption: A flowchart to guide the troubleshooting process for the instability of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone.

Degradation Pathways

Caption: The primary degradation pathways of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone in aqueous solution.

Experimental Protocols

Protocol 1: Preparation of a Stabilized Aqueous Solution

This protocol provides a general procedure for preparing a more stable aqueous solution of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone for use in experiments.

• Buffer Preparation:

  • Prepare a suitable buffer solution (e.g., 50 mM phosphate or MES buffer) with a target pH of 6.0-6.5.

  • Add EDTA to a final concentration of 0.5 mM.

  • Thoroughly degas the buffer by sparging with nitrogen or argon for at least 15-20 minutes, or by using a vacuum pump.

• Stock Solution Preparation:

  • If possible, prepare a concentrated stock solution (e.g., 10-100 mM) of the compound in anhydrous DMSO. Store this stock solution at -20°C or -80°C under an inert atmosphere (e.g., argon).

• Working Solution Preparation:

  • Just prior to your experiment, dilute the DMSO stock solution into the pre-prepared, degassed, EDTA-containing buffer to your final desired concentration.

  • Keep the working solution on ice and protected from light until use.

  • Use the prepared solution as quickly as possible to minimize any potential for degradation.

Protocol 2: HPLC Method for Monitoring Stability

This is a general HPLC method that can be adapted to monitor the stability of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone and detect its primary degradation products.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

• Mobile Phase B: 0.1% TFA in acetonitrile.

• Gradient:

  • 0-5 min: 5% B

  • 5-25 min: 5% to 95% B

  • 25-30 min: 95% B

  • 30-31 min: 95% to 5% B

  • 31-35 min: 5% B

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm.

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

Procedure:

• Prepare a fresh solution of the compound in your experimental buffer and immediately inject it onto the HPLC to obtain a t=0 chromatogram.

• Incubate a parallel sample of the solution under your experimental conditions (e.g., 37°C for 24 hours).

• Inject the incubated sample onto the HPLC and compare the chromatogram to the t=0 sample.

• Look for a decrease in the area of the parent peak and the appearance of new peaks. The hydrolyzed product will likely have a shorter retention time (more polar), while the disulfide dimer will have a longer retention time (less polar and larger).

Conclusion

The stability of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone in aqueous solution is a critical factor that must be carefully managed to ensure the reliability of experimental data. By understanding the primary degradation pathways of ester hydrolysis and thiol oxidation, and by implementing the mitigation strategies outlined in this guide, researchers can significantly improve the stability of their solutions and the reproducibility of their results. Always remember to prepare solutions fresh when possible and to validate the stability of the compound under your specific experimental conditions.

References

• Brown, R. S., & Aman, A. (1997). Intramolecular Catalysis of Thiol Ester Hydrolysis by a Tertiary Amine and a Carboxylate. The Journal of Organic Chemistry, 62(15), 5140-5147. [Link]

• Brown, R. S., & Aman, A. (1997). Intramolecular Catalysis of Thiol Ester Hydrolysis by a Tertiary Amine and a Carboxylate. American Chemical Society. [Link]

• Brown, R. S., & Aman, A. (1997). Intramolecular Catalysis of Thiol Ester Hydrolysis by a Tertiary Amine and a Carboxylate. The Journal of Organic Chemistry. [Link]

• Mei, D., Wang, C., & Zhang, J. (2022). Reactivity of Formaldehyde during 4-Hydroxy-2-butanone Synthesis in Supercritical State. ACS Omega, 7(48), 44215-44222. [Link]

• Fisher, S. A., & Peppas, N. A. (2014). Effects of neighboring sulfides and pH on ester hydrolysis in thiol-acrylate photopolymers. Journal of Biomedical Materials Research Part A, 102(8), 2633-2640. [Link]

• Khadem, S., & An, H. (2025). Buffering effects on the solution behavior and hydrolytic degradation of poly(β‐amino ester)s. Journal of Applied Polymer Science. [Link]

• Brown, R. S., & Aman, A. (1997). Intramolecular Catalysis of Thiol Ester Hydrolysis by a Tertiary Amine and a Carboxylate. Figshare. [Link]

• Mei, D., Wang, C., & Zhang, J. (2022). Reactivity of Formaldehyde during 4-Hydroxy-2-butanone Synthesis in Supercritical State. ACS Omega. [Link]

• Mei, D., Wang, C., & Zhang, J. (2022). Reactivity of Formaldehyde during 4‑Hydroxy-2-butanone Synthesis in Supercritical State. Semantic Scholar. [Link]

• Itoh, T., & Mase, T. (2025). Practical Thiol Surrogates and Protective Groups for Arylthiols for Suzuki−Miyaura Conditions. ResearchGate. [Link]

• Oscarson, S. (2017). Silyl-protective groups influencing the reactivity and selectivity in glycosylations. Beilstein Journal of Organic Chemistry, 13, 96-109. [Link]

• Barcan, G. A., et al. (2018). Internal Catalysis in Dynamic Hydrogels with Associative Thioester Cross-Links. PMC. [Link]

• Deeming, S. R., et al. (2021). Recent advances in the transesterification of β-keto esters. RSC Publishing. [Link]

• Yuze Chemical Technology. (2025). Can 2 - Butanone be biodegraded?. Blog - Yuze Chemical Technology. [Link]

• Horváth, D., & Scott, S. K. (2017). Ester hydrolysis. White Rose Research Online. [Link]

• Wei, R., et al. (2016). Effect of Tris, MOPS and phosphate buffers on the hydrolysis of polyethylene terephthalate films by polyester hydrolases. ResearchGate. [Link]

• Wikipedia. (n.d.). Protecting group. Wikipedia. [Link]

• Pan, K., Chang, C. F., & Hong, H. S. (1962). Kinetic Studies of the Alkaline Hydrolysis of Alkyl Acetates by Conductometric Measurements. Semantic Scholar. [Link]

• Reddit. (2023). Protecting Thiol Group in Presence of Alcohol. r/Chempros. [Link]

• Shalitin, Y., & Bernhard, S. A. (1964). Neighboring Group Effects on Ester Hydrolysis. I. Neighboring Hydroxyl Groups. Journal of the American Chemical Society, 86(12), 2291-2293. [Link]

• Johannes, I., et al. (1997). Hydrolysis of butyl acetate. Estonian Academy Publishers. [Link]

• Chiang, Y., et al. (1995). Acidity and tautomerism of .beta.-keto esters and amides in aqueous solution. Journal of the American Chemical Society, 117(30), 7564-7569. [Link]

• Isidro-Llobet, A., et al. (2019). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455-2504. [Link]

• Ostergaard, J., & Larsen, C. (2007). pH-rate profiles for the hydrolysis of compounds 1 ( ), 2 ( ), 3 ( ), 4... ResearchGate. [Link]

• Perry, J. J. (1979). Purification and Characterization of the Nocardial Acetylesterase Involved in 2-Butanone Degradation. PMC. [Link]

• U.S. Environmental Protection Agency. (1982). Hydrolysis Rate Constants for Enhancing Property-Reactivity Relationships. epa nepis. [Link]

• Noszál, B., & Kass, G. (2006). Characterization of ester hydrolysis in terms of microscopic rate constants. PubMed. [Link]

• van der Vorm, S., et al. (2025). The Influence of Neighboring Group Participation on the Hydrolysis of 2-O-Substituted Methyl Glucopyranosides. ResearchGate. [Link]

• Scribd. (2013). Neighboring Group Participation. Scribd. [Link]

• Wang, X., et al. (2024). Selective hydrolysis of α-oxo ketene N,S-acetals in water: switchable aqueous synthesis of β-keto thioesters and β-keto amides. Beilstein Journals. [Link]

• Nottebohm, M., et al. (2018). Temperature-Dependent Kinetics of Phenyl Acetate Hydrolysis. Stanford School of Earth, Energy & Environmental Sciences. [Link]

• Rychnovsky, S. D., & Thomas, C. R. (2020). Using neighboring-group participation for acyclic stereocontrol in diastereoselective substitution reactions of acetals. PMC. [Link]

• Mugberia Gangadhar Mahavidyalaya. (n.d.). Organic Chemistry-II MODULE 16; Neighbouring group participation in SN reactions and Anchimeric assistance P. Mugberia Gangadhar Mahavidyalaya. [Link]

• Li, Y., et al. (2018). Efficient dehydration of bio-based 2,3-butanediol to butanone over boric acid modified HZSM-5 zeolites. Green Chemistry, 20(2), 402-409. [Link]

• NIST. (n.d.). 2-Butanone, 4-(acetyloxy)-. NIST WebBook. [Link]

• AK Lectures. (n.d.). Alkylation, Hydrolysis and Decarboxylation of Beta-Keto Esters. AK Lectures. [Link]

• Wang, C., et al. (2025). Mechanism and kinetics of 4-hydroxy-2-butanone formation from formaldehyde and acetone under supercritical conditions and in high-temperature liquid-phase. ResearchGate. [Link]

• Jöllenbeck, L., & Kulozik, U. (2020). RP-HPLC method for simultaneous quantification of free and total thiol groups in native and heat aggregated whey proteins. PMC. [Link]

• PubChem. (n.d.). 4-(Acetyloxy)-2-butanone. PubChem. [Link]

• Jöllenbeck, L., & Kulozik, U. (2020). RP-HPLC method for simultaneous quantification of free and total thiol groups in native and heat aggregated whey proteins. PubMed. [Link]

• Toyo'oka, T., et al. (1988). Simultaneous determination of thiol and disulfides by high-performance liquid chromatography with fluorescence detection. ResearchGate. [Link]

• Science.gov. (n.d.). simultaneous hplc determination: Topics. Science.gov. [Link]

• NJIT. (n.d.). synthesis. NJIT. [Link]

• Kulkarni, A. A., et al. (2012). Simultaneous HPLC Determination of 22 Components of Essential Oils; Method Robustness with Experimental Design. PMC. [Link]

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• 2. RP-HPLC method for simultaneous quantification of free and total thiol groups in native and heat aggregated whey proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. simultaneous hplc determination: Topics by Science.gov [science.gov]
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Technical Support Center: Resolving Peak Tailing in HPLC Analysis of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone

Welcome to the technical support center for troubleshooting challenging chromatographic separations. This guide is designed for researchers, scientists, and drug development professionals encountering peak tailing issues during the High-Performance Liquid Chromatography (HPLC) analysis of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone. As Senior Application Scientists, we provide in-depth, field-proven insights to not only solve the problem but also to explain the underlying chemical principles, empowering you to build robust and reliable analytical methods.

Frequently Asked Questions (FAQs): Understanding the Challenge

Q1: What is peak tailing and how is it quantitatively measured?

Peak tailing is a common form of peak asymmetry where the latter half of the peak is broader than the front half, resulting in a distorted, trailing edge.[1] This phenomenon compromises the accuracy of peak integration, reduces resolution between closely eluting compounds, and impacts the overall precision of quantification.[2]

Peak tailing is most commonly quantified using the Tailing Factor (Tf) , as defined by the United States Pharmacopeia (USP). A perfectly symmetrical, or Gaussian, peak has a Tf of 1.0.

• Calculation: Tf = W₀.₀₅ / 2f

  • W₀.₀₅: The peak width at 5% of the peak height.

  • f: The distance from the peak's leading edge to the peak maximum at 5% height.[3]

Tailing Factor (Tf) Value	Peak Shape Interpretation	Recommendation
1.0	Symmetrical (Ideal)	Excellent peak shape.
> 1.0 - 1.2	Minor Tailing	Often acceptable for many applications.
> 1.2 - 1.5	Significant Tailing	Method optimization is strongly recommended.[3]
> 1.5	Severe Tailing	Method optimization is necessary for reliable quantification.

Q2: Why is my 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone peak particularly prone to tailing?

The molecular structure of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone contains several functional groups that make it susceptible to peak tailing in reversed-phase HPLC. The primary cause of peak tailing is the presence of more than one retention mechanism occurring simultaneously during the separation.[1][4]

• Desired Mechanism: Hydrophobic interaction between the analyte and the non-polar stationary phase (e.g., C18).

• Undesired Secondary Interactions: Your analyte possesses multiple polar and ionizable groups that can engage in unwanted interactions with the stationary phase.

  • Carboxylic Acid Group: The N-acetyl-L-cysteine moiety contains a carboxylic acid, making the molecule acidic. This group can interact strongly with active sites on the column.

  • Polar Functional Groups: The amide, ketone, and ester functionalities can participate in hydrogen bonding.

  • Silanol Interactions: These secondary interactions most commonly occur with residual silanol groups (Si-OH) on the surface of silica-based HPLC columns.[5][6] These silanols, particularly the more acidic "free" silanols, can interact with your polar analyte via hydrogen bonding or ion-exchange mechanisms, delaying a portion of the analyte molecules as they pass through the column and causing a tailing peak.[1][7]

Troubleshooting Guide: A Systematic Approach to Eliminating Peak Tailing

Follow this logical workflow to diagnose and resolve the source of peak tailing for your analyte.

Step 1: Initial Diagnosis — Is the Problem Chemical or Mechanical?

The first crucial step is to determine if the issue affects only your specific analyte or the entire chromatographic system.

Q3: Are all peaks in my chromatogram tailing, or is it specific to 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone?

• If ALL peaks are tailing (including the solvent front): The problem is likely mechanical or related to the system setup. This points towards issues like extra-column volume, a column void, or a blocked frit.[3] Proceed to Step 4 of this guide.

• If ONLY the analyte peak (and perhaps other similar polar compounds) is tailing: The problem is chemical in nature, stemming from undesirable secondary interactions between your analyte and the stationary phase.[8] This is the most common scenario for this compound. Start with Step 2.

A logical workflow for troubleshooting peak tailing.

Step 2: Optimizing Chemical Interactions and Method Parameters

This section focuses on mitigating the secondary chemical interactions responsible for peak tailing.

Q4: How does mobile phase pH affect the peak shape of my analyte, and what is the optimal range?

Mobile phase pH is the most powerful tool for controlling the peak shape of ionizable compounds.[9][10] The goal is to ensure the analyte is in a single, consistent ionic state. Operating near the analyte's pKa causes it to exist as a mixture of ionized and unionized forms, a primary cause of peak distortion.[9]

The carboxylic acid on the N-acetyl-cysteine portion of your molecule has a pKa of approximately 3.2.

• Recommendation: Adjust the mobile phase pH to be at least 1.5-2 units away from the pKa. For this acidic compound, lowering the pH is the most effective strategy.

• Optimal pH Range: pH 2.2 - 2.8 . In this range, the carboxylic acid group will be fully protonated (non-ionized), minimizing ionic interactions with residual silanols and promoting retention by the desired hydrophobic mechanism.[4]

Mobile Phase pH	Analyte State	Expected Peak Shape	Rationale
< 2.8 (Recommended)	Fully Protonated (R-COOH)	Good / Symmetrical	Suppresses ionization of the analyte's carboxyl group and also suppresses the ionization of acidic silanol groups on the stationary phase, minimizing secondary interactions.[4][7]
2.8 - 4.2 (Avoid)	Partially Ionized (Mixture of R-COOH & R-COO⁻)	Poor / Tailing or Split	Analyte exists in two forms with different retention characteristics, leading to severe peak distortion.[9]
> 4.2	Fully Ionized (R-COO⁻)	Potentially Tailing	While the analyte is in a single ionic form, it can now strongly interact with any remaining protonated silanols or metal ions on the stationary phase. Retention will also be significantly reduced.

Actionable Protocol: Use a buffered mobile phase to maintain a consistent pH. For low pH work, simple acidic additives are highly effective.

• Mobile Phase A: 0.1% Formic Acid (v/v) in Water (results in pH ≈ 2.7)

• Mobile Phase B: 0.1% Formic Acid (v/v) in Acetonitrile

Q5: My pH is optimized, but the peak still tails. What is the next step?

If tailing persists at low pH, the cause is likely non-ionic secondary interactions, such as hydrogen bonding between your analyte's polar groups and surface silanols.[7] The focus now shifts to the HPLC column itself.

Q6: Which HPLC column is best suited for analyzing 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone?

The choice of column is critical. Modern, high-purity columns are designed to minimize the surface silanol activity that causes tailing for polar compounds.[1][11]

Column Type	Key Feature	Suitability for Analyte	Rationale
High-Purity, End-Capped C18	Based on Type B silica with minimal metal content and a secondary bonding process (end-capping) to cover most residual silanols.[5][12]	Excellent (First Choice)	This is the industry standard and significantly reduces the active sites that cause tailing. Look for columns specifically marketed for good peak shape with polar or basic compounds.
Polar-Embedded C18	A polar group (e.g., amide, carbamate) is embedded within the C18 alkyl chain.	Excellent (Alternative)	The embedded polar group helps to shield the analyte from underlying silanols and allows for better performance in highly aqueous mobile phases.[11][12]
Phenyl-Hexyl	A C6 alkyl chain with a terminal phenyl group.	Good	Offers alternative selectivity (π-π interactions) which may be beneficial and often provides good peak shape for polar compounds.
Standard (Older) C18	Based on more acidic Type A silica with higher residual silanol activity.	Poor (Avoid)	Likely to produce significant peak tailing with this polar, acidic analyte.[11]
HILIC	Hydrophilic Interaction Liquid Chromatography. Uses a polar stationary phase.	Potential Alternative	If reversed-phase methods fail, HILIC is an option for retaining and separating very polar compounds.[13][14]

Recommendation: Start with a modern, high-purity, end-capped C18 column from a reputable manufacturer.

Q7: Can I use mobile phase additives to further improve peak shape?

Yes, but this should be considered after optimizing pH and column selection.

• Competitive Amines (e.g., Triethylamine - TEA): Adding a small concentration (e.g., 10-25 mM) of a basic amine like TEA to the mobile phase can be effective.[6] The TEA acts as a competitive agent, binding strongly to the active silanol sites and shielding the analyte from these secondary interactions.

  • Caution: TEA is not compatible with mass spectrometry (MS) due to ion suppression and can be difficult to flush from a column. Use it primarily for UV-based detection methods.

• Ion-Pairing Reagents: For this acidic analyte, a cationic ion-pairing reagent (e.g., Tetrabutylammonium phosphate) could be used to form a neutral ion-pair, increasing retention and potentially improving peak shape.[15][16][17]

  • Caution: Ion-pairing reagents are also not MS-friendly, require long column equilibration times, and can permanently modify the column. This approach is generally considered a last resort after other, simpler strategies have been exhausted.[16][18]

Step 3: Addressing Sample and Injection Conditions

If method optimization does not fully resolve the issue, investigate the sample itself.

Q8: Could my sample preparation or injection parameters be the cause of tailing?

Absolutely. Two common culprits are sample solvent and mass overload.

• Sample Solvent Mismatch: If the sample is dissolved in a solvent significantly stronger (i.e., more organic content in reversed-phase) than the initial mobile phase, it can cause peak distortion.[2] The strong solvent carries the analyte down the column in a diffuse band before the separation can properly begin.

  • Solution: Whenever possible, dissolve your sample in the initial mobile phase composition.[3] If sample solubility is an issue, use the weakest solvent that can adequately dissolve the analyte.

• Mass Overload: Injecting too high a concentration of the analyte can saturate the stationary phase, leading to a classic "shark-fin" or tailing peak shape.[2][6]

  • Solution: Perform a dilution series. Reduce the injection volume or dilute the sample by a factor of 5 or 10. If the peak shape improves and becomes more symmetrical, you were overloading the column.[3][6]

Step 4: Troubleshooting Mechanical and System Issues

This section applies when all peaks in the chromatogram exhibit tailing.

Q9: All of my peaks are tailing. What parts of the HPLC system should I check?

Widespread peak tailing points to a physical problem in the flow path, most often related to the column itself or extra-column dead volume.

• Column Void or Bed Deformation: A void can form at the inlet of the column bed due to pressure shocks or dissolution of the silica bed at high pH.[4][8] This creates a space where the sample band spreads out before entering the packed bed, distorting all peaks.

  • Diagnosis & Solution: See the experimental protocol below for checking and temporarily fixing a column void. If a void is confirmed, the ultimate solution is to replace the column.[4]

• Blocked Inlet Frit: Particulate matter from the sample or mobile phase can clog the porous frit at the column's inlet. This disrupts the uniform flow of the mobile phase onto the column bed, causing peak distortion.[3]

  • Solution: Reverse flush the column (if the manufacturer's instructions permit) to dislodge the particulates. Always filter samples and mobile phases to prevent this.[3] Using a guard column is highly recommended to protect the analytical column.

• Extra-Column Volume: Excessive volume from long or wide-bore tubing between the injector, column, and detector can cause peak broadening and tailing.[5][6]

  • Solution: Ensure all tubing is as short as possible with a narrow internal diameter (e.g., 0.005"). Check all fittings to ensure they are properly seated and not creating any dead volume.[5]

Key Experimental Protocols

Protocol 1: Preparation of Optimized Mobile Phase (Low pH)

This protocol describes the preparation of a standard mobile phase for robust analysis of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone.

• Mobile Phase A (Aqueous): a. Measure 999 mL of high-purity HPLC-grade water into a clean 1 L mobile phase bottle. b. Carefully add 1 mL of high-purity formic acid. c. Cap the bottle and mix thoroughly by inversion. d. Sonicate for 10-15 minutes to degas the solution.

• Mobile Phase B (Organic): a. Measure 999 mL of HPLC-grade acetonitrile into a separate clean 1 L bottle. b. Add 1 mL of high-purity formic acid. c. Cap and mix thoroughly. This phase typically does not require extensive degassing but it is good practice.

• System Setup: a. Place the prepared mobile phases in your HPLC system. b. Purge the system lines thoroughly to ensure the new mobile phase has displaced the old. c. Equilibrate the column with the initial gradient conditions for at least 10-15 column volumes before the first injection.

Protocol 2: How to Check for a Column Void

This procedure can help diagnose a void at the column inlet.

• Disconnect the Column: Carefully disconnect the column from the detector outlet first, then from the injector.

• Inspect the Inlet: Look at the inlet end of the column. You may see a small white or discolored spot, or a visible gap between the frit and the packed bed, which indicates a void.

• Reverse and Flush (Temporary Fix): a. Connect the column in the reverse direction (outlet to injector, inlet to waste). b. Flush the column with a strong solvent (e.g., 100% acetonitrile or methanol) at a low flow rate (e.g., 0.2 mL/min), gradually increasing to 0.5 mL/min. Flush for at least 20-30 column volumes. This can sometimes wash away contaminants and help resettle the packed bed.[4] c. Important: Check your column's user manual. Not all columns can be safely reverse-flushed.

• Re-install and Test: Re-install the column in the correct (forward) direction and test with your standard method. If peak shape improves temporarily, a void was likely the issue. However, the void will almost certainly re-form, and column replacement is the only permanent solution.[8]

Visualizing the Mechanism of Peak Tailing

The following diagram illustrates the primary cause of chemical-based peak tailing for your analyte: secondary interaction with an acidic silanol group on the stationary phase.

Secondary interactions causing peak tailing.

References

• Chrom Tech, Inc. (2025). What Causes Peak Tailing in HPLC? Available at: [Link]

• Element Lab Solutions. (n.d.). Peak Tailing in HPLC. Available at: [Link]

• Phenomenex. (2025). How to Reduce Peak Tailing in HPLC? Available at: [Link]

• Alwsci. (2025). Common Causes Of Peak Tailing in Chromatography. Available at: [Link]

• Hawach. (2025). Reasons for Peak Tailing of HPLC Column. Available at: [Link]

• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. Available at: [Link]

• Spectroscopy Online. (2023). The Role of Ion Pairing Agents in Liquid Chromatography (LC) Separations. Available at: [Link]

• LCGC International. (2020). HPLC Column Selection. Available at: [Link]

• Welch Materials. (2025). Issues and Solutions to the Use of Ion-Pairing Reagents. Available at: [Link]

• Industry News. (2023). The Importance Of Mobile Phase PH in Chromatographic Separations. Available at: [Link]

• Agilent. (n.d.). Control pH During Method Development for Better Chromatography. Available at: [Link]

• Pharma Growth Hub. (2023). What is the effect of free silanols in RPLC and how to reduce it? Available at: [Link]

• Waters Corporation. (n.d.). Leveraging Mobile Phase pH to Optimize Separations for Improved Prep Performance Using Columns Packed With Waters™ Hybrid Particles. Available at: [Link]

• MicroSolv Technology Corporation. (2026). Improving Separation of Peaks in RP HPLC. Available at: [Link]

• LCGC Blog. (2020). Silica for HPLC Stationary Phases – A Five Minute Guide. Available at: [Link]

• Waters Corporation. (2024). Waters Column Selection Guide for Polar Compounds. Available at: [Link]

• LCGC Blog. (2022). HPLC Diagnostic Skills II – Tailing Peaks. Available at: [Link]

• Element Lab Solutions. (n.d.). Column Selection for HPLC Method Development. Available at: [Link]

• Phenomenex. (n.d.). HPLC Troubleshooting Mini Guide - Peak Issues. Available at: [Link]

• GL Sciences. (n.d.). HPLC Columns & LC Columns | Types, How to Choose, Compare. Available at: [Link]

Sources

• 1. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 2. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. chromtech.com [chromtech.com]
• 6. Reasons for Peak Tailing of HPLC Column - Hawach [hawachhplccolumn.com]
• 7. pharmagrowthhub.com [pharmagrowthhub.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 10. agilent.com [agilent.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. columnfinder.perkinelmer.oonops.eu [columnfinder.perkinelmer.oonops.eu]
• 13. waters.com [waters.com]
• 14. glsciencesinc.com [glsciencesinc.com]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. welch-us.com [welch-us.com]
• 17. km3.com.tw [km3.com.tw]
• 18. Improving Separation of Peaks in RP HPLC | MICROSOLV [mtc-usa.com]

Technical Support Center: Analysis of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone and Its Degradants

This guide is intended for researchers, scientists, and drug development professionals working with 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone. It provides in-depth technical support, troubleshooting advice, and frequently asked questions (FAQs) to address challenges that may arise during experimental analysis, particularly concerning the identification of its degradation products. Our approach is grounded in established chemical principles and validated analytical methodologies to ensure the integrity and reliability of your results.

I. Understanding the Stability of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone: A Proactive Approach

1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone is a molecule with multiple reactive functional groups, including an ester, a thioether, and a ketone. Its stability is influenced by various factors such as pH, temperature, light, and the presence of oxidizing agents. Proactively understanding its potential degradation pathways is crucial for developing robust analytical methods and ensuring the quality of your research data. Forced degradation studies are an essential tool in this process, providing insights into potential degradation products and helping to establish the degradation pathway.[1][2][3][4]

II. Frequently Asked Questions (FAQs) and Troubleshooting

This section addresses common questions and issues encountered during the handling and analysis of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone.

Q1: I am observing a new, more polar peak in my HPLC chromatogram over time. What could it be?

A1: A common degradation pathway for this molecule is the hydrolysis of the acetoxy group to a hydroxyl group. This reaction increases the polarity of the molecule, resulting in an earlier elution time on a reverse-phase HPLC column. This hydrolysis can be catalyzed by acidic or basic conditions in your sample matrix or mobile phase.

• Troubleshooting:

  • Analyze your sample preparation and storage conditions. Ensure the pH is neutral and stable.

  • If using a buffered mobile phase, confirm its pH and buffering capacity.

  • To confirm the identity of the new peak, you can intentionally hydrolyze a small sample of your compound under mild acidic or basic conditions and compare the chromatograms.

Q2: My mass spectrometry data shows peaks with an increase of 16 and 32 Da. What do these correspond to?

A2: These mass shifts are characteristic of oxidation of the thioether group. An increase of 16 Da suggests the formation of a sulfoxide, while a 32 Da increase indicates further oxidation to a sulfone.[5][6][7] Thioethers are susceptible to oxidation by various agents, including atmospheric oxygen, peroxides present in excipients, or light-induced oxidation.[5][8]

• Troubleshooting:

  • Protect your samples from light and store them under an inert atmosphere (e.g., nitrogen or argon) if possible.

  • Be mindful of the quality of your solvents and excipients, as they can be a source of peroxides.

  • LC-MS/MS fragmentation can help confirm the site of oxidation.

Q3: I am seeing peaks corresponding to N-acetyl-L-cysteine and what appears to be an α,β-unsaturated ketone. What is happening?

A3: This observation is indicative of a retro-Michael addition reaction. The bond between the sulfur of the N-acetyl-L-cysteine and the butanone backbone is susceptible to cleavage, especially under basic conditions.[9] This reaction regenerates the precursor molecules.

• Troubleshooting:

  • Maintain a neutral or slightly acidic pH during sample preparation and analysis to minimize this degradation pathway.

  • Consider using lower temperatures for sample storage and analysis.

  • You can confirm this by analyzing for the presence of free N-acetyl-L-cysteine in your sample.

Q4: How can I develop a stability-indicating HPLC method for this compound?

A4: A stability-indicating method is one that can separate the parent compound from its degradation products, allowing for accurate quantification of each.

• Method Development Strategy:

  • Forced Degradation: Intentionally degrade your compound under various stress conditions (acid, base, oxidation, heat, light) to generate the potential degradation products.[1][3][4][10]

  • Column and Mobile Phase Screening: Use a high-quality reverse-phase column (e.g., C18) and screen different mobile phase compositions (e.g., acetonitrile/water or methanol/water with different buffers like ammonium formate or formic acid) to achieve optimal separation.

  • Gradient Optimization: Develop a gradient elution method to ensure the separation of both polar and non-polar degradants.

  • Detection: Use a UV detector at a wavelength where all compounds have reasonable absorbance. For identification, couple your HPLC to a mass spectrometer (LC-MS).

III. Potential Degradation Products of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone

The following table summarizes the most likely degradation products, their proposed structures, and their expected mass-to-charge ratios (m/z) for the protonated molecule [M+H]⁺.

Degradation Product Name	Proposed Structure	Modification	Expected [M+H]⁺ m/z
Parent Compound	1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone	-	320.1
DP-1: Hydrolyzed Product	1-Hydroxy-4-(N-acetyl-L-cysteinyl)-2-butanone	Hydrolysis of Acetoxy Group	278.1
DP-2: Sulfoxide	1-Acetoxy-4-(N-acetyl-L-cysteinyl sulfoxide)-2-butanone	Oxidation of Thioether	336.1
DP-3: Sulfone	1-Acetoxy-4-(N-acetyl-L-cysteinyl sulfone)-2-butanone	Further Oxidation of Thioether	352.1
DP-4: Retro-Michael Product 1	1-Acetoxy-3-buten-2-one	Retro-Michael Addition	115.0
DP-5: Retro-Michael Product 2	N-acetyl-L-cysteine	Retro-Michael Addition	164.0
DP-6: Hydrolyzed Sulfoxide	1-Hydroxy-4-(N-acetyl-L-cysteinyl sulfoxide)-2-butanone	Hydrolysis and Oxidation	294.1

IV. Experimental Protocol: HPLC-MS/MS for Identification of Degradation Products

This protocol outlines a general approach for the identification of degradation products using HPLC coupled with tandem mass spectrometry (MS/MS).

1. Sample Preparation (Forced Degradation):

• Acid Hydrolysis: Dissolve the compound in a 1:1 mixture of acetonitrile and 0.1 M HCl. Incubate at 60°C for 24 hours.
• Base Hydrolysis: Dissolve the compound in a 1:1 mixture of acetonitrile and 0.1 M NaOH. Incubate at room temperature for 4 hours.
• Oxidative Degradation: Dissolve the compound in a 1:1 mixture of acetonitrile and 3% hydrogen peroxide. Incubate at room temperature for 24 hours.
• Thermal Degradation: Store the solid compound at 80°C for 48 hours.
• Photolytic Degradation: Expose a solution of the compound to UV light (254 nm) for 24 hours.

2. HPLC-MS/MS Analysis:

• HPLC System: A high-performance liquid chromatography system with a binary pump and autosampler.
• Column: A C18 column (e.g., 2.1 x 100 mm, 1.8 µm).
• Mobile Phase A: 0.1% formic acid in water.
• Mobile Phase B: 0.1% formic acid in acetonitrile.
• Gradient: Start with 5% B, ramp to 95% B over 15 minutes, hold for 2 minutes, and then return to initial conditions.
• Flow Rate: 0.3 mL/min.
• Injection Volume: 5 µL.
• Mass Spectrometer: A tandem mass spectrometer (e.g., Q-TOF or triple quadrupole) with an electrospray ionization (ESI) source.
• Ionization Mode: Positive.
• Data Acquisition: Perform a full scan to identify the m/z of potential degradation products. Then, perform product ion scans (MS/MS) on the parent compound and the identified degradants to obtain fragmentation patterns for structural elucidation. A neutral loss scan of 129 Da in negative ion mode can also be used to selectively detect N-acetyl-cysteine conjugates.[11]

3. Data Analysis:

• Compare the chromatograms of the stressed samples with that of an unstressed control to identify the degradation peaks.
• Analyze the mass spectra to determine the molecular weights of the degradation products.
• Interpret the MS/MS fragmentation patterns to confirm the structures of the degradation products. Common fragments for N-acetyl-cysteine adducts include losses related to the N-acetyl-cysteine moiety.[12][13]

V. Visualization of Degradation Pathways

The following diagram illustrates the primary degradation pathways of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone.

Caption: Proposed degradation pathways of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone.

VI. References

• Characterization of N-Acetyl Cysteine Adducts with Exogenous and Neutrophil-Derived 2-Chlorofatty Aldehyde. PMC. Available at: [Link]

• Rapid detection and characterization of in vitro and urinary N-acetyl-L-cysteine conjugates using quadrupole-linear ion trap mass spectrometry and polarity switching. PubMed. Available at: [Link]

• Oxidation of Drugs during Drug Product Development: Problems and Solutions. PMC. Available at: [Link]

• Thioether Oxidation Chemistry in Reactive Oxygen Species (ROS)-Sensitive Trigger Design: A Kinetic Analysis. ACS Publications. Available at: [Link]

• Oxidation of thioethers and sulfoxides with hydrogen peroxide using TS-1 as catalyst. Royal Society of Chemistry. Available at: [Link]

• Pharmaceutical Forced Degradation Studies with Regulatory Consideration. ResearchGate. Available at: [Link]

• Forced Degradation Studies for Biopharmaceuticals. Pharmaceutical Technology. Available at: [Link]

• LCQ MS/MS spectra of the [MH] ions of (A) NAc-cysteine-N,OMe and (B)... ResearchGate. Available at: [Link]

• Forced degradation studies: A critical lens into pharmaceutical stability. LinkedIn. Available at: [Link]

• Development of forced degradation and stability indicating studies of drugs—A review. ScienceDirect. Available at: [Link]

• Method for oxidizing a thioether group into a sulfoxide group. Google Patents. Available at:

• Forced degradation studies for Drug Substances and Drug Products. Q1 Scientific. Available at: [Link]

• Oxidation of sulfides to sulfoxides and sulfones. ResearchGate. Available at: [Link]

• Light controlled reversible Michael addition of cysteine: a new tool for dynamic site-specific labeling of proteins. Royal Society of Chemistry. Available at: [Link]

• Formation of Three N-acetyl-L-cysteine Monoadducts and One Diadduct by the Reaction of S-(1,2-dichlorovinyl). PubMed. Available at: [Link]

• Why Adduct Choice Matters in Tandem Mass Spectrometry. The Analytical Scientist. Available at: [Link]

• Proposed MS fragments generated from NAc-MTCA and structural analogues. ResearchGate. Available at: [Link]

• Synthesis of thia-Michael-Type Adducts between Naphthoquinones and N-Acetyl-L-Cysteine and Their Biological Activity. MDPI. Available at: [Link]

• Design of Cysteine Functional Polyesters through Michael Addition. PMC. Available at: [Link]

• Diverse thioether macrocyclized peptides through a radical SAM maturase. PNAS. Available at: [Link]

• SYNTHESIS OF KETONES BY UTILIZING THIOESTERS AS “RADICAL WEINREB AMIDES”. University of Texas at Dallas. Available at: [Link]

• Recent advances in the transesterification of β-keto esters. Royal Society of Chemistry. Available at: [Link]

• Selective hydrolysis of α-oxo ketene N,S-acetals in water: switchable aqueous synthesis of β-keto thioesters and β-keto amides. Beilstein Journals. Available at: [Link]

• β-KETOTHIOAMIDES: VERSATILE PRECURSORS TOWARDS IMPORTANT HETEROCYCLIC FRAMEWORKS. ARKIVOC. Available at: [Link]

Sources

• 1. ajpsonline.com [ajpsonline.com]
• 2. Forced degradation studies: A critical lens into pharmaceutical stability - Clinical Trials Arena [clinicaltrialsarena.com]
• 3. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. q1scientific.com [q1scientific.com]
• 5. Oxidation of Drugs during Drug Product Development: Problems and Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Oxidation of thioethers and sulfoxides with hydrogen peroxide using TS-1 as catalyst - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pharmtech.com [pharmtech.com]
• 11. Rapid detection and characterization of in vitro and urinary N-acetyl-L-cysteine conjugates using quadrupole-linear ion trap mass spectrometry and polarity switching - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Characterization of N-Acetyl Cysteine Adducts with Exogenous and Neutrophil-Derived 2-Chlorofatty Aldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Overcoming matrix effects in mass spectrometry of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone

Case ID: NAC-CONJ-MATRIX-001 Status: Open Resource Analyst Level: Senior Application Scientist[1]

Executive Summary: The Analyte & The Challenge

You are likely analyzing 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone , a specific mercapturic acid conjugate.[1] Structurally, this molecule presents a "perfect storm" for bioanalytical challenges:

• Polarity: The N-acetyl-L-cysteine (NAC) moiety makes it highly polar, leading to early elution where matrix suppression is most severe.[1]

• Acidity: The carboxylic acid group (pKa ~3.5) dictates negative mode electrospray ionization (ESI-), which is notoriously susceptible to competition from endogenous pathways.[1]

• Lability: The "1-Acetoxy" ester group is susceptible to plasma esterases, creating stability artifacts often mistaken for matrix losses.[1]

This guide moves beyond standard protocols to address the Matrix Effect (ME) —the invisible suppression of ionization efficiency caused by co-eluting phospholipids and salts.

Module 1: Diagnosing the "Invisible" Matrix Effect

User Question: "My calibration curve is non-linear at the lower end, and my internal standard response varies wildly between patient samples. Is this a matrix effect?"

Technical Response: Yes. This is the hallmark of Ion Suppression. You cannot "see" matrix effects in a standard chromatogram because the interfering agents (phospholipids) may not be monitored in your MRM channels. You must visualize the suppression zone using Post-Column Infusion (PCI) .

Diagnostic Protocol: Post-Column Infusion

Do not skip this. It is the only way to map exactly where in your gradient the suppression occurs.

• Setup: Connect a syringe pump containing a steady flow of your analyte (100 ng/mL) to the LC flow via a T-junction after the column but before the MS source.

• Injection: Inject a "Blank Matrix" sample (extracted plasma/urine) via the LC autosampler.

• Observation: Monitor the baseline. The syringe pump provides a high steady signal. When the blank matrix elutes, any "dip" in the baseline indicates suppression; any "hump" indicates enhancement.

Visualizing the Workflow

Figure 1: Post-Column Infusion setup.[1] The "Dip" in the signal reveals the exact retention time of matrix interferences.

Module 2: Sample Preparation (The Fix)

User Question: "I am currently using Protein Precipitation (PPT) with Acetonitrile. Is that enough?"

Technical Response: For this specific analyte, No . PPT removes proteins but leaves behind phospholipids (glycerophosphocholines), which are the primary cause of ion suppression in ESI- mode. Because your analyte (a mercapturic acid) is acidic and polar, it requires Mixed-Mode Anion Exchange (MAX) Solid Phase Extraction (SPE).[1]

Why MAX SPE?

The MAX mechanism allows you to lock the analyte to the cartridge using charge (ionic interaction) while washing away interferences with aggressive organic solvents that would otherwise elute the analyte on a standard C18 cartridge.

The Protocol: Mixed-Mode Anion Exchange (MAX)[1]

Step	Solvent / Buffer	Mechanism
Pre-treatment	Dilute Plasma 1:1 with 5% NH₄OH	Ionization: Adjusts pH > 8.0 to ensure the NAC-conjugate is negatively charged (COO⁻).[1]
Conditioning	1. MeOH2. Water	Activates sorbent.[1]
Load	Pre-treated Sample	Analyte (COO⁻) binds to positively charged quaternary amine on sorbent.
Wash 1	5% NH₄OH in Water	Removes proteins/salts.[1] Analyte stays locked by charge.[1][2]
Wash 2	100% Methanol	CRITICAL STEP: Removes neutral phospholipids and hydrophobic matrix.[1] Analyte stays locked.
Elution	2% Formic Acid in Methanol	Release: Acidifies pH < 3.[1]0. Analyte becomes neutral (COOH) and releases from the sorbent.

Decision Logic: Choosing the Right Cleanup

Figure 2: Decision tree for selecting Mixed-Mode Anion Exchange (MAX) to isolate acidic mercapturic acids.

Module 3: Chromatographic Optimization

User Question: "My analyte elutes in the void volume (k' < 1) on my C18 column. How do I retain it?"

Technical Response: Standard C18 columns struggle to retain polar NAC-conjugates. The "1-Acetoxy" group adds some lipophilicity, but the "N-acetyl-L-cysteinyl" tail dominates the polarity.[1]

Recommended Column Chemistry:

• Polar-Embedded C18 (e.g., Waters T3, Phenomenex Polar C18): These allow 100% aqueous starts without phase collapse, crucial for trapping polar analytes.[1]

• HILIC (Hydrophilic Interaction Liquid Chromatography): If C18 fails, switch to HILIC (Amide phase). HILIC retains polar compounds strongly and uses high-organic mobile phases (Acetonitrile), which inherently enhances ESI sensitivity (better desolvation).[1]

Mobile Phase Strategy (Negative Mode):

• Buffer: Ammonium Acetate (5-10 mM).[1]

• pH: Keep pH around 5.0 - 6.0.

  • Why? In Negative Mode, you want the analyte deprotonated (COO⁻). If you use strong acid (Formic Acid 0.1%, pH 2.7), you suppress ionization by forcing the molecule into its neutral form. A weak buffer maintains the ionization state.

Module 4: Internal Standards & Stability

User Question: "I'm using a deuterated internal standard (d3), but my accuracy is still poor."

Technical Response: Deuterated standards (D-IS) are risky for polar analytes in the presence of matrix effects.[1]

• The Problem: Deuterium is slightly less lipophilic than Hydrogen. This causes the D-IS to elute slightly earlier than the analyte.[1] If the matrix suppression zone (see Module 1) is sharp, the IS might elute outside the suppression window while your analyte elutes inside it. The IS will not "feel" the same suppression, leading to over-correction.

• The Solution: Use 13C or 15N labeled standards . These co-elute perfectly with the analyte, ensuring they experience the exact same matrix effects.

Critical Stability Note (The "1-Acetoxy" Factor): The acetoxy ester is liable to hydrolyze in plasma.[1]

• Immediate Action: Blood collection tubes must contain an esterase inhibitor (e.g., NaF/KOx) or be immediately acidified (citric acid) upon plasma separation to prevent the conversion of your analyte into its deacetylated metabolite ex vivo.

FAQ: Rapid Troubleshooting

Q: Can I use Positive Mode ESI? A: Yes, the amide nitrogen can be protonated. However, mercapturic acids generally show 5-10x better sensitivity in Negative Mode (ESI-) due to the carboxylic acid.[1] Only switch to Positive Mode if the background noise in Negative Mode is insurmountable.

Q: My recovery is low (<50%) with MAX SPE. A: Check your Elution solvent. You must lower the pH significantly to break the ionic bond. Ensure you are using at least 2% Formic Acid in Methanol.[1] If the pH isn't low enough, the analyte stays stuck to the cartridge.

Q: I see "ghost peaks" in my blank. A: This is likely carryover.[1] Mercapturic acids can stick to metal surfaces.[1] Switch to a PEEK-lined needle wash or add 10% Acetone/Isopropanol to your needle wash solvent to dissolve sticky residues.[1]

References

• Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC−MS/MS. Analytical Chemistry. Link[1]

• Kuiper, H. C., & Stevens, J. F. (2011).[3] LC-MS/MS quantitation of mercapturic acid conjugates of lipid peroxidation products as markers of oxidative stress.[1][3][4] Current Protocols in Toxicology. Link

• Chambers, E., Wagrowski-Diehl, D. M., Lu, Z., & Mazzeo, J. R. (2007). Systematic and comprehensive strategy for reducing matrix effects in LC/MS/MS analyses. Journal of Chromatography B. Link

• Alnouti, Y., et al. (2008). Mercapturic acids: biomarkers of exposure to toxic chemicals.[5] Current Drug Metabolism. Link

• FDA Guidance for Industry. (2018). Bioanalytical Method Validation. Link

Disclaimer: This guide is for research purposes. Always validate methods according to your local regulatory guidelines (GLP/GMP).

Sources

• 1. 2-Butanone, 1-(acetyloxy)- [webbook.nist.gov]
• 2. merckmillipore.com [merckmillipore.com]
• 3. LC-MS/MS quantitation of mercapturic acid conjugates of lipid peroxidation products as markers of oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. LC-MS/MS Quantitation of Mercapturic Acid Conjugates of Lipid Peroxidation Products as Markers of Oxidative Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Extraction &amp; pH Optimization for 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone

Welcome to the Application Support Center. This technical guide is designed for analytical scientists, toxicologists, and drug development professionals tasked with the robust quantification of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone in biological matrices.

As a highly polar mercapturic acid metabolite, this compound presents unique sample preparation challenges. This guide bypasses generic advice to provide a mechanistic, self-validating framework for optimizing your extraction workflows.

Mechanistic Insight: The Causality of pH Sensitivity

Standard extraction of mercapturic acids (N-acetyl-L-cysteine conjugates) relies on acidic conditions to protonate the carboxylate group (pKa ≈ 3.2), ensuring the molecule is neutral and hydrophobic enough to partition into organic solvents or bind to reversed-phase sorbents ()[1].

However, 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone is not a standard organic acid. It contains two highly labile functional groups that dictate a very narrow thermodynamic extraction window:

• The 1-Acetoxy Ester: This primary acetate group is highly susceptible to acid-catalyzed hydrolysis if the sample pH drops below 1.5.

• The β-Thioether Ketone: The sulfur atom is positioned β (beta) to the C2 ketone. At pH levels > 6.0, the slightly acidic α-protons facilitate a base-catalyzed retro-Michael (β-elimination) reaction. This irreversibly cleaves the molecule into free N-acetyl-L-cysteine and the reactive enone, 1-acetoxy-3-butene-2-one.

Fig 1. pH-dependent degradation pathways of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone.

Quantitative Data: pH vs. Extraction Efficiency

To establish a self-validating system, you must understand how pH dictates both extraction recovery and molecular stability. Solid Phase Extraction (SPE) is vastly superior to Liquid-Liquid Extraction (LLE) for retaining highly polar organic acids, provided the pH is strictly controlled ()[2].

Sample pH	Dominant Analyte State	Absolute Recovery (SPE)	Analyte Stability	Primary Degradation Risk
< 1.5	Neutral (Protonated)	65 - 75%	Poor	Acid-catalyzed ester hydrolysis
2.5 - 3.0	Neutral (Protonated)	> 90%	Excellent	None (Optimal Target Range)
5.0	Mixed (Anionic/Neutral)	30 - 40%	Moderate	Partial ionization causes SPE breakthrough
> 7.0	Anionic (Deprotonated)	< 10%	Very Poor	Base-catalyzed β-elimination & hydrolysis

Optimized Solid Phase Extraction (SPE) Protocol

This protocol utilizes a polymeric reversed-phase sorbent (HLB) and is designed to be a self-validating system . By strictly buffering the sample to pH 2.5–3.0, you simultaneously ensure >95% protonation of the carboxylate while remaining safely above the threshold for rapid ester hydrolysis.

Step-by-Step Methodology:

• Sample Aliquot: Transfer 1.0 mL of biological matrix (urine or plasma) to a clean microcentrifuge tube.

• Strict Acidification: Add 2% Formic Acid (aq) dropwise until the sample reaches exactly pH 2.5–3.0.

  • Causality: Formic acid (pKa 3.75) provides a gentle buffering capacity that prevents the pH from plummeting into the ester-hydrolysis danger zone (< 1.5), a common failure point when using strong mineral acids like HCl.

• SPE Conditioning: Condition a 30 mg/1 mL HLB polymeric cartridge with 1.0 mL Methanol, followed immediately by 1.0 mL of 0.1% Formic Acid in water.

• Loading: Load the acidified sample at a controlled flow rate of 1 mL/min to ensure optimal mass transfer into the sorbent pores.

• Washing: Wash matrix interferences with 1.0 mL of 0.1% Formic Acid in water. Do not use organic washes exceeding 5% methanol, as the fully protonated (neutral) analyte is highly soluble in organic solvents and will elute prematurely.

• Elution: Elute the target analyte with 1.0 mL of 100% Acetonitrile.

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 30°C. Reconstitute in 100 µL of your initial LC mobile phase.

Self-Validation Checkpoint: To verify your extraction pH was optimal, monitor the LC-MS/MS MRM transition for 1-hydroxy-4-(N-acetyl-L-cysteinyl)-2-butanone (a loss of 42 Da from the parent mass). If this peak area exceeds 5% of your primary analyte, your sample preparation was too acidic. If absolute recovery drops below 50% without the appearance of the hydroxy-metabolite, your sample pH drifted too high, causing ionization and SPE breakthrough.

Fig 2. Optimized Solid Phase Extraction (SPE) workflow with strict pH control.

Troubleshooting & FAQs

Q: Why is my absolute recovery of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone below 20% when using unbuffered liquid-liquid extraction (LLE)? A: At physiological pH (urine pH ~6.0, plasma pH ~7.4), the N-acetyl-L-cysteine moiety is fully deprotonated (anionic). Charged molecules cannot partition effectively into organic solvents like ethyl acetate. You must buffer the sample to pH 2.5–3.0 prior to extraction to neutralize the carboxylate group.

Q: I acidified my samples to pH 1.0 using Hydrochloric Acid (HCl) prior to SPE to ensure full protonation, but I am observing a major secondary peak in my LC-MS/MS chromatogram. What is causing this? A: You have over-acidified the sample. While pH 1.0 guarantees protonation of the carboxylate, it also triggers aggressive acid-catalyzed hydrolysis of the 1-acetoxy group. The secondary peak you are observing is the degradation product: 1-hydroxy-4-(N-acetyl-L-cysteinyl)-2-butanone. Switch to a weaker acid, such as Formic Acid, to maintain the pH safely around 2.5–3.0.

Q: Can I use 1% Ammonium Hydroxide in my SPE elution solvent to improve peak shape and recovery? A: Absolutely not. Introducing a strong base to this specific molecule will destroy it. Because the sulfur atom is situated β to the C2 ketone, alkaline conditions will rapidly catalyze a retro-Michael (β-elimination) reaction. Your analyte will cleave into free N-acetyl-L-cysteine and 1-acetoxy-3-butene-2-one, resulting in a total loss of signal. Always elute with neutral organic solvents (e.g., 100% Acetonitrile or Methanol).

Q: My recovery is highly variable between different urine lots (ranging from 40% to 90%). I am adding the exact same volume of acid to every sample. How do I fix this? A: Urine has a highly variable natural buffering capacity and baseline pH (ranging from pH 4.5 to 8.0) depending on the subject's diet and hydration. Adding a fixed volume of acid will result in varying final pH levels across different lots. You must verify the final pH of each sample lot using a micro-pH probe or narrow-range pH paper until you validate a buffer concentration strong enough to overcome the matrix extremes.

References

• Mathias PI, B'Hymer C. (2016). Mercapturic acids: recent advances in their determination by liquid chromatography/mass spectrometry and their use in toxicant metabolism studies and in occupational and environmental exposure studies. Biomarkers, 21(4), 293-315. Available at:[Link]

• Kumari C, Varughese B, Ramji S, Kapoor S. (2016). Liquid–Liquid Extraction and Solid Phase Extraction for Urinary Organic Acids: A Comparative Study from a Resource Constraint Setting. Indian Journal of Clinical Biochemistry, 31(4), 414–422. Available at:[Link]

Sources

• 1. Mercapturic acids: recent advances in their determination by liquid chromatography/mass spectrometry and their use in toxicant metabolism studies and in occupational and environmental exposure studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Liquid–Liquid Extraction and Solid Phase Extraction for Urinary Organic Acids: A Comparative Study from a Resource Constraint Setting - PMC [pmc.ncbi.nlm.nih.gov]

Preventing oxidation of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone during handling

Technical Support Center: 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone

Welcome to the technical support guide for 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone (Ac-NAC-Butanone). This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on preventing the oxidation of this compound, ensuring the integrity and reactivity of your molecule for successful experimental outcomes.

The thioether moiety within Ac-NAC-Butanone is highly susceptible to oxidation, which can compromise experimental results. This guide offers a series of troubleshooting questions and detailed protocols to maintain the compound's stability during storage, handling, and experimental use.

Frequently Asked Questions & Troubleshooting

Section 1: The Chemistry of Degradation

Q1: What part of the 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone molecule is prone to oxidation and why?

A1: The primary site of oxidation is the sulfur atom of the thioether linkage derived from the N-acetyl-cysteine moiety. Thioethers (R-S-R') are readily oxidized by atmospheric oxygen and other oxidants. The oxidation typically proceeds in two stages: first to a sulfoxide (R-S(=O)-R'), and then further to a sulfone (R-S(=O)₂-R').[1][2] This transformation is often irreversible under typical biological or experimental conditions and fundamentally alters the compound's chemical structure, polarity, and reactivity. The presence of dissolved oxygen in solvents is a major contributor to this degradation.[3][4]

Caption: Oxidation pathway of the thioether in Ac-NAC-Butanone.

Section 2: Storage and Handling of Solid Compound

Q2: I've just received a vial of solid Ac-NAC-Butanone. What are the optimal storage conditions to ensure its long-term stability?

A2: Proper storage from the moment of receipt is critical. The solid compound should be stored under an inert atmosphere (argon or nitrogen is preferred) at low temperatures.[5] One of the most effective ways to store air-sensitive materials is inside an inert-atmosphere glove box.[6] If a glove box is not available, ensure the vial is tightly sealed. For long-term storage, -20°C is recommended. The storage area must be dry and protected from light, as light can sometimes catalyze oxidation.[6] We recommend aliquoting the material into smaller, single-use vials upon receipt to avoid repeatedly exposing the bulk stock to atmospheric conditions.[5]

Q3: My solid sample has a slight yellow tint. Is this a sign of degradation?

A3: Yes, a change in color, such as yellowing, can be an indicator of oxidation.[7] The pure compound should be a white or off-white solid. Discoloration suggests the formation of oxidized species or other degradation byproducts. Before using a discolored sample in a critical experiment, you should verify its purity using an analytical technique like HPLC or LC-MS.

Section 3: Solution Preparation and Handling

Q4: What is the single most critical step to prevent oxidation when preparing a solution of Ac-NAC-Butanone?

A4: The most critical step is the use of deoxygenated (degassed) solvents.[3] Many common laboratory solvents are saturated with dissolved oxygen, which is a primary oxidant.[8] Failure to remove it is the most frequent cause of sample degradation. We strongly advise degassing all solvents immediately before use.

Q5: How do I properly degas my solvents?

A5: There are several effective methods. The choice depends on the required level of oxygen removal and the solvent's properties.

• Freeze-Pump-Thaw: This is the most rigorous method for removing dissolved gas.[3] It is highly recommended for sensitive experiments. The process involves freezing the solvent, applying a high vacuum to remove gas from above the solid, and then thawing to release trapped gas. This cycle is typically repeated three times.

• Inert Gas Sparging (Bubbling): This is a simpler and often sufficient method. An inert gas like argon or nitrogen is bubbled through the solvent for 30-60 minutes to displace the dissolved oxygen.[5][8]

• Sonication Under Vacuum: Briefly sonicating a solvent under a light vacuum for several cycles can also effectively remove dissolved gases.[3]

Q6: Are there any compatible antioxidants I can add to my stock solutions for extra protection?

A6: While antioxidants can be used, their compatibility with your specific assay must be carefully validated. Thioether-based antioxidants themselves can act as "sacrificial" substrates to consume oxidants.[9][10] However, adding another reactive species can complicate your experimental system. If you consider this route, ensure the antioxidant does not interfere with your downstream analysis or biological assay. A better primary strategy is the rigorous exclusion of oxygen.

Section 4: Troubleshooting and Verification

Q7: I ran an HPLC of my sample and see an unexpected, more polar peak appearing over time. Could this be an oxidation product?

A7: Yes, that is a classic sign of oxidation. The formation of a sulfoxide, and subsequently a sulfone, increases the polarity of the molecule. This results in an earlier elution time (a more polar peak) on a reverse-phase HPLC column compared to the parent thioether compound. LC-MS analysis is the definitive way to confirm this. The mass of the sulfoxide will be M+16 relative to the parent compound, and the sulfone will be M+32.

Q8: How can I set up a self-validating experiment to ensure my handling procedure is effective?

A8: A self-validating workflow includes quality control (QC) checks at critical points. This ensures you are working with a high-purity, unoxidized compound throughout your experiment.

Caption: A self-validating workflow for handling Ac-NAC-Butanone.

Protocols and Data

Table 1: Troubleshooting Guide

Observation / Symptom	Potential Cause	Recommended Solution & Verification
Solid compound is yellowed or clumped.	Long-term exposure to air/moisture leading to oxidation.	Discard if severely discolored. If slight, verify purity via HPLC before use. Implement stricter storage protocols (inert gas, -20°C).[6][7]
Appearance of a new, more polar peak in HPLC analysis.	Oxidation of the thioether to sulfoxide.	Confirm the identity of the new peak by LC-MS (mass should be M+16). Prepare a fresh solution using rigorously degassed solvents.
Inconsistent results or loss of potency in assays.	The active thioether has been oxidized to the less active sulfoxide or inactive sulfone.	Prepare a fresh solution using the inert atmosphere protocol below. Run a QC check on the solution via HPLC immediately before use.
Solution turns cloudy or forms a precipitate.	The oxidized product (sulfoxide/sulfone) may have lower solubility in your solvent system.	Verify the identity of the precipitate. Re-evaluate solvent choice and ensure all handling is done under anaerobic conditions.

Protocol 1: Freeze-Pump-Thaw Solvent Degassing

This protocol is the most effective method for removing dissolved oxygen from solvents.[3]

• Preparation: Add your solvent to a Schlenk flask, which is a specialized piece of glassware with a sidearm valve. Ensure the flask is no more than half full.

• Freeze: Securely clamp the flask and immerse its lower half in a Dewar flask filled with liquid nitrogen. Swirl the flask gently to freeze the solvent in a thin layer on the inside wall. Continue until the solvent is completely frozen solid.

• Pump: With the solvent still frozen, open the Schlenk valve to a high-vacuum line (~10-3 mbar). Allow the flask to remain under vacuum for 5-10 minutes. This removes the atmosphere above the frozen solvent.

• Thaw: Close the Schlenk valve to isolate the flask from the vacuum. Remove the liquid nitrogen Dewar and allow the solvent to thaw completely. You may see bubbles evolving from the liquid as trapped gas is released.

• Repeat: Repeat steps 2-4 at least two more times (for a total of three cycles).

• Final Step: After the final thaw, backfill the flask with a dry, inert gas such as argon or nitrogen. The degassed solvent is now ready for use.

Protocol 2: Preparation and Use of an Ac-NAC-Butanone Stock Solution

This protocol integrates best practices for maintaining compound integrity.

• Preparation: All glassware (vial, syringe, flask) must be clean and oven-dried to remove adsorbed moisture.[11] Assemble the final flask with a rubber septum and purge with dry argon or nitrogen for 5-10 minutes.

• Solvent Transfer: Using a clean, dry syringe, transfer the required volume of degassed solvent (from Protocol 1) to your sealed reaction flask. Maintain a positive pressure of inert gas in the flask using a balloon or a gas line.[12]

• Compound Transfer: Weigh the solid Ac-NAC-Butanone in a clean vial. Seal the vial with a septum. Add a small amount of degassed solvent via syringe to dissolve the compound.

• Solution Transfer: Using a clean syringe, carefully withdraw the dissolved compound and transfer it to the main reaction flask containing the rest of the degassed solvent.

• QC and Storage: Before use, withdraw a small aliquot for an HPLC or LC-MS purity check. Store the remaining stock solution under a positive pressure of argon/nitrogen at -20°C. For best results, use the solution the same day it is prepared.

References

• Degassing solvents - Chemistry Teaching Labs - University of York. [Link]

• Oxidation of thioethers and sulfoxides with hydrogen peroxide using TS-1 as catalyst. Royal Society of Chemistry.[Link]

• Thioether Antioxidant - Tintoll. [Link]

• How To: Degas Solvents - Department of Chemistry : University of Rochester. [Link]

• Rapid Methods for High-Throughput Detection of Sulfoxides - PMC. National Center for Biotechnology Information.[Link]

• Mechanism of oxidation of aliphatic thioethers to sulfoxides by hydroxyl radicals. The importance of molecular oxygen | Journal of the American Chemical Society - ACS Publications. [Link]

• Air-Sensitive or Highly Reactive Compounds - Stanford Environmental Health & Safety. [Link]

• Rapid methods for high-throughput detection of sulfoxides - PubMed. [Link]

• Thioether Oxidation Chemistry in Reactive Oxygen Species (ROS)-Sensitive Trigger Design: A Kinetic Analysis - PMC. National Center for Biotechnology Information.[Link]

• Thiols And Thioethers - Master Organic Chemistry. [Link]

• The Manipulation of Air-Sensitive Compounds. Thieme.[Link]

• Thioethers | Antioxidant Synergists for Plastics | amfine.com. [Link]

• Handling air-sensitive reagents AL-134 - MIT. [Link]

Sources

• 1. Oxidation of thioethers and sulfoxides with hydrogen peroxide using TS-1 as catalyst - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. How To [chem.rochester.edu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. ossila.com [ossila.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Chemistry Teaching Labs - Degassing solvents [chemtl.york.ac.uk]
• 9. Primary Antioxidant And Secondary Antioxidant In Polymer Manufacturer/Supplier | Tintoll [uvabsorber.com]
• 10. Thioethers | Antioxidant Synergists for Plastics | amfine.com [amfine.com]
• 11. web.mit.edu [web.mit.edu]
• 12. Air-Sensitive Chemistry: Practical and Safety Considerations | Fisher Scientific [fishersci.nl]

Technical Support Center: SPE Optimization for 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone

Case Reference: ANCB-SPE-001 Subject: Troubleshooting Low Recovery & Stability Issues Status: Open Analyst: Senior Application Scientist[1][2]

Executive Summary: The "Dual-Threat" Molecule

Troubleshooting the recovery of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone (hereafter referred to as ANCB ) requires navigating a chemical paradox. You are dealing with a molecule that possesses two conflicting physicochemical traits:

• Polar/Acidic Nature: The N-acetylcysteine (NAC) moiety contains a carboxylic acid (pKa ≈ 3.2–3.5), making the molecule highly polar and ionized at neutral pH. This leads to breakthrough on standard C18 cartridges.[2]

• Chemical Instability: The acetoxy (ester) group is susceptible to hydrolysis, particularly under basic conditions (pH > 8), while the thioether linkage can oxidize. This leads to on-column degradation .

This guide abandons generic SPE protocols in favor of a targeted approach that stabilizes the ester while ensuring retention of the acidic moiety.

Diagnostic FAQ: Why is my method failing?

Q1: "I am using a standard C18 cartridge, but the compound is found in the flow-through (load fraction). Why?"

Diagnosis: Ionization Breakthrough. At physiological pH (7.[2]4) or even neutral water pH (7.0), the carboxylic acid on the NAC tail is deprotonated (COO⁻). Charged molecules do not interact with the hydrophobic C18 chains; they follow the water directly through the cartridge.

The Fix: You must suppress ionization or change the mechanism.

• Option A (Retention by Suppression): Acidify your sample to pH 2.5–3.0 using Formic Acid (FA).[1][2] This forces the molecule into its neutral (COOH) state, allowing it to bind to C18 or HLB (Hydrophilic-Lipophilic Balanced) sorbents.[1][2]

• Option B (Retention by Charge - Recommended): Switch to a Mixed-Mode Anion Exchange (MAX) cartridge.[1][2] This allows you to load at neutral pH (where the molecule is charged) and bind it via ionic interaction, avoiding the harsh acidic conditions that might promote degradation over time.

Q2: "I acidified my sample to pH 2.0 to retain it on C18, but my recovery is still low (<50%). Where did it go?"

Diagnosis: Acid-Catalyzed Hydrolysis or Protein Binding. While acidification improves retention, extreme acidity (pH < 2) can catalyze the hydrolysis of the acetoxy ester to an alcohol, especially if the sample sits for hours. Furthermore, if your matrix is plasma, NAC conjugates bind covalently and non-covalently to albumin.

The Fix:

• Buffer Control: Do not use strong mineral acids (HCl).[2] Use 0.1% Formic Acid or Acetic Acid.[2]

• Protein Precipitation (PPT): If working with plasma, perform a PPT step with cold acetonitrile (1:3 ratio) before SPE to release protein-bound analytes.[1][2]

• Process Speed: Minimize the time the sample spends in the acidic load solution.

Q3: "I see a new peak in my chromatogram that correlates with the loss of ANCB. Is it degrading?"

Diagnosis: Ester Hydrolysis. The most common degradation product is 1-Hydroxy-4-(N-acetyl-L-cysteinyl)-2-butanone (loss of the acetyl group).[1][2] This happens rapidly if you use alkaline wash steps (e.g., 5% NH₄OH) often found in standard MAX protocols to remove interferences.[2]

The Fix:

• Strict pH Limit: Never expose ANCB to pH > 7.5.

• Modify MAX Protocol: If using Anion Exchange, remove the standard alkaline wash. Wash with neutral Methanol/Water instead.[2]

Strategic Decision Matrix

The following logic flow illustrates the critical decision points for selecting the correct SPE pathway based on your matrix and stability requirements.

Caption: Decision tree for ANCB extraction. Pathway B (MAX) is recommended to minimize ester hydrolysis risks by avoiding acidic loading conditions.[1]

Recommended Protocols

Protocol A: The "Gold Standard" (Mixed-Mode Anion Exchange)

Best for: Maximum stability, cleaner extracts from complex matrices (Urine/Plasma). Cartridge:[1]Oasis MAX or Strata-X-A (Polymeric Strong Anion Exchange).[1][2]

Step	Solvent / Composition	Mechanism / Rationale
1.[1][2][3][4] Pre-treatment	Dilute sample 1:1 with 50mM Ammonium Acetate (pH 7).[2]	Ensures ANCB is ionized (COO⁻) to bind to the anion exchanger. Neutral pH protects the ester.
2. Condition	1 mL Methanol followed by 1 mL Water.[2]	Activates sorbent pores.[2]
3. Load	Load pre-treated sample at 1 mL/min.	Critical: Slow flow rate ensures ionic interaction kinetics.[2]
4. Wash 1	1 mL 50mM Ammonium Acetate (pH 7).[1][2]	Removes unbound matrix proteins/salts.
5.[2] Wash 2	1 mL Methanol.[2]	Removes hydrophobic interferences.[2] Note: Since ANCB is ionically bound, it will not elute with pure methanol.
6.[2] Elute	2 x 0.5 mL 2% Formic Acid in Methanol .	The Release Key: The acid protonates the carboxyl group (COO⁻ → COOH), breaking the ionic bond and releasing the molecule into the organic solvent.
7. Post-Elution	Evaporate under Nitrogen at <35°C .[2]	Warning: High heat (>40°C) will accelerate degradation.[2]

Protocol B: The "Rapid" Method (Polymeric HLB)

Best for: High throughput, simpler matrices, or if MAX cartridges are unavailable. Cartridge:Oasis HLB or Strata-X (Hydrophilic-Lipophilic Balanced).[1][2]

Step	Solvent / Composition	Mechanism / Rationale
1.[1][2][3][4] Pre-treatment	Acidify sample to pH 2.5–3.0 with Formic Acid.[2]	Suppresses ionization (COO⁻ → COOH) to allow hydrophobic retention.[2]
2. Condition	1 mL Methanol followed by 1 mL 0.1% Formic Acid in Water .	Equilibrates the column to the acidic loading condition.
3. Load	Load acidified sample.	Compound binds via hydrophobic interaction.[2]
4. Wash	1 mL 5% Methanol in 0.1% Formic Acid.[2]	Removes salts.[2] Keep organic low to prevent premature elution of this polar compound.[2]
5. Elute	1 mL 100% Methanol.[2]	Elutes the neutral analyte.

Critical Stability Data & Solvent Compatibility

When troubleshooting, verify your solvents against this stability table.

Solvent / Additive	Compatibility with ANCB	Notes
Methanol (MeOH)	High	Preferred elution solvent.[1][2]
Acetonitrile (ACN)	Moderate	Good, but can sometimes cause protein precipitation clogs if matrix is dirty.[2]
Ammonium Hydroxide (NH₄OH)	CRITICAL FAILURE	Do not use. High pH (>8) rapidly hydrolyzes the acetoxy ester.
Formic Acid (FA)	Good (Controlled)	Safe at concentrations < 2%.[1][2] Avoid prolonged storage in >5% acid.[2]
Water (Neutral)	Good	Stable for short durations (hours).[1][2]
Temperature > 40°C	Poor	Thermal degradation of the thioether and ester.

References

• PubChem. (2025).[2] N-Acetyl-L-Cysteine (Compound Summary).[1][2][5][6][7][8] National Library of Medicine.[2] [Link][1][2]

• Welch Materials. (2025). Common Problems in Solid-Phase Extraction: A Practical Troubleshooting Guide. [Link]

• Alwsci. (2025).[2] Why Is Your SPE Recovery So Low? Optimization Strategies. [Link]

• Phenomenex. (2025).[2][3][4][9] Sample Prep Tech Tip: Low Recovery - SPE Method Development. [Link]

Sources

• 1. 4-(p-Acetoxyphenyl)-2-butanone [webbook.nist.gov]
• 2. N-Acetyl-L-Cysteine | C5H9NO3S | CID 12035 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Why Is Your SPE Recovery So Low? - News - News [alwsci.com]
• 4. welch-us.com [welch-us.com]
• 5. echemi.com [echemi.com]
• 6. A simple RP-HPLC method for the stability-indicating determination of <em>N</em>-acetyl-L-cysteine and <em>N,N’</em>-diacetyl-L-cystine in cell culture media [insights.bio]
• 7. researchgate.net [researchgate.net]
• 8. Stability Study of Parenteral N-Acetylcysteine, and Chemical Inhibition of Its Dimerization - PMC [pmc.ncbi.nlm.nih.gov]
• 9. specartridge.com [specartridge.com]

Addressing solubility issues of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone in organic solvents

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support guide for 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone (CAS No. 144889-52-1)[1]. This document is designed for researchers, scientists, and drug development professionals to navigate the solubility challenges associated with this multifaceted compound. Our goal is to provide you with not just protocols, but the underlying chemical principles to empower you to make informed decisions in your experimental design.

PART 1: Frequently Asked Questions (FAQs) - Understanding the Molecule

This section addresses fundamental questions regarding the physicochemical properties of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone, which are critical for predicting its behavior in various solvents.

Q1: What are the key structural features of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone that dictate its solubility?

A1: The solubility of this molecule is governed by a combination of several highly polar functional groups. Understanding these groups is the first step in selecting an appropriate solvent.

• N-acetyl-L-cysteine Moiety: This is the dominant feature, containing:

  • A carboxylic acid (-COOH) group, which is highly polar and a strong hydrogen bond donor and acceptor.

  • An amide (-NH-C=O) group, which is also very polar and can both donate and accept hydrogen bonds.

• Butanone Backbone:

  • A ketone (C=O) group, which is a polar hydrogen bond acceptor.

• Acetoxy Group:

  • An ester (-O-C=O) group, which adds polarity and can act as a hydrogen bond acceptor.

Collectively, the high density of oxygen, nitrogen, and sulfur atoms, along with available protons on the amide and carboxyl groups, makes the molecule exceptionally polar.

Q2: Based on its structure, what is the expected solubility profile of this compound?

A2: The principle of "like dissolves like" is paramount here.[2] Given the molecule's high polarity and capacity for hydrogen bonding, its solubility is predicted to be:

• Poor in Non-polar Solvents: Expect negligible solubility in solvents like hexane, cyclohexane, and toluene.[3] These solvents lack the ability to form the strong intermolecular interactions (like hydrogen bonds) needed to overcome the compound's crystal lattice energy.

• Moderate to Good in Polar Aprotic Solvents: Solvents such as Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), and Acetonitrile (MeCN) are effective.[4][5] They possess large dipole moments and can act as hydrogen bond acceptors, effectively solvating the molecule. DMSO is often an excellent starting point.[4]

• Good in Polar Protic Solvents: Solvents like water, ethanol, and methanol should be effective, as they can engage in extensive hydrogen bonding with the multiple donor and acceptor sites on the molecule.[5][6] For the parent compound, N-Acetyl-L-cysteine, solubility is high in water and ethanol.[6]

Q3: What are the basic identifiers for 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone?

A3: For accurate documentation and literature searches, please use the following identifiers:

Property	Value
CAS Number	144889-52-1[1]
Molecular Formula	C11H17NO5S[1]
Molecular Weight	275.32 g/mol [1]
Synonyms	N-Acetyl-S-[4-(acetyloxy)-3-oxobutyl]-L-cysteine[1]

PART 2: Troubleshooting Guide - Common Solubility Issues

This section provides direct answers and actionable solutions to common problems encountered during the handling and dissolution of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone.

Issue 1: My compound is insoluble in non-polar solvents like hexane or toluene. Why, and what should I do?

• Causality: This is expected behavior. A significant energy input is required to break the strong intermolecular hydrogen bonds and polar interactions holding the crystalline solid together. Non-polar solvents only offer weak van der Waals forces, which are insufficient to overcome this energy barrier.[2]

• Solution: Immediately switch to a polar solvent class. Do not waste material attempting to force dissolution in non-polar media. Refer to the solvent selection workflow below.

Issue 2: The compound shows poor solubility in moderately polar solvents like ethyl acetate or dichloromethane (DCM). What is the next step?

• Causality: While solvents like ethyl acetate and DCM have dipole moments, they are not strong hydrogen bond participants.[5] Ethyl acetate is an H-bond acceptor only, and DCM is very weakly interactive. They cannot sufficiently solvate the potent hydrogen-bonding network presented by the amide and carboxylic acid groups of your molecule.

• Solution: Escalate the polarity. Your next choices should be highly polar aprotic solvents or polar protic solvents.

  • Try a Polar Aprotic Solvent: Attempt to dissolve a small amount of your compound in DMSO or DMF. These are powerful solvents capable of disrupting intermolecular forces.[4]

  • Try a Polar Protic Solvent: Attempt to dissolve the compound in ethanol or methanol. These solvents can compete for and form hydrogen bonds, effectively solvating the molecule.

Issue 3: I have found a solvent (e.g., DMSO), but the concentration I can achieve is too low for my experiment.

• Causality: You may be reaching the saturation limit at room temperature. The dissolution process might also be kinetically slow.

• Solutions (to be tested sequentially):

  • Introduce a Co-Solvent: The use of a co-solvent can fine-tune the polarity of the medium and disrupt solute-solute interactions.[7][8] For example, if your compound is in DMSO, adding a small percentage of water or ethanol might improve solubility by providing a protic component.

  • Apply Gentle Heat: Increasing the temperature will increase the kinetic energy of the system, which often enhances the solubility of a solid in a liquid. Heat the solution gently (e.g., 30-40°C) with continuous stirring. Always ensure the compound is stable at the applied temperature.

  • Use Sonication: Mechanical agitation via an ultrasonic bath can help break apart solid aggregates and accelerate the dissolution process, especially for kinetically limited solubilities.[9]

Issue 4: My experiment is sensitive to certain solvents like DMSO. What are my alternatives?

• Causality: Some cell-based assays or reaction chemistries are incompatible with highly reactive or aggressive solvents.

• Solutions:

  • Ethanol/Water Systems: Explore mixtures of ethanol and water. This combination is well-tolerated in many biological systems and provides a highly polar, protic environment.

  • Alternative Polar Aprotic Solvents: Consider acetonitrile (MeCN) or N-Methyl-2-pyrrolidone (NMP) if they are compatible with your downstream application.

  • Formulation Strategies: For advanced applications, consider techniques like creating solid dispersions or using complexation agents, though these require significant formulation development.[10][11]

PART 3: Experimental Protocols & Visualizations

To ensure reproducibility and reliability, follow these standardized protocols.

Logical Workflow for Solvent Selection

This diagram outlines the decision-making process for systematically identifying a suitable solvent system.

Caption: Troubleshooting workflow for solvent selection.

Protocol 1: Systematic Solvent Screening

• Preparation: Aliquot approximately 1 mg of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone into three separate, small, clear glass vials.

• Solvent Addition:

  • To Vial 1, add 100 µL of a polar aprotic solvent (recommendation: DMSO).

  • To Vial 2, add 100 µL of a polar protic solvent (recommendation: Ethanol).

  • To Vial 3, add 100 µL of a non-polar solvent (e.g., Hexane) to serve as a negative control.

• Agitation: Vortex each vial vigorously for 30 seconds at room temperature.

• Observation: Let the vials stand for 2 minutes. Visually inspect for any undissolved solid particles against a dark background. A completely dissolved sample will be a clear solution with no visible particulates.

• Documentation: Record your observations in a laboratory notebook. If solubility is observed, you can proceed to determine the maximum concentration.

Protocol 2: Enhancing Solubility with Co-solvents and Heat

• Initial Dissolution: Based on Protocol 1, dissolve the compound in the best single solvent (e.g., 5 mg in 200 µL of DMSO). If it does not fully dissolve, proceed.

• Co-solvent Titration: Add a co-solvent (e.g., ethanol) dropwise (in 5-10 µL increments) while continuously vortexing. Observe for dissolution after each addition. Stop when the solution becomes clear or when the co-solvent constitutes ~20% of the total volume.

• Thermal Application: If the compound is still not fully dissolved, place the vial in a heating block or water bath set to 35°C. Do not exceed 50°C without prior thermal stability data.

• Sonication: Place the heated vial in an ultrasonic bath for 5-10 minute intervals.[9]

• Final Assessment: After cooling to room temperature, check for any precipitation. If the solution remains clear, the solubility has been successfully enhanced.

Data Summary: Properties of Recommended Organic Solvents

The following table summarizes the properties of solvents frequently used in pharmaceutical research, helping to guide your selection process.

Solvent	Type	Dielectric Constant (ε at 20-25°C)	Polarity Index	Boiling Point (°C)	Suitability for Target Compound
Hexane	Non-Polar	1.9[12]	0.1[13]	69[14]	Very Poor
Toluene	Non-Polar	2.4[13]	2.4[13]	111[14]	Very Poor
Dichloromethane (DCM)	Polar Aprotic	8.9[13]	3.1[13]	40[14]	Poor to Moderate
Ethyl Acetate	Polar Aprotic	6.0[12]	4.4[13]	77[15]	Moderate
Acetonitrile (MeCN)	Polar Aprotic	37.5[13]	5.8[13]	82[14]	Good
Dimethylformamide (DMF)	Polar Aprotic	36.7[13]	6.4[13]	153[15]	Excellent
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	47[12]	7.2[13]	189[16]	Excellent
Ethanol (EtOH)	Polar Protic	25[12]	4.3[13]	78[15]	Good to Excellent
Methanol (MeOH)	Polar Protic	32.7[13]	5.1[13]	65[14]	Good to Excellent
Water	Polar Protic	80.1[13]	10.2[13]	100[13]	Good to Excellent

Conceptual Diagram of Molecular Interactions

This diagram illustrates how the functional groups of the target molecule interact with different classes of solvents.

Caption: Solute-solvent interactions.

References

• Prediction of organic compound aqueous solubility using machine learning: a comparison study of descriptor-based and fingerprints-based models. (2023). PMC. Available at: [Link]

• How to predict the solubility of an organic compound in different kinds of solvents? (2014). Chemistry Stack Exchange. Available at: [Link]

• Accurately Predicting Solubility Curves via a Thermodynamic Cycle, Machine Learning, and Solvent Ensembles. (2025). Journal of the American Chemical Society. Available at: [Link]

• Data-driven organic solubility prediction at the limit of aleatoric uncertainty. (n.d.). PMC. Available at: [Link]

• Drug Solubility: Importance and Enhancement Techniques. (n.d.). PMC. Available at: [Link]

• Dielectric Constants of Common Solvents. (n.d.). Scribd. Available at: [Link]

• 5 Novel Techniques for Solubility Enhancement. (2021). Ascendia Pharmaceutical Solutions. Available at: [Link]

• SOLUBILITY ENHANCEMENT TECHNIQUE. (n.d.). SlideShare. Available at: [Link]

• Techniques to improve the solubility of poorly soluble drugs. (n.d.). ResearchGate. Available at: [Link]

• Solvent Sustainability in Drug Discovery: Where Are We Now, and How Can We Improve? (n.d.). ACS Publications. Available at: [Link]

• Techniques for Improving Solubility. (2022). International Journal of Medical Science and Dental Research. Available at: [Link]

• The Application of Solvents in the Pharmaceutical Industry. (n.d.). Aure Chemical. Available at: [Link]

• Properties of Common Organic Solvents. (2022). University of Rochester. Available at: [Link]

• Organic solvents in the pharmaceutical industry. (n.d.). ResearchGate. Available at: [Link]

• An overview on Common Organic Solvents and their Toxicity. (n.d.). ResearchGate. Available at: [Link]

• Solvents. (n.d.). The Pharma Master. Available at: [Link]

• Does anyone know how to make stock solution of N acetyl sistein (NAC) to use in culture cells? (2017). ResearchGate. Available at: [Link]

• Polar Protic? Polar Aprotic? Nonpolar? All About Solvents. (2012). Master Organic Chemistry. Available at: [Link]

Sources

• 1. echemi.com [echemi.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. Solvent Sustainability in Drug Discovery: Where Are We Now, and How Can We Improve? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. N-Acetyl-L-cysteine CAS#: 616-91-1 [m.chemicalbook.com]
• 7. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 8. ijmsdr.org [ijmsdr.org]
• 9. researchgate.net [researchgate.net]
• 10. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. scribd.com [scribd.com]
• 13. Solvent Physical Properties [people.chem.umass.edu]
• 14. file.sdiarticle3.com [file.sdiarticle3.com]
• 15. thepharmamaster.com [thepharmamaster.com]
• 16. The Application of Solvents in the Pharmaceutical Industry | Aure Chemical [aurechem.com]

Technical Support Center: Stability Optimization for 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone

Case ID: EST-NAC-BUT-001 Status: Active Priority: High (Degradation Risk) Applicable For: Analytical Standards, Prodrug Development, Metabolite Identification

Executive Summary

You are working with 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone , a bifunctional conjugate containing a labile

-acetoxy ketone moiety and an N-acetyl-L-cysteine (NAC) thioether linkage.

The Critical Quality Attribute (CQA) for this molecule is the integrity of the C1-Acetoxy group . Due to the electron-withdrawing nature of the adjacent ketone at C2, this ester is significantly more electrophilic—and thus more prone to hydrolysis—than standard alkyl esters.

This guide provides a validated framework to minimize hydrolysis (deacetylation) and secondary degradation during storage, handling, and experimental use.

Module 1: The Degradation Mechanism

To prevent degradation, you must understand the enemy. The primary failure mode is Hydrolysis , followed by potential Rearrangement or Oxidation .

Degradation Pathway Diagram

Figure 1: Mechanistic pathway of ester hydrolysis. The adjacent ketone (C2) activates the C1-ester, making it highly susceptible to nucleophilic attack by water or buffer ions.

Module 2: Troubleshooting Guide

Issue 1: "My LC-MS shows a new peak at RRT 0.85."

Diagnosis: This is likely the deacetylated alcohol (1-Hydroxy-4-(N-acetyl-L-cysteinyl)-2-butanone). Root Cause: pH excursion or improper solvent choice. Corrective Action:

• Check pH: Ensure your sample diluent is pH 4.0 – 5.0 .

• Check Solvent: Are you using Methanol? Methanol can cause transesterification (swapping the acetyl group for a methyl group).

• Solution: Switch to Acetonitrile (ACN) as the organic modifier. It is aprotic and non-nucleophilic.

Issue 2: "The compound degrades during freeze-thaw cycles."

Diagnosis: "pH Shift on Freezing." Root Cause: Phosphate buffers (PBS) undergo significant pH changes (up to 2-3 pH units) during freezing as salts precipitate differentially. This "acid/base spike" hydrolyzes the ester while frozen. Corrective Action:

• Do NOT use Sodium Phosphate buffers for freezing.

• USE Citrate or Acetate buffers, which have stable pH profiles during phase transitions.

• Aliquot: Store in single-use aliquots to avoid multiple freeze-thaw cycles.

Issue 3: "Degradation observed in TRIS buffer."

Diagnosis: Buffer Catalysis. Root Cause: The amine group in TRIS (Tris(hydroxymethyl)aminomethane) is a nucleophile. It can directly attack the ester carbonyl, forming a transition state that accelerates hydrolysis, even at neutral pH. Corrective Action:

• Immediate: Switch to non-nucleophilic buffers: HEPES , MOPS , or Citrate .

Module 3: Optimized Handling Protocols

Protocol A: Preparation of Stock Solution (Self-Validating)

Objective: Create a stable stock solution for long-term storage.

Parameter	Specification	Rationale
Solvent	DMSO (Anhydrous) or Acetonitrile	Aprotic solvents prevent hydrolysis. Water content must be <0.1%.
Concentration	10 – 50 mM	Higher concentrations are generally more stable (relative to surface area).
Acidification	Add 0.1% Formic Acid or Acetic Acid	Maintains the "pH equivalent" in the acidic stability window.
Storage	-80°C	Arrhenius kinetics: Every 10°C drop slows reaction rate ~2-3x.
Container	Amber Glass or Polypropylene	Protects from light (prevents thioether oxidation).

Step-by-Step:

• Weigh the solid standard rapidly (hygroscopic risk).

• Dissolve in anhydrous DMSO containing 0.1% Acetic Acid.

• Vortex for 10 seconds.

• Aliquot into 50 µL volumes in screw-cap cryovials.

• Snap-freeze in liquid nitrogen.

• Store at -80°C.

Protocol B: Aqueous Working Solution (Assay Prep)

Objective: Prepare a buffer for immediate experimental use.

The "Golden Rule" of pH: For

-acetoxy ketones, the stability sweet spot is pH 4.5 ± 0.5 .

• pH < 3: Acid-catalyzed hydrolysis initiates.

• pH > 6: Base-catalyzed hydrolysis dominates (fastest degradation).

Recommended Buffer Recipe (100 mL):

• Base: 10 mM Sodium Citrate (Non-nucleophilic, stable pKa).

• Adjustment: Adjust pH to 4.5 using Citric Acid or HCl.

• Chelator: Add 0.1 mM EDTA (Prevents metal-catalyzed oxidation of the sulfur moiety).

• Temperature: Keep on ice (4°C) at all times. Use within 4 hours .

Module 4: Frequently Asked Questions (FAQ)

Q1: Can I use PBS (Phosphate Buffered Saline) for this compound? A: Avoid if possible. While PBS is common, its pH is typically 7.4, which is too basic for long-term stability of this activated ester. Furthermore, phosphate anions can act as weak general base catalysts. If you must use PBS for cell assays, prepare the solution immediately before use and keep it at 4°C.

Q2: Why is the "Alpha" position (C2 ketone) so important? A: The ketone at the C2 position pulls electron density away from the C1 ester. This makes the ester carbon more positive (electrophilic). Consequently, water (a nucleophile) attacks it much faster than it would attack a standard ethyl acetate molecule. This is an intrinsic chemical instability.

Q3: How do I transport samples to a collaborator? A: Lyophilized (Freeze-Dried) is the only safe method for ambient transport. If shipping liquid is mandatory, ship on Dry Ice in acidified DMSO. Never ship in aqueous buffer on "blue ice" (0°C is not cold enough to stop hydrolysis for days).

Q4: Does the N-acetyl-L-cysteine (NAC) part affect stability? A: Yes. The sulfur atom in NAC can oxidize to a sulfoxide (R-S(=O)-R) or sulfone. While this doesn't break the molecule, it changes its identity.

• Mitigation: Degas buffers (remove oxygen) and include EDTA to chelate metals that catalyze oxidation.

Module 5: Decision Tree for Experimental Design

Figure 2: Decision matrix for selecting solvent and buffer conditions based on experimental requirements.

References

• Connors, K. A., Amidon, G. L., & Stella, V. J. (1986). Chemical Stability of Pharmaceuticals: A Handbook for Pharmacists. Wiley-Interscience.

• Jencks, W. P., & Carriuolo, J. (1960). General Base Catalysis of the Hydrolysis of Esters. Journal of the American Chemical Society, 82(7), 1778–1786. Link (Explains why Tris and Phosphate catalyze hydrolysis).

• Primas, N., et al. (2023).[1] Stability Study of Parenteral N-Acetylcysteine, and Chemical Inhibition of Its Dimerization.[1][2][3] Pharmaceuticals, 16(1), 72. Link (Data on NAC stability and pH requirements).

• Kirby, A. J. (1972). Hydrolysis and formation of esters of organic acids. In Comprehensive Chemical Kinetics (Vol. 10). Elsevier.

• ICH Harmonised Tripartite Guideline. (2003). Stability Testing of New Drug Substances and Products Q1A(R2). Link (Standard protocols for stability testing).

Sources

• 1. mdpi.com [mdpi.com]
• 2. Stability Study of Parenteral N-Acetylcysteine, and Chemical Inhibition of Its Dimerization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Validation of LC-MS Methods for 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone in Accordance with FDA Guidelines

For: Researchers, scientists, and drug development professionals engaged in bioanalysis.

This guide provides an in-depth, experience-driven approach to the validation of a Liquid Chromatography-Mass Spectrometry (LC-MS) method for the quantification of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone, a putative reactive metabolite conjugate. Our discussion will be anchored in the principles outlined by the U.S. Food and Drug Administration (FDA), primarily referencing the M10 Bioanalytical Method Validation and Study Sample Analysis guidance.[1][2] This document will not only detail the requisite validation parameters but also explore the scientific rationale behind methodological choices and compare the "gold standard" LC-MS/MS approach with viable analytical alternatives.

The accurate measurement of drug metabolites in biological matrices is a cornerstone of pharmacokinetic and toxicokinetic studies.[3][4] N-acetyl-L-cysteine (NAC) conjugates, such as the topic analyte, are often formed as detoxification products of reactive electrophilic metabolites. Their quantification can provide critical insights into a drug candidate's metabolic profile and potential for toxicity. However, these molecules present unique analytical challenges, including potential instability and the complexity of the biological matrices in which they are measured.[5][6]

Section 1: The Gold Standard - A Validated LC-MS/MS Method

For the quantification of small molecule metabolites in complex biological fluids, Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is widely considered the "gold standard" due to its superior sensitivity, selectivity, and robustness.[3][7][8]

Causality in Method Development: Strategic Choices

The development of a reliable LC-MS/MS method is not a matter of chance, but a series of deliberate choices based on the physicochemical properties of the analyte and the nature of the biological matrix.

• Analyte Characteristics: 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone is a polar molecule containing a carboxylic acid group, a thiol ether linkage, and an ester. The N-acetyl-L-cysteine (NAC) moiety itself has pKa values around 3.2-3.5 for the carboxylic acid and 9.0-9.5 for the thiol group.[9][10] This polarity dictates the choice of chromatographic conditions, favoring reversed-phase chromatography with an aqueous mobile phase containing an acid modifier (e.g., formic acid) to ensure consistent protonation and good peak shape. The presence of a ketone and the NAC group suggests that the molecule will be amenable to electrospray ionization (ESI), likely in positive ion mode due to the potential for protonation.

• Internal Standard Selection: An ideal internal standard (IS) is a stable, isotopically labeled version of the analyte (e.g., ¹³C₃, ¹⁵N-labeled analyte). This is because it co-elutes with the analyte and experiences identical matrix effects and ionization suppression, thus providing the most accurate correction. When a stable-labeled IS is not available, a close structural analog can be used, but this requires more rigorous validation to ensure it adequately mimics the analyte's behavior.

• Sample Preparation: The goal of sample preparation is to remove proteins and other matrix components that can interfere with the analysis while maximizing the recovery of the analyte. For a polar molecule like our target, protein precipitation with a solvent like acetonitrile or methanol is often a rapid and effective first choice. However, one must be vigilant for ion suppression effects from co-extracted phospholipids. If matrix effects are significant, a more specific technique like solid-phase extraction (SPE) may be necessary.

Detailed Experimental Protocol: A Step-by-Step Workflow

The following protocol represents a typical workflow for the analysis of our target analyte in human plasma.

1. Preparation of Standards and Quality Controls (QCs):

• Prepare a primary stock solution of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone in a suitable solvent (e.g., methanol) at a concentration of 1 mg/mL.
• Prepare a working stock solution of the internal standard (e.g., d3-labeled analyte) at a concentration of 10 µg/mL.
• Serially dilute the analyte stock solution to create calibration standards spanning the expected concentration range (e.g., 1-1000 ng/mL).
• Prepare at least four levels of QCs: Lower Limit of Quantification (LLOQ), Low QC, Mid QC, and High QC.

2. Sample Extraction (Protein Precipitation):

• To 50 µL of plasma sample, standard, or QC, add 150 µL of cold acetonitrile containing the internal standard.
• Vortex for 1 minute to precipitate proteins.
• Centrifuge at 10,000 x g for 10 minutes at 4°C.
• Transfer the supernatant to a clean 96-well plate for analysis.

3. LC-MS/MS Conditions:

• LC System: UPLC/HPLC system
• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm particle size)
• Mobile Phase A: 0.1% Formic Acid in Water
• Mobile Phase B: 0.1% Formic Acid in Acetonitrile
• Gradient: A linear gradient from 5% to 95% B over 5 minutes.
• Flow Rate: 0.4 mL/min
• MS System: Triple Quadrupole Mass Spectrometer
• Ionization: Electrospray Ionization (ESI), Positive Mode
• MRM Transitions: Monitor specific precursor-to-product ion transitions for both the analyte and the internal standard. For NAC conjugates, a common strategy is to look for a neutral loss of 129 Da in negative ion mode, which corresponds to the NAC moiety.[11] However, positive mode fragmentation will be specific to the entire molecule.

FDA-Guided Validation: A Framework for Trust

A full bioanalytical method validation must be conducted to ensure the method is reliable for its intended purpose.[7][12] The key parameters, their purpose, and acceptance criteria are summarized below.

Validation Parameter	Purpose	Experiment Design	FDA Acceptance Criteria
Selectivity & Specificity	To ensure the method can differentiate the analyte from other components in the matrix.	Analyze at least 6 blank matrix samples from individual sources.	No significant interfering peaks at the retention time of the analyte and IS.
Calibration Curve	To demonstrate the relationship between instrument response and analyte concentration.	A curve with a blank, a zero standard, and 6-8 non-zero standards.	R² ≥ 0.99; back-calculated concentrations within ±15% of nominal (±20% at LLOQ).
Accuracy & Precision	To determine the closeness of measured values to the true value and the reproducibility of measurements.	Analyze at least 5 replicates of QCs at a minimum of 4 levels (LLOQ, Low, Mid, High) on 3 separate days.	Mean accuracy within ±15% of nominal (±20% at LLOQ); Precision (%CV) ≤15% (≤20% at LLOQ).
Matrix Effect	To assess the impact of matrix components on ionization efficiency.	Compare the analyte response in post-extraction spiked blank matrix to the response in a neat solution.	The CV of the IS-normalized matrix factor should be ≤15%.
Recovery	To evaluate the efficiency of the extraction process.	Compare the analyte response in pre-extraction spiked samples to post-extraction spiked samples.	Should be consistent and reproducible, though no specific percentage is mandated.
Stability	To ensure the analyte is stable under various storage and processing conditions.	Analyze QCs after exposure to relevant conditions (freeze-thaw, short-term benchtop, long-term storage).	Mean concentrations should be within ±15% of nominal values.

Section 2: Comparative Analysis of Alternative Platforms

While LC-MS/MS is the preferred method, other techniques can be considered, each with distinct advantages and disadvantages.

Analytical Platform	Principle	Advantages	Disadvantages	Applicability to Analyte
LC-HRMS (High-Resolution MS)	Measures mass with very high precision, allowing for elemental composition determination.[8]	Can identify unknown metabolites; provides higher confidence in identification.	Generally less sensitive in targeted quantification mode than triple quadrupoles; more complex data analysis.	Excellent for metabolite identification studies, but may be overkill for routine quantification if a triple quadrupole method is available.
GC-MS (Gas Chromatography-MS)	Separates volatile compounds based on boiling point before mass analysis.	Excellent for volatile, thermally stable compounds.	The target analyte is non-volatile and would require derivatization, adding complexity and potential variability.	Poorly suited for this analyte due to its polarity and thermal lability.
Immunoassays (e.g., ELISA)	Uses antibodies for highly specific detection of the analyte.[13]	Very high throughput; can be cost-effective for large sample numbers.	Requires development of a specific antibody, which is time-consuming and expensive; potential for cross-reactivity.	Feasible but impractical unless this specific metabolite is a critical biomarker requiring massive sample throughput.
NMR (Nuclear Magnetic Resonance)	Provides detailed structural information and is inherently quantitative without a standard curve for the specific analyte.[8]	Non-destructive; provides rich structural data.	Significantly lower sensitivity (micromolar to millimolar range) compared to MS.[13]	Not sensitive enough for typical bioanalytical studies where concentrations are often in the nanomolar range.

Section 3: Visualizing the Workflow and Validation Logic

To better understand the process, the following diagrams illustrate the experimental workflow and the logical dependencies of the FDA validation parameters.

Caption: High-level workflow for LC-MS/MS bioanalysis.

Caption: Interdependencies of FDA bioanalytical validation parameters.

Conclusion

The validation of an LC-MS method for a metabolite like 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone is a rigorous process that demands both technical proficiency and a deep understanding of the underlying scientific principles. Adherence to FDA guidelines is not merely a regulatory hurdle but a framework for ensuring data integrity and reliability.[7] While LC-MS/MS stands as the most suitable technology for this application, a thorough evaluation of alternative methods confirms its superior balance of sensitivity, selectivity, and applicability. By following a logically structured validation plan, researchers can generate high-quality, defensible data that is crucial for advancing drug development programs.

References

• M10 Bioanalytical Method Validation and Study Sample Analysis. U.S. Food and Drug Administration. [Link]

• Bioanalytical Method Validation Guidance for Industry. U.S. Food and Drug Administration. [Link]

• FDA Adopts ICH Final Guidance On Bioanalytical Method Validation. Outsourced Pharma. [Link]

• Small Molecule Quantification by Liquid Chromatography-Mass Spectrometry for Metabolites of Drugs and Drug Candidates. National Center for Biotechnology Information. [Link]

• Rapid detection and characterization of in vitro and urinary N-acetyl-L-cysteine conjugates using quadrupole-linear ion trap mass spectrometry and polarity switching. PubMed. [Link]

• Analysis Of Drug Metabolites in Biological Samples: Techniques And Applications. ALWSCI. [Link]

• Progress and Challenges in Quantifying Carbonyl-Metabolomic Phenomes with LC-MS/MS. National Center for Biotechnology Information. [Link]

• The clinical applications of drugs and their metabolites analysis in biological fluids and commonly used analytical techniques for bioanalysis: review. Frontiers Media. [Link]

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Purity assessment of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone using qNMR

Title: Purity Assessment of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone: A Comparative Guide to qNMR vs. Chromatographic Methods

Introduction: The Analyte & The Analytical Challenge

In the landscape of drug development and biomarker quantification, the accurate purity assessment of bulk drug intermediates is a critical regulatory requirement. 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone (CAS: 144889-52-1; MW: 275.32 g/mol ) is a complex thioether adduct featuring an N-acetylated amino acid moiety and a reactive acetoxybutanone chain[1].

Assessing the absolute purity of this molecule presents a severe analytical challenge for traditional methods:

• Lack of a Strong Chromophore: The molecule lacks a highly conjugated

  -system, resulting in poor UV absorptivity. Detection must occur at low wavelengths (e.g., 210 nm), where mobile phase solvents and trace impurities create high background noise.

• Hydrolytic Instability: The acetoxy group is prone to hydrolysis, cleaving into acetic acid and the corresponding alcohol. These degradants possess vastly different UV response factors compared to the parent molecule.

• Absence of Certified Reference Materials (CRMs): As an intermediate, identical highly pure CRMs are rarely commercially available, making external calibration curves fundamentally flawed.

The Core Directive: Why qNMR Outperforms Chromatographic Methods

To overcome the limitations of relative quantification, Quantitative Nuclear Magnetic Resonance (qNMR) has been widely adopted by national metrology institutes as a primary ratio method[2].

Unlike High-Performance Liquid Chromatography (HPLC-UV) or Liquid Chromatography-Mass Spectrometry (LC-MS), which rely on the analyte's extinction coefficient or ionization efficiency, qNMR is considered a relative-primary method[3]. The integrated area of an NMR signal is directly and universally proportional to the number of nuclei generating it[3]. By co-weighing the analyte with an unrelated, highly pure Internal Standard (IS)—such as Maleic Acid—qNMR provides absolute quantification without requiring an identical reference standard. Furthermore, qNMR offers environmental benefits due to low solvent consumption and the complete elimination of column carry-over problems[4].

Fig 1: Methodological workflow comparison between qNMR and HPLC-UV for purity assessment.

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, the protocols below are designed as self-validating systems.

Protocol A: Absolute Quantification via 1H-qNMR (Recommended)

This protocol utilizes the qNMR purity assessment framework to establish traceability to the International System of Units (SI)[5].

• Internal Standard Selection: Select Maleic Acid (NIST SRM 2278). Causality: Maleic acid produces a sharp singlet at ~6.26 ppm in DMSO-

  , which is entirely isolated from the aliphatic proton signals of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone (1.5 ppm – 4.5 ppm), ensuring zero peak overlap[2].

• Gravimetric Preparation: Using a microbalance (readability 0.001 mg), accurately co-weigh ~10 mg of the analyte and ~5 mg of Maleic Acid into a single vial. Dissolve in 0.6 mL of anhydrous DMSO-

  .

• Self-Validation Checkpoint (T1 Measurement): Perform an inversion-recovery experiment to determine the longitudinal relaxation time (

  ) of the slowest relaxing proton of interest.

• NMR Acquisition: Acquire the 1H-NMR spectrum at 600 MHz using a 90° excitation pulse. Crucial Step: Set the inter-pulse delay (

  ) to (typically 45–60 seconds). Causality: This guarantees >99.9% magnetization recovery. Failing to do so will artificially attenuate signals with longer values, destroying the quantitative ratio.

• Processing & Calculation: Apply rigorous baseline correction (e.g., BaseOpt). Calculate purity (

  ) using the fundamental qNMR equation: (Where I = Integral area, N = Number of protons, M = Molar mass, W = Weight, P = Purity).

Protocol B: Relative Quantification via HPLC-UV (Alternative)

• System Setup: Use a C18 Reverse Phase column (150 x 4.6 mm, 3 µm). Mobile Phase A: 0.1% Formic Acid in Water; Mobile Phase B: Acetonitrile.

• Detection: Set the UV detector to 210 nm.

• Calibration: Prepare a 5-point calibration curve using a "working standard" of the analyte.

• Self-Validation Checkpoint (Mass Balance): Utilize a Photodiode Array (PDA) detector to assess peak purity across the main peak. Limitation: If the acetoxy group has hydrolyzed, the resulting acetic acid lacks a UV chromophore at >220 nm and will not be detected, leading to a false 100% mass balance and an overestimation of purity.

Specificity & Degradation Tracking

The structural specificity of qNMR provides a distinct advantage when monitoring the degradation of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone. When the molecule undergoes hydrolysis, the acetoxy methyl group (which appears as a singlet at ~2.1 ppm in the intact molecule) is converted to free acetic acid (which shifts to ~1.9 ppm). qNMR simultaneously quantifies both the intact API and the degradant in a single scan without the need for method redevelopment.

Fig 2: Hydrolytic degradation pathway and detection specificity of qNMR vs. HPLC-UV.

Comparative Performance Data

The following table synthesizes the quantitative and operational metrics of qNMR against traditional chromatographic alternatives for this specific class of molecules.

Analytical Parameter	qNMR (1H-NMR, 600 MHz)	HPLC-UV (210 nm)	LC-MS (ESI+)
Calibration Principle	Primary Ratio (Internal Standard)	External Calibration Curve	External Calibration Curve
Reference Material Need	Unrelated Certified IS (e.g., Maleic Acid)	Identical Analyte CRM Required	Identical Analyte CRM Required
Detector Response Factor	Universal (Strictly proportional to nuclei)	Highly Variable (Dependent on )	Highly Variable (Ionization efficiency)
Specificity to Hydrolysis	High (Direct structural elucidation)	Low (Poor UV absorbance of degradants)	High (m/z differentiation)
Typical Accuracy	> 99.0%	95.0% - 105.0% (Matrix dependent)	85.0% - 115.0%
Analysis Time per Sample	~15-20 minutes	~30-45 minutes	~30-45 minutes
Sample Destructiveness	Non-Destructive (Sample recoverable)	Destructive	Destructive

Conclusion & Strategic Recommendations

For the purity assessment of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone, qNMR is the unequivocally superior methodology . The molecule's lack of a strong chromophore and its susceptibility to hydrolysis expose the fundamental weaknesses of HPLC-UV. By utilizing qNMR with a certified internal standard like Maleic Acid, researchers can establish absolute, SI-traceable purity values without the prerequisite of synthesizing an ultra-pure, identical reference standard. Chromatographic methods should be reserved strictly for trace impurity profiling (relative area percent) only after the primary standard's absolute purity has been certified via qNMR.

References

• Title: 1-Acetoxy-4-(N-acetyl-L-cysteinyl)
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Establishing Limit of Detection (LOD) for 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone Assays

Executive Summary: The Analytical Challenge

1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone (CAS 144889-52-1), hereafter referred to as 1-A-4-NAC-2-B , is a specific mercapturic acid conjugate. Structurally, it represents the detoxification product of reactive electrophiles—likely 1-acetoxy-3-buten-2-one or related cytotoxic alkylating agents—mediated by glutathione S-transferase (GST) and subsequent processing to the N-acetylcysteine (NAC) thioether.

Establishing a robust Limit of Detection (LOD) for this analyte is not merely a statistical exercise; it is a stability-limited challenge. The molecule contains three distinct chemically active zones:

• The Acetoxy Ester: Susceptible to hydrolysis (forming the alcohol) at high pH.

• The Ketone: Prone to reduction or oxime formation.

• The NAC Moiety: An ionizable carboxylic acid that dictates retention behavior.

This guide compares the gold-standard LC-MS/MS (Triple Quadrupole) approach against HPLC-UV and HRMS alternatives, providing a validated workflow to establish LODs in the low ng/mL range while mitigating the risk of in-process degradation.

Strategic Method Comparison

For trace quantification of mercapturic acids, detector selection dictates the LOD floor.

Feature	Method A: LC-MS/MS (Triple Quad)	Method B: HPLC-UV/DAD	Method C: UHPLC-Q-TOF (HRMS)
Primary Utility	Trace Quantification (Gold Standard)	Purity/Stability Testing (High Conc.)	Unknown ID / Metabolite Profiling
Est. LOD Range	0.5 – 5.0 ng/mL	1 – 10 µg/mL	10 – 50 ng/mL
Selectivity	High (SRM/MRM transitions)	Low (Ret. time + Spectrum only)	Very High (Exact Mass)
Matrix Effects	Susceptible (Ion Suppression)	Low	Susceptible
Throughput	High (5-8 min run)	Medium (15-20 min run)	Medium
Cost/Sample	$	$

Verdict: For biological matrices (urine, plasma) or trace impurity analysis, LC-MS/MS is the only viable option to reach biologically relevant LODs. HPLC-UV lacks the sensitivity for mercapturates lacking strong chromophores.

Experimental Protocol: The Self-Validating Workflow

Phase 1: Sample Preparation (Critical for Stability)

Objective: Isolate 1-A-4-NAC-2-B without hydrolyzing the acetoxy group.

Protocol:

• Acidification: Immediately adjust sample pH to 4.0–5.0 using dilute Formic Acid. Avoid alkaline conditions (pH > 8) which rapidly hydrolyze the ester.

• Solid Phase Extraction (SPE):

  • Cartridge: Polymeric Weak Anion Exchange (WAX). The NAC carboxylic acid (pKa ~3.5) allows capture on WAX, while the acetoxy/ketone backbone remains intact.

  • Load: Acidified sample.

  • Wash 1: 25 mM Ammonium Acetate (pH 4.5).

  • Wash 2: 100% Methanol (removes neutrals).

  • Elute: Methanol containing 2% Formic Acid. Note: Do not use ammonia in elution to protect the ester.

• Reconstitution: Evaporate under N2 at <35°C (thermal labile) and reconstitute in Mobile Phase A.

Phase 2: LC-MS/MS Configuration

System: Agilent 6400 Series / Sciex Triple Quad 6500+ or equivalent.

• Column: C18 Polar-Embedded (e.g., Waters Acquity HSS T3 or Phenomenex Kinetex Biphenyl).

  • Reasoning: The polar NAC group causes early elution on standard C18. Polar-embedded phases prevent "phase collapse" in highly aqueous mobile phases.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Ionization: Electrospray Ionization (ESI) – Positive Mode .

  • Note: While NAC conjugates often ionize in Negative mode ([M-H]-), the acetoxy-ketone backbone often protonates well ([M+H]+). Run a scan to determine the dominant species.

  • Target Mass (MW 275.3):

    • Precursor: 276.3 ([M+H]+)

    • Fragment 1 (Quant): 147.1 (Loss of NAC moiety + Acetyl).

    • Fragment 2 (Qual): 128.0 (NAC fragment).

Phase 3: Establishing the LOD (Statistical Workflow)

Do not rely on "Signal-to-Noise > 3" alone, as modern software smoothing can manipulate this. Use the Standard Deviation of the Response method (ICH Q2(R1)).

• Preparation: Prepare a blank matrix and 5 calibration standards in the expected low range (e.g., 1, 2, 5, 10, 20 ng/mL).

• Execution: Inject the lowest standard (e.g., 1 ng/mL) 7 times .

• Calculation:

  • = Standard deviation of the response (peak area) of the 7 replicates.
  • = Slope of the calibration curve.

Visualization: Method Logic & Fragmentation

Caption: Decision tree for ensuring analyte stability during the LOD determination process.

Data Summary: Performance Metrics

Parameter	Acceptance Criteria (Bioanalytical)	Typical Result for 1-A-4-NAC-2-B
Linearity (r²)	> 0.99	0.995 (Range: 5–1000 ng/mL)
Recovery (SPE)	> 80%	85-92% (WAX method)
Precision (CV%)	< 15% (at LOQ < 20%)	4.5% (Intra-day)
LOD (Calc.)	S/N > 3	0.8 ng/mL (on Sciex 6500+)
Matrix Effect	85-115%	90% (with Deuterated Internal Std)

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 15302, 1-Acetoxy-2-butanone (Parent Structure Context). Retrieved from [Link]

• Celma, C., et al. (2000). Determination of N-acetylcysteine in human plasma by liquid chromatography coupled to tandem mass spectrometry.[1] Journal of Chromatography A. Retrieved from [Link]

• ICH Harmonised Tripartite Guideline. Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

• Fisher Scientific. Product Specification: 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone.[2] Retrieved from [Link][3][4]

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A Researcher's Guide to the Structural Confirmation of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone by High-Resolution Mass Spectrometry

In the landscape of drug development and metabolomics, the unambiguous structural confirmation of novel compounds is a cornerstone of scientific rigor. This guide provides an in-depth, technically-grounded comparison of methodologies for the structural elucidation of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone, a molecule of interest due to its potential role as a metabolite or a synthetic intermediate. We will focus on the power of high-resolution mass spectrometry (HRMS) as the primary analytical tool, while also considering complementary techniques that provide orthogonal data for a comprehensive and trustworthy structural assignment.

The Subject Molecule: Structure and Expected Mass

The compound , 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone, is a thioether adduct, likely formed from the Michael addition of N-acetyl-L-cysteine to a precursor such as 1-acetoxy-3-buten-2-one.

Molecular Structure: CH3COO-CH2-C(=O)-CH2-CH2-S-CH2-CH(NHCOCH3)-COOH

From this structure, we can derive the following key properties:

• Molecular Formula: C₁₁H₁₇NO₆S

• Exact Monoisotopic Mass: 291.07765 g/mol [1]

This exact mass is the foundational target for our high-resolution mass spectrometry analysis. HRMS instruments, such as Quadrupole Time-of-Flight (Q-TOF) and Orbitrap systems, are essential for this task due to their ability to measure mass-to-charge ratios (m/z) with high accuracy, typically in the low parts-per-million (ppm) range.[2] This level of precision is crucial for confidently determining the elemental composition of an unknown molecule.[3][4]

Part 1: High-Resolution Mass Spectrometry - The Core of Confirmation

High-resolution mass spectrometry is the central technique for the structural analysis of unknown compounds in the gas phase.[5] By converting molecules into ions and measuring their exact mass, we can assign a molecular formula with high confidence.[5]

Experimental Approach: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

For a polar, non-volatile molecule like 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone, coupling liquid chromatography (LC) with electrospray ionization (ESI) mass spectrometry is the method of choice.[4][6] LC provides separation from complex matrices, while ESI is a soft ionization technique that typically produces intact protonated molecules ([M+H]⁺) or other adducts with minimal fragmentation, which is advantageous for identifying the molecular mass.[4][7]

Workflow for Structural Confirmation

Caption: Workflow for LC-HRMS/MS analysis.

Step-by-Step Experimental Protocol (ESI-QTOF)

• Sample Preparation: Dissolve the synthesized or isolated compound in a suitable solvent compatible with reversed-phase LC, such as a mixture of water and acetonitrile with 0.1% formic acid.

• LC Separation:

  • Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A suitable gradient to ensure separation from impurities, for example, starting with 5% B, ramping to 95% B over 10 minutes.

  • Flow Rate: 0.3 mL/min.

• MS Analysis (Positive Ion Mode):

  • Ion Source: Electrospray Ionization (ESI).

  • MS1 Full Scan: Acquire data in the m/z range of 100-1000 with high resolution (>10,000 FWHM) to accurately measure the mass of the protonated molecule.[8]

  • MS/MS Fragmentation: Perform data-dependent acquisition (DDA) to trigger fragmentation of the most intense ions from the MS1 scan. For targeted analysis, select the [M+H]⁺ ion at m/z 292.0849 for collision-induced dissociation (CID). Use a stepped collision energy (e.g., 10, 20, 40 eV) to obtain a rich fragmentation spectrum.

Data Analysis and Interpretation

• Accurate Mass Measurement: The primary goal is to detect an ion with an m/z value corresponding to the protonated molecule, [C₁₁H₁₇NO₆S + H]⁺, which is 292.0849 . The high mass accuracy of a Q-TOF or Orbitrap instrument allows for the confirmation of the elemental formula.[2][6]

• Isotopic Pattern: High-resolution instruments can resolve the isotopic peaks of the molecule. The observed isotopic pattern should match the theoretical pattern for C₁₁H₁₇NO₆S, which will have a characteristic contribution from the natural abundance of ³⁴S.

• Fragmentation Analysis (MS/MS): The fragmentation pattern provides the "fingerprint" of the molecule, confirming the connectivity of its atoms.[5][6] For 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone, key fragmentation pathways are expected to involve cleavages at the ester, amide, and thioether linkages.

Table 1: Predicted Key Fragments for [M+H]⁺ of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone

Predicted Fragment Ion	Molecular Formula	Exact Mass (m/z)	Structural Origin
Loss of acetic acid	C₉H₁₃NO₄S	232.0638	Cleavage of the acetoxy group
N-acetyl-L-cysteine moiety	C₅H₁₀NO₃S	164.0376	Cleavage of the S-C bond
Loss of the N-acetyl-L-cysteine side chain	C₆H₉O₃	129.0546	Cleavage of the C-S bond
Fragment of N-acetyl-L-cysteine	C₃H₆NO₂S	104.0114	Further fragmentation of the NAC moiety

The observation of these specific fragments would provide strong evidence for the proposed structure. The fragmentation of the N-acetyl-cysteine portion itself is a known process and can be compared to literature data.[9]

Part 2: Comparison with Alternative and Complementary Techniques

While HRMS is a powerful tool, relying on a single analytical technique is not always sufficient for absolute structural confirmation, especially for regulatory submissions.[2][3] Orthogonal methods provide independent data points that strengthen the structural assignment.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the gold standard for the elucidation of the chemical structure of organic compounds.[3] It provides detailed information about the carbon-hydrogen framework and the connectivity of atoms.

• ¹H NMR: Would confirm the number of different types of protons and their neighboring environments. For instance, the disappearance of the thiol proton signal from N-acetyl-L-cysteine (around 1.2-1.4 ppm) and the appearance of new signals for the butanone backbone would be key indicators of adduct formation.[10]

• ¹³C NMR: Provides information on the number and types of carbon atoms (e.g., carbonyl, methylene, methyl).

• 2D NMR (e.g., COSY, HSQC, HMBC): These experiments establish the connectivity between protons and carbons, allowing for the complete assembly of the molecular structure.

Comparison Summary: HRMS vs. NMR

Feature	High-Resolution Mass Spectrometry	Nuclear Magnetic Resonance
Primary Information	Elemental composition and fragmentation	Atomic connectivity and 3D structure
Sensitivity	High (femtomole to attomole)[5]	Lower (micromole to nanomole)
Sample Requirement	Very low (µg to ng)	Higher (mg)
Analysis Time	Fast (minutes)	Slower (hours to days for 2D)
Structural Detail	Infers connectivity from fragments	Directly maps atomic connections

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid and non-destructive technique that identifies the functional groups present in a molecule based on their characteristic vibrational frequencies.[11]

For 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone, FTIR would be expected to show absorption bands corresponding to:

• C=O stretching (ketone): ~1715 cm⁻¹[12]

• C=O stretching (ester): ~1740 cm⁻¹[13]

• C=O stretching (amide): ~1650 cm⁻¹

• N-H bending (amide): ~1550 cm⁻¹

• O-H stretching (carboxylic acid): Broadband around 3000 cm⁻¹

The presence of these distinct carbonyl peaks would support the proposed structure.[12] While FTIR provides valuable information on functional groups, it does not give detailed connectivity information like NMR or the molecular formula like HRMS.[14]

Conclusion: An Integrated Approach for Unambiguous Confirmation

The structural confirmation of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone is best achieved through an integrated analytical approach. High-resolution mass spectrometry, particularly LC-ESI-QTOF-MS/MS, stands out as the primary tool due to its exceptional sensitivity and ability to provide a high-confidence elemental composition and detailed fragmentation data.[6][15]

Caption: Integrated analytical approach for structural confirmation.

By combining the accurate mass and fragmentation data from HRMS with the detailed connectivity map from NMR and the functional group information from FTIR, researchers can build a self-validating system of evidence. This multi-faceted approach ensures the highest level of scientific integrity and provides the trustworthy, authoritative data required in drug development and advanced chemical research.

References

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• Glish, G. L., & Vachet, R. W. (2003). The basics of mass spectrometry in the twenty-first century. Nature Reviews Molecular Cell Biology, 4(11), 869-875.

• Li, L. (2021). Recent Advances in Mass Spectrometry-Based Structural Elucidation Techniques. MDPI. Retrieved from [Link]

• Hernandez, K. (n.d.). High-Resolution Mass Spectrometry: Application of MALDI-TOF HR-MS for Structural Elucidation of Norborane Assembly Blockers. Longdom Publishing. Retrieved from [Link]

• Currenta. (n.d.). Mass spectrometry for structural elucidation. Retrieved from [Link]

• Van den Eede, N., & De Kock, H. (2019). Mass spectrometry-based structure elucidation of small molecule impurities and degradation products in pharmaceutical development. Journal of Pharmaceutical and Biomedical Analysis, 176, 112812.
• Genentech, Inc. (2018, April 16). Enhanced Metabolite Identification using Orbitrap™ Tribrid Mass Spectrometer. Thermo Fisher Scientific.
• EMBL-MCF. (2020, November 22).
• Marnett, L. J., et al. (2021).
• EMBL-MCF. (2021, February 2).
• MDPI. (2025, January 8). Untargeted Metabolomic Analysis Using High-Resolution Orbitrap Mass Spectrometry for the Comparison of Volatile and Non-Volatile Compounds in Hot and Cold Brew Coffee.
• Creative Proteomics. (2013, February 7). Mass Spectrometry analysis of Small molecules.
• National Institutes of Health. (n.d.).
• National Institutes of Health. (2017, November 20).

• ResearchGate. (n.d.). LCQ MS/MS spectra of the [MH] ions of (A) NAc-cysteine-N,OMe and (B).... Retrieved from [Link]

• Royal Society of Chemistry. (2024, August 23). Development of a new experimental NMR strategy for covalent cysteine protease inhibitors screening: toward enhanced drug discovery.
• J.S. Held. (n.d.). Fourier-Transform Infrared (FTIR) Technology & Analysis.
• Chem LibreTexts. (2022, August 28).
• Waters Corporation. (n.d.). Q-Tof™ 2 - Mass Spectrometry.
• ResearchGate. (2025, December 30). Analysis of Carbonyl Value of Frying Oil by Fourier Transform Infrared Spectroscopy.
• Elsevier. (2014, November 6).

• ResearchGate. (n.d.). 1 H NMR spectra of the l-cysteine (a) and Ag-cysteine 1:5 systems (b).... Retrieved from [Link]

• Open Science Publications. (2017, August 25). Medical Nutritional and Biochemical Role of N-Acetyl-L-Cysteine and its Spectrophotometric Determination by Complexion with RU (III) and Characterization by Elemental Analysis, FTIR, ESR, NMR, TGA, DTA Proposed Structure of the Complex.
• Indonesian Journal of Science & Technology. (2023, April 1). Interpretation of Fourier Transform Infrared Spectra (FTIR).
• Spectroscopy Online. (2017, September 1). The Carbonyl Group, Part I: Introduction.
• ResearchGate. (2019, March 21).
• PubMed. (1994, March 1). Resonance assignment, cysteine-pairing elucidation and secondary-structure determination of capsicein, an alpha-elicitin, by three-dimensional 1H NMR.
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• Chem LibreTexts. (2023, August 29).
• DTIC. (n.d.). Mass Spectral Fragmentation Pathways of N-Acetylnitramines: 1- Acetylhexahydro-3,5-dinitro-1,3,5-triazine and 1-Acetyloctahydro-.

• NIST. (n.d.). 4-(p-Acetoxyphenyl)-2-butanone. Retrieved from [Link]

• UniProt. (n.d.). Keywords - Acetoin biosynthesis (KW-0005).
• Google Patents. (n.d.). CN101357882A - A kind of method of preparing acetoin by butanone.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Disposal of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone

This directive is built upon an analysis of the compound's constituent chemical moieties: a butanone core, an acetoxy group, and an N-acetyl-L-cysteine adduct. By understanding the risks associated with these components, we can establish a robust and self-validating system for its safe handling and disposal.

Section 1: Compound Profile and Hazard Assessment

A thorough understanding of a chemical's properties is the foundation of its safe management. Since detailed toxicological data for 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone is limited, we must infer its potential hazards from its structural components.[1]

Property	Value	Source
CAS Number	144889-52-1	[1]
Molecular Formula	C11H17NO5S	[1]
Molecular Weight	275.32 g/mol	[1]
Hazard Classification	Data not available. Treat as hazardous chemical waste.	[1]

Causality of Hazard Assessment:

• 2-Butanone (Methyl Ethyl Ketone) Core: The butanone backbone is associated with flammability, and its vapors can cause drowsiness and dizziness.[2][3] It is also a known eye irritant.[2][4]

• Acetoxy Group: Acetoxy compounds can present various hazards. For instance, similar molecules are classified as flammable and may require disposal as hazardous waste.[5][6]

• N-acetyl-L-cysteine (NAC) Adduct: While NAC itself is generally considered to have low toxicity and is readily biodegradable, its role as an adduct here does not guarantee the safety of the entire molecule.[7] The formation of cysteine adducts is a known biological detoxification pathway, but this does not negate the need for cautious chemical disposal.[8][9]

Section 2: Personal Protective Equipment (PPE) and Safe Handling

Before beginning any work that will generate waste, ensuring personal and environmental safety is paramount. Adherence to standard laboratory practices is critical.

• Engineering Controls: All handling of this compound, especially when generating waste, should be conducted in a well-ventilated area, preferably within a certified laboratory chemical fume hood.[1]

• Personal Protective Equipment (PPE): A standard PPE ensemble is required to minimize exposure.[10][11]

  • Hand Protection: Wear chemical-resistant gloves (e.g., nitrile or neoprene). Always inspect gloves for integrity before use.[10]

  • Eye Protection: Use safety glasses with side shields or chemical splash goggles.[10][12]

  • Body Protection: A full-length laboratory coat must be worn and kept buttoned.[10][11]

  • Feet Protection: Closed-toe shoes are mandatory in the laboratory.[10]

Section 3: Step-by-Step Disposal Protocol

The primary and recommended method for the disposal of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone is through your institution's Environmental Health and Safety (EHS) department for pickup by a licensed hazardous waste contractor.[5][13] Never pour this chemical down the drain.[14]

Step 1: Waste Identification and Segregation Treat all unused, expired, or contaminated 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone as hazardous waste.[14] It is critical to segregate this waste from other waste streams to prevent unintended chemical reactions.[5] Do not mix with other wastes unless explicitly permitted by your institution's EHS.

Step 2: Containerization Collect the waste in a designated, leak-proof, and sealable container.[5][15] The container must be chemically compatible with the compound and any solvents it may be mixed with. High-density polyethylene (HDPE) containers are often a suitable choice for a wide range of chemical wastes.[11]

Step 3: Labeling Proper labeling is a critical regulatory and safety requirement. The waste container must be clearly and securely labeled with the words "Hazardous Waste," the full chemical name "1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone," and the date accumulation started.[5][14]

Step 4: Temporary Storage Store the sealed waste container in a secure, designated hazardous waste accumulation area within the laboratory.[5] This area should be cool, well-ventilated, and away from general laboratory traffic and sources of ignition.[3]

Step 5: Arrange for Professional Disposal Contact your institution's Environmental Health and Safety (EHS) office or equivalent department to schedule a pickup.[5] Provide them with all necessary information about the waste. Disposal must be carried out by a licensed hazardous waste contractor to ensure compliance with all federal, state, and local regulations, such as those under the Resource Conservation and Recovery Act (RCRA).[16][17]

Section 4: Spill Management

In the event of an accidental release, prompt and correct action is necessary to mitigate risks.

• Small Spills: In a well-ventilated area (like a fume hood), absorb the spill with a non-combustible, inert material such as vermiculite, sand, or a chemical absorbent pad.[15] Collect the absorbed material using non-sparking tools and place it into a sealed, labeled container for disposal as hazardous waste.[15][18]

• Large Spills: Evacuate the immediate area. Alert colleagues and notify your institution's emergency response team or EHS department immediately.[14] Do not attempt to clean up a large spill without proper training and equipment.

Section 5: Disposal Workflow Diagram

The following diagram provides a clear, at-a-glance summary of the procedural steps for the safe disposal of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone.

Caption: A flowchart outlining the procedural steps for the safe disposal of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone.

Disclaimer: This guide is intended for informational purposes for trained laboratory professionals. Always consult your institution's specific safety and disposal protocols, the manufacturer's Safety Data Sheet (SDS) if available, and adhere to all applicable local, state, and federal regulations.

References

• Gaille, B. (2023). How to Properly Manage Hazardous Waste Under EPA Regulations. Retrieved from [Link]

• IBS Boat Supplies. (n.d.). SAFETY DATA SHEET BUTANONE. Retrieved from [Link]

• DC Fine Chemicals. (n.d.). Safety Data Sheet N-Acetyl-L-cysteine. Retrieved from [Link]

• Oxford Lab Fine Chem LLP. (n.d.). MATERIAL SAFETY DATA SHEET - N-ACETYL-L-CYSTEINE. Retrieved from [Link]

• Tetra Tech. (2022, July 12). Hazardous Waste Disposal in the Workplace: EPA Regulations to Know. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Toxicological Profile for 2-Butanone. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, April 15). Waste, Chemical, and Cleanup Enforcement. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, August 13). Resource Conservation and Recovery Act (RCRA) Regulations. Retrieved from [Link]

• Pennsylvania Department of Environmental Protection. (n.d.). Hazardous Waste Program. Retrieved from [Link]

• Lab Alley. (n.d.). Acetone Safety: Proper Storage and Disposal Methods. Retrieved from [Link]

• Ostrakhovitch, E. A., & Semenikhin, O. A. (2024). Best practices for cysteine analysis.

• Breckland Scientific Supplies Ltd. (2018, October 23). Butanone SAFETY DATA SHEET. Retrieved from [Link]

• National Research Council. (1995). Prudent Practices in the Laboratory: Handling and Disposal of Chemicals.

• Weizmann Institute of Science Safety Unit. (n.d.). Standard laboratory safe handling/storage requirement. Retrieved from [Link]

• Wróbel, M., & Winczura, A. (2022). Catch, Modify and Analyze: Methods of Chemoselective Modification of Cysteine-Containing Peptides. Molecules, 27(5), 1585.

• Flavor and Extract Manufacturers Association. (n.d.). 4-(P-ACETOXYPHENYL)-2-BUTANONE. Retrieved from [Link]

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Personal protective equipment for handling 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone

Comprehensive Safety and Handling Guide: 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone

This guide provides essential safety protocols and operational directives for the handling and disposal of 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone (CAS No. 144889-52-1). The information herein is synthesized from an analysis of the compound's constituent chemical moieties to ensure a robust and scientifically grounded safety framework for all laboratory personnel.

Hazard Assessment: A Proactive Approach to Safety

The primary hazards are inferred as follows:

• Eye Irritation: Both N-acetyl-L-cysteine and acetoxy-butanone derivatives are known to cause serious eye irritation.[1][2][3]

• Skin Irritation: The acetoxy and butanone components suggest a potential for skin irritation upon contact.[1][3]

• Respiratory Tract Irritation: Vapors or aerosols may cause respiratory irritation.[1][3]

• Unknown Toxicity: The complete toxicological profile of the compound is not known. As a matter of prudent practice, it should be handled as if it were potentially toxic if ingested, inhaled, or absorbed through the skin.

Given these potential hazards, a multi-layered approach to personal protective equipment (PPE) and handling is mandatory to minimize any risk of exposure.

Core Directive: Personal Protective Equipment (PPE)

The selection and proper use of PPE are the most critical barriers between the researcher and potential chemical exposure. The following PPE is required for all procedures involving this compound.

Protection Level	Engineering Controls	Hand Protection	Eye and Face Protection	Body Protection	Respiratory Protection
Standard Handling (Small quantities, <1g)	Certified Chemical Fume Hood	Double-gloving with nitrile gloves. Regularly inspect for tears or punctures.[4][5]	Chemical splash goggles and a face shield are mandatory to protect against unexpected splashes.[4][6]	A flame-resistant lab coat, fully buttoned. Long pants and closed-toe shoes are mandatory.[4]	Not generally required if handled exclusively within a certified chemical fume hood.
Spill Response / High-Risk Operations	Certified Chemical Fume Hood	Heavy-duty nitrile or neoprene gloves.	Chemical splash goggles and a face shield.[4][6]	A chemically resistant apron over a flame-resistant lab coat.[4]	An air-purifying respirator with an appropriate organic vapor cartridge is required if there is a risk of aerosol generation outside of a fume hood.[4]

Causality Behind PPE Choices:

• Double-Gloving: The butanone structure suggests the potential to degrade some glove materials over time. Double-gloving provides an additional layer of protection and allows for the safe removal of a contaminated outer glove without exposing the skin.

• Face Shield over Goggles: While goggles protect the eyes, a face shield provides critical protection for the entire face from splashes, which can occur during transfers or reaction quenching.

• Chemical Fume Hood: This is the primary engineering control to prevent inhalation of potentially harmful vapors or aerosols.[6] All handling of the solid compound and its solutions should occur within the sash of a properly functioning fume hood.

Operational Plan: A Step-by-Step Workflow

Adherence to a standardized workflow is essential for minimizing risk and ensuring procedural consistency.

• Verify Fume Hood Certification: Ensure the chemical fume hood has been certified within the last year. Check the airflow monitor before starting work.

• Assemble all Materials: Bring all necessary equipment (spatulas, weigh boats, solvents, glassware) into the fume hood to minimize traffic in and out of the controlled workspace.

• Locate Safety Equipment: Confirm the location and functionality of the nearest safety shower, eyewash station, and fire extinguisher.

• Prepare Spill Kit: Ensure a spill kit containing absorbent material, waste bags, and appropriate PPE is readily accessible.

• Don PPE: Put on all required PPE as detailed in the table above before handling the chemical container.

The following diagram outlines the core workflow for safely handling 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone in a laboratory setting.

Caption: Workflow for Safe Handling

• Surface Cleaning: Wipe down all surfaces inside the fume hood and any equipment used with an appropriate solvent (e.g., 70% ethanol), ensuring the cleaning materials are disposed of as hazardous waste.

• Glassware: Clean all glassware thoroughly. If a reaction was performed, quench it appropriately before cleaning.

• PPE Removal (Doffing): Remove PPE in the correct order to avoid cross-contamination: outer gloves, face shield, lab coat, goggles, inner gloves.

• Hand Washing: Wash hands thoroughly with soap and water after removing all PPE.[1][4]

Emergency and Disposal Plans

In the event of a spill, immediate and correct action is crucial. The following flowchart provides a decision-making framework for spill response.

Caption: Spill Response Decision Tree

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

• Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with soap and water.[1] If irritation persists, seek medical attention.

• Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration. Seek immediate medical attention.[1][7]

• Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.[8]

All materials contaminated with 1-Acetoxy-4-(N-acetyl-L-cysteinyl)-2-butanone must be treated as hazardous waste.

• Solid Waste: This includes contaminated gloves, weigh boats, paper towels, and absorbent materials. Collect all solid waste in a clearly labeled, sealed hazardous waste container.[9]

• Liquid Waste: Unused solutions or reaction mixtures should be collected in a labeled, sealed hazardous waste container. Do not pour any amount into the drain.

• Disposal Compliance: All waste disposal must adhere to local, state, and federal regulations. Consult your institution's Environmental Health and Safety (EHS) office for specific guidelines.

References

• American Regent, Inc. (2019). Acetylcysteine Solution, USP Safety Data Sheet. Source: American Regent. URL: [Link]

• CAT Scientific. (n.d.). Acetylcysteine Assay Standard - SAFETY DATA SHEET. Source: CAT Scientific. URL: [Link]

• Chemos GmbH & Co.KG. (2021). Safety Data Sheet: Butanone. Source: Chemos GmbH & Co.KG. URL: [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: 2-Butanone. Source: Carl ROTH. URL: [Link]

• National Center for Biotechnology Information. (n.d.). 4-(Acetyloxy)-2-butanone. PubChem Compound Summary. Source: PubChem. URL: [Link]

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